Diethyl 1,4-cyclohexanedicarboxylate

• CAS: 72903-27-6

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of Diethyl 1,4-cyclohexanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 1,4-cyclohexanedicarboxylate is a diester of cyclohexanedicarboxylic acid that exists as a mixture of cis and trans isomers. This document provides a comprehensive overview of its physical properties, drawing from available scientific literature and chemical databases. It is intended to serve as a technical resource for professionals in research and development who utilize this chemical compound in their work. The physical characteristics of Diethyl 1,4-cyclohexanedicarboxylate are crucial for its application in various fields, including as a building block in the synthesis of polymers and specialty chemicals.

Molecular Structure and Isomerism

Diethyl 1,4-cyclohexanedicarboxylate has the chemical formula C₁₂H₂₀O₄ and a molecular weight of 228.28 g/mol .[1] The cyclohexane ring is non-planar, and the two substituent groups can be on the same side (cis) or opposite sides (trans) of the ring, leading to two distinct geometric isomers. The ratio of these isomers can influence the physical properties of the bulk material.

Tabulated Physical Properties

The following table summarizes the key physical properties of Diethyl 1,4-cyclohexanedicarboxylate. Data is provided for the mixture of isomers where specified, as well as for the individual trans-isomer where available. Information on the pure cis-isomer is limited in publicly accessible sources. For comparative purposes, data for the analogous dimethyl ester isomers are also included where relevant.

Physical Property	Diethyl 1,4-cyclohexanedicarboxylate (Mixed Isomers)	Diethyl trans-1,4-cyclohexanedicarboxylate	Diethyl cis-1,4-cyclohexanedicarboxylate	Dimethyl 1,4-cyclohexanedicarboxylate (Reference)
Appearance	Colorless liquid that could crystallize[1]	White to almost white powder or crystal	-	Partially crystalline solid
Boiling Point	285 - 286 °C[1]	~330.1 °C (rough estimate)	-	265 °C (mixed isomer)
Melting Point	-	45 °C	-	14 °C (cis-isomer), 71 °C (trans-isomer)
Density	1.049 g/cm³[1]	1.0110 g/cm³	-	1.102 g/cm³ at 35 °C/4 °C (mixed isomer)
Refractive Index (n20/D)	1.450 - 1.454[1]	~1.4337 (estimate)	-	1.4580 at 20 °C (mixed isomer)
Vapor Pressure	0.0017 hPa @ 20°C (estimate)	-	-	-
Solubility
in Water	0.54 g/L @ 25°C	-	-	12,000 mg/L at 25 °C (mixed isomer)
in Ethanol	76.21 g/L @ 25°C	Soluble	-	Soluble in most organic solvents
in Methanol	103.74 g/L @ 25°C	-	-	Soluble in most organic solvents
in Isopropanol	89.06 g/L @ 25°C	-	-	Soluble in most organic solvents

Isomeric Influence on Physical Properties

The spatial arrangement of the ester groups in the cis and trans isomers affects their molecular packing and intermolecular forces, leading to differences in their physical properties. Generally, the more symmetrical trans isomer can pack more efficiently into a crystal lattice, resulting in a higher melting point compared to the less symmetrical cis isomer. This trend is observed in the melting points of the analogous dimethyl 1,4-cyclohexanedicarboxylate isomers (71 °C for trans vs. 14 °C for cis).[2]

Relationship between Isomers and Physical Properties.

Experimental Protocols

Standard methodologies for determining the physical properties of liquid and solid organic compounds are applicable to Diethyl 1,4-cyclohexanedicarboxylate. The following outlines general experimental protocols.

Boiling Point Determination

The boiling point of liquid esters can be determined using a variety of methods, including distillation or the Thiele tube method for smaller sample volumes.[3]

Workflow for Boiling Point Determination (Thiele Tube Method).

Melting Point Determination

For crystalline solids like the trans-isomer, the melting point is determined using a capillary melting point apparatus. This method is described in ASTM E324.[4][5]

• Sample Preparation : A small amount of the finely powdered solid is packed into a capillary tube.

• Apparatus Setup : The capillary tube is placed in a melting point apparatus with a calibrated thermometer.

• Heating : The sample is heated at a controlled rate.

• Observation : The temperature at which the substance first begins to melt (initial melting point) and the temperature at which it is completely liquid (final melting point) are recorded. The melting range provides an indication of purity.

Density Measurement

The density of liquid Diethyl 1,4-cyclohexanedicarboxylate can be measured using a pycnometer or a digital density meter, following procedures outlined in standards such as ASTM D1475 or ASTM D4052.[6][7] The basic principle involves accurately measuring the mass of a known volume of the liquid at a specific temperature.

Refractive Index Measurement

The refractive index is a measure of how much light bends as it passes through the liquid and is determined using a refractometer.

• Calibration : The refractometer is calibrated using a standard of known refractive index.

• Sample Application : A few drops of the liquid are placed on the prism of the refractometer.

• Measurement : The instrument is adjusted to bring the dividing line between the light and dark fields into focus on the crosshairs of the eyepiece.

• Reading : The refractive index is read from the instrument's scale. The temperature at which the measurement is taken should be recorded and corrected to a standard temperature (usually 20°C) if necessary.

Conclusion

This technical guide provides a consolidated source of information on the physical properties of Diethyl 1,4-cyclohexanedicarboxylate for researchers, scientists, and drug development professionals. The presented data, particularly the distinction between the mixed isomers and the trans-isomer, is critical for accurate modeling, process design, and quality control. While comprehensive data for the cis-isomer remains elusive in readily available literature, the provided information on the mixed isomers and the trans-isomer, along with standardized experimental protocols, offers a solid foundation for the practical application of this compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Dimethyl 1,4-cyclohexanedicarboxylate | C10H16O4 | CID 7198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. store.astm.org [store.astm.org]
• 5. infinitalab.com [infinitalab.com]
• 6. knowledge.reagecon.com [knowledge.reagecon.com]
• 7. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]

Diethyl 1,4-cyclohexanedicarboxylate CAS number and synonyms.

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Diethyl 1,4-cyclohexanedicarboxylate, a versatile diester compound. It serves as a crucial building block in the synthesis of pharmaceuticals, specialty polymers, and other high-value chemicals. This guide details its chemical identifiers, physicochemical properties, and established synthesis protocols, offering a valuable resource for laboratory and industrial applications.

Core Chemical Identifiers

Diethyl 1,4-cyclohexanedicarboxylate is identified by several names and registry numbers, which can vary based on the isomeric form (cis, trans, or a mixture). The trans isomer is often specified, but the general name typically refers to a mixture.

Identifier	Value
CAS Number	72903-27-6 (Isomer mixture)[1][2][3][4][5] 19145-96-1 (trans-isomer)[2][6][7]
IUPAC Name	diethyl cyclohexane-1,4-dicarboxylate[2]
Synonyms	1,4-Cyclohexanedicarboxylic acid, diethyl ester[2][4] Diethyl trans-1,4-cyclohexanedicarboxylate[2][6][7] trans-1,4-Cyclohexanedicarboxylic Acid Diethyl Ester[2][7] (1R,4R)-DIETHYL CYCLOHEXANE-1,4-DICARBOXYLATE[2][6] Fructalate[4] 1,4-Cyclohexanedicarboxylic acid, 1,4-diethyl ester[2][5]
Molecular Formula	C₁₂H₂₀O₄[1][2][5][6][7]
Molecular Weight	228.28 g/mol [1][2][6]

Physicochemical and Safety Data

The compound is a colorless liquid at room temperature, though it may crystallize.[1] Its properties make it a suitable intermediate for various chemical reactions and formulations.

Property	Value	Source
Appearance	Colorless liquid that could crystallize	[1]
Density	1.049 g/cm³	[1]
Boiling Point	285 - 286 °C	[1]
Refractive Index (n20/D)	1.450 - 1.454	[1]
LogP (XLogP3-AA)	1.9	[2][6]
Vapor Pressure (est.)	0.0017 hPa @ 20°C 0.0029 hPa @ 25°C	[6]
Solubility in Ethanol (@ 25°C)	76.21 g/L	[6]
Solubility in Methanol (@ 25°C)	103.74 g/L	[6]
GHS Hazard Statement	H411: Toxic to aquatic life with long lasting effects	[2]

Experimental Protocols: Synthesis

Two primary routes for the synthesis of Diethyl 1,4-cyclohexanedicarboxylate are prevalent: the catalytic hydrogenation of diethyl terephthalate and a two-step method originating from diethyl succinate.

Method 1: Catalytic Hydrogenation of Diethyl Terephthalate

This is the most direct industrial method, involving the reduction of the aromatic ring of diethyl terephthalate. While specific laboratory-scale procedures are not widely published, the following protocol is adapted from established methods for the hydrogenation of similar aromatic esters, incorporating conditions reported in the literature.

Reaction Scheme:

Caption: Catalytic Hydrogenation of Diethyl Terephthalate.

Materials:

• Diethyl terephthalate

• 5% Ruthenium on Carbon (Ru/C) or 5% Palladium on Carbon (Pd/C) catalyst

• Ethanol (absolute) or Ethyl Acetate (solvent)

• High-pressure hydrogenation apparatus (e.g., Parr shaker or autoclave)

• Hydrogen gas (high purity)

• Inert gas (Nitrogen or Argon)

• Standard filtration and distillation glassware

Procedure:

• Reactor Preparation: A high-pressure autoclave or shaker vessel is charged with diethyl terephthalate and a suitable solvent (e.g., ethanol or ethyl acetate). A typical substrate-to-solvent ratio is approximately 1:5 to 1:10 by weight.

• Catalyst Addition: The hydrogenation catalyst (5% Ru/C or 5% Pd/C) is added under an inert atmosphere. The catalyst loading is typically 1-5% by weight relative to the diethyl terephthalate.

• Sealing and Purging: The reactor is sealed and purged several times with an inert gas (nitrogen or argon) to remove all oxygen, followed by several purges with hydrogen gas.

• Hydrogenation: The reactor is pressurized with hydrogen to an initial pressure of 2.5–6 MPa.[3][6] The mixture is heated to a temperature between 140–180 °C with vigorous stirring.[3][6]

• Reaction Monitoring: The reaction is monitored by the cessation of hydrogen uptake. The typical reaction time is 2–6 hours, depending on the specific conditions and scale.[3][6]

• Workup: After cooling to room temperature, the reactor is carefully depressurized. The reaction mixture is filtered through a pad of celite to remove the catalyst. The filter cake should be washed with a small amount of the solvent.

• Purification: The solvent is removed from the filtrate by rotary evaporation. The crude product is then purified by vacuum distillation to yield Diethyl 1,4-cyclohexanedicarboxylate as a colorless liquid.

Method 2: Two-Step Synthesis from Diethyl Succinate

This route involves an initial base-catalyzed condensation followed by a reductive dehydration step.

Reaction Scheme:

Caption: Two-step synthesis from Diethyl Succinate.

Step 1: Dieckmann Condensation of Diethyl Succinate This procedure is adapted from the synthesis of the intermediate, 2,5-Dicarbethoxy-1,4-cyclohexanedione, as detailed in Organic Syntheses.

Materials:

• Diethyl succinate

• Sodium metal

• Ethanol (commercial absolute)

• 2N Sulfuric acid solution

• Ethyl acetate

Procedure:

• Sodium Ethoxide Preparation: In a 3-L three-necked flask equipped with a reflux condenser, small pieces of sodium (92 g, 4 g atoms) are added to 900 mL of absolute ethanol. The mixture is heated under reflux for 3–4 hours to ensure complete reaction.

• Condensation: To the hot sodium ethoxide solution, diethyl succinate (348.4 g, 2 moles) is added in one portion. An exothermic reaction occurs, and a thick precipitate forms. The mixture is heated under reflux for 24 hours.

• Isolation of Intermediate: After 24 hours, ethanol is removed under reduced pressure. The warm residue is treated with 2 L of 2N sulfuric acid and stirred vigorously for 3-4 hours. The resulting solid is collected by suction filtration and washed with water.

• Recrystallization: The air-dried product is recrystallized from hot ethyl acetate to yield pure Diethyl 2,5-dioxo-1,4-cyclohexanedicarboxylate.

Step 2: Catalytic Hydrogenation and Dehydration This step reduces the ketone functionalities and dehydrates the intermediate to form the cyclohexanedicarboxylate ring. The conditions are based on patent literature.

Materials:

• Diethyl 2,5-dioxo-1,4-cyclohexanedicarboxylate

• Hydrogenation catalyst (e.g., Ru, Pd, or Pt-based)

• Solvent (e.g., Isopropanol)

• High-pressure hydrogenation apparatus

Procedure:

• Reactor Setup: The intermediate, solvent, and catalyst are added to a high-pressure reactor.

• Hydrogenation: The vessel is sealed, purged, and pressurized with hydrogen (e.g., 5 MPa). The reaction is heated (e.g., to 150 °C) with stirring for several hours (e.g., 6 hours).

• Workup and Purification: After cooling and depressurization, the catalyst is filtered off. The solvent is removed by rotary evaporation, and the final product is purified by vacuum distillation.

Applications in Material and Drug Development

Diethyl 1,4-cyclohexanedicarboxylate is a valuable monomer in the synthesis of polyesters.[1] The cyclohexane ring imparts improved thermal stability, weather resistance, and mechanical strength to the resulting polymer compared to purely aliphatic or aromatic analogues.

Caption: General workflow for polyester synthesis.

In pharmaceutical research, the cyclohexane moiety is a common structural motif in biologically active molecules. This compound serves as a rigid and lipophilic scaffold, allowing for the synthesis of complex architectures for drug discovery programs, particularly in developing anti-inflammatory and analgesic agents.[1] Its use as a building block facilitates the creation of novel chemical entities with potentially enhanced pharmacological profiles.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Preparation of dimethyl 1,4‐cyclohexanedicarboxylate by Ru/HZSM‐5‐catalyzed hydrogenation of dimethyl terephthalate | CoLab [colab.ws]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. orgsyn.org [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Unveiling the Molecular Landscape of Diethyl 1,4-cyclohexanedicarboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular structure, weight, and physicochemical properties of Diethyl 1,4-cyclohexanedicarboxylate. It further details experimental protocols for its synthesis and outlines key analytical methodologies for its characterization, serving as a vital resource for professionals in research and development.

Physicochemical Properties at a Glance

A summary of the key quantitative data for Diethyl 1,4-cyclohexanedicarboxylate is presented below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₀O₄	[1][2]
Molecular Weight	228.28 g/mol	[1][2]
IUPAC Name	diethyl cyclohexane-1,4-dicarboxylate	[1]
CAS Number	72903-27-6	[1][2]
Appearance	Colorless liquid that could crystallize	[2]
Boiling Point	285 - 286 °C	[2]
Density	1.049 g/cm³	[2]
Refractive Index (n20/D)	1.450 - 1.454	[2]
XLogP3-AA	1.9	[1]

Synthesis of Diethyl 1,4-cyclohexanedicarboxylate: Experimental Protocols

Two primary synthetic routes for the preparation of Diethyl 1,4-cyclohexanedicarboxylate are detailed below: the catalytic hydrogenation of diethyl terephthalate and the Dieckmann condensation of diethyl adipate followed by subsequent reaction steps.

Protocol 1: Catalytic Hydrogenation of Diethyl Terephthalate

This method involves the reduction of the aromatic ring of diethyl terephthalate to a cyclohexane ring using a catalyst and hydrogen gas.

Materials:

• Diethyl terephthalate

• Ethanol (absolute)

• Palladium on carbon (10% Pd/C) or Rhodium on alumina catalyst

• Hydrogen gas

• High-pressure autoclave reactor

• Filtration apparatus (e.g., Buchner funnel with Celite)

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reactor Setup: In a high-pressure autoclave reactor, add diethyl terephthalate and a catalytic amount of 10% Palladium on carbon (typically 1-5 mol%).

• Solvent Addition: Add a suitable solvent, such as absolute ethanol, to dissolve the diethyl terephthalate.

• Hydrogenation: Seal the reactor and purge it with nitrogen gas before introducing hydrogen gas. Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-50 atm) and heat to a temperature between 100-150°C. The reaction is typically stirred vigorously for several hours to ensure complete hydrogenation.

• Reaction Monitoring: The reaction progress can be monitored by taking aliquots (after safely depressurizing and purging the reactor) and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS) to observe the disappearance of the starting material.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. Purge the reactor with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the solid catalyst. Wash the filter cake with a small amount of ethanol to recover any residual product.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the ethanol.

• Purification: The crude Diethyl 1,4-cyclohexanedicarboxylate can be purified by vacuum distillation to obtain the final product.

Protocol 2: Dieckmann Condensation Route

This pathway involves the intramolecular cyclization of diethyl adipate to form a β-keto ester, which is then further processed to yield Diethyl 1,4-cyclohexanedicarboxylate.

Materials:

• Diethyl adipate

• Sodium ethoxide

• Toluene or absolute ethanol (anhydrous)

• Hydrochloric acid (concentrated)

• Diethyl ether or other suitable extraction solvent

• Sodium sulfate (anhydrous) or magnesium sulfate

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, prepare a solution of sodium ethoxide in anhydrous ethanol or toluene.

• Addition of Diester: Slowly add diethyl adipate to the sodium ethoxide solution with stirring. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to reflux for several hours to promote the Dieckmann condensation. The formation of a cyclic β-keto ester will occur.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the reaction mixture with a dilute solution of hydrochloric acid.

• Extraction: Extract the product into a suitable organic solvent like diethyl ether. Wash the organic layer with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Subsequent Steps: The resulting cyclic β-keto ester requires further reduction and esterification steps to arrive at Diethyl 1,4-cyclohexanedicarboxylate. This typically involves a Clemmensen or Wolff-Kishner reduction to remove the ketone functionality, followed by esterification of any resulting carboxylic acid groups if necessary.

• Purification: The final product is purified by vacuum distillation.

Analytical Methodologies

The following are key analytical techniques for the characterization and quality control of Diethyl 1,4-cyclohexanedicarboxylate.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Purpose: To determine the purity of the compound and identify any impurities.

• Sample Preparation: Dilute a small amount of the sample in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5ms or equivalent) coupled to a mass spectrometer.

• Typical Parameters:

  • Injector Temperature: 250°C

  • Oven Program: Start at a lower temperature (e.g., 50°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C) to ensure separation of all components.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 40-400.

• Expected Results: A major peak corresponding to Diethyl 1,4-cyclohexanedicarboxylate with a molecular ion peak (m/z 228) and characteristic fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Purpose: To confirm the molecular structure of the compound.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrumentation: A ¹H NMR spectrometer (e.g., 300 MHz or higher).

• Expected ¹H NMR Signals:

  • A triplet corresponding to the methyl protons (-CH₃) of the ethyl groups.

  • A quartet corresponding to the methylene protons (-CH₂) of the ethyl groups.

  • A series of multiplets in the upfield region corresponding to the protons on the cyclohexane ring.

• Expected ¹³C NMR Signals:

  • Signals for the carbonyl carbons of the ester groups.

  • Signals for the carbons of the ethyl groups.

  • Signals for the carbons of the cyclohexane ring.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Purpose: To identify the functional groups present in the molecule.

• Sample Preparation: A thin film of the liquid sample can be placed between two salt plates (e.g., NaCl or KBr), or the analysis can be performed using an Attenuated Total Reflectance (ATR) accessory.

• Expected Absorption Bands:

  • A strong, sharp absorption band around 1730 cm⁻¹ corresponding to the C=O stretching of the ester functional group.

  • C-H stretching vibrations for the sp³ hybridized carbons of the cyclohexane ring and ethyl groups just below 3000 cm⁻¹.

  • C-O stretching vibrations in the region of 1250-1000 cm⁻¹.

Synthesis Pathways and Key Properties

The following diagram illustrates the two primary synthesis routes to Diethyl 1,4-cyclohexanedicarboxylate and highlights its key molecular properties.

References

• 1. purdue.edu [purdue.edu]
• 2. sarponggroup.com [sarponggroup.com]

An In-depth Technical Guide to the Cis and Trans Isomers of Diethyl 1,4-Cyclohexanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cis and trans isomers of diethyl 1,4-cyclohexanedicarboxylate, versatile building blocks in pharmaceutical and polymer sciences. This document details their synthesis, isomerization, separation, and characterization, with a focus on providing practical experimental protocols and comparative data.

Introduction

Diethyl 1,4-cyclohexanedicarboxylate is a diester of 1,4-cyclohexanedicarboxylic acid, existing as two distinct geometric isomers: cis and trans. The spatial arrangement of the two ester groups relative to the cyclohexane ring dictates the physical, chemical, and potentially biological properties of each isomer. The cis isomer features both ester groups on the same face of the ring, while in the trans isomer, they are on opposite faces. This stereochemical difference has significant implications for their application, particularly in the synthesis of polymers and active pharmaceutical ingredients (APIs), where precise molecular geometry is often crucial for desired efficacy and material properties.[1]

Synthesis of Cis and Trans Isomers

The primary route to a mixture of cis and trans diethyl 1,4-cyclohexanedicarboxylate is the catalytic hydrogenation of diethyl terephthalate. This process typically yields a mixture enriched in the cis isomer.

Experimental Protocol: Synthesis of a Cis-Rich Isomer Mixture

This protocol is adapted from established procedures for the hydrogenation of aromatic esters.

Materials:

• Diethyl terephthalate

• Ethanol (absolute)

• Ruthenium on carbon (Ru/C) catalyst (5%)

• High-pressure autoclave reactor equipped with a magnetic stirrer and temperature control

• Filtration apparatus

Procedure:

• In a high-pressure autoclave, prepare a solution of diethyl terephthalate in absolute ethanol (e.g., 10% w/v).

• Add the Ru/C catalyst to the solution (e.g., 5% by weight relative to the diethyl terephthalate).

• Seal the autoclave and purge it several times with nitrogen gas, followed by hydrogen gas.

• Pressurize the autoclave with hydrogen to approximately 50-100 atm.

• Heat the mixture to 100-150°C with vigorous stirring.

• Maintain the reaction under these conditions for 4-8 hours, monitoring hydrogen uptake.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture to remove the catalyst.

• Remove the ethanol solvent from the filtrate under reduced pressure to yield the crude product, a mixture of cis and trans diethyl 1,4-cyclohexanedicarboxylate, typically with a cis-to-trans ratio ranging from 3:1 to 4:1.

dot

Caption: Workflow for the synthesis of a cis-rich mixture of diethyl 1,4-cyclohexanedicarboxylate.

Isomerization to the Trans Isomer

The thermodynamically more stable trans isomer can be obtained by isomerization of the cis-rich mixture. For the analogous dimethyl ester, the equilibrium mixture at elevated temperatures is approximately 35% cis and 65% trans.

Experimental Protocol: Isomerization

Materials:

• Cis-rich diethyl 1,4-cyclohexanedicarboxylate mixture

• Sodium ethoxide (catalyst)

• Ethanol (absolute)

• Round-bottom flask with reflux condenser

• Heating mantle

Procedure:

• Place the cis-rich diethyl 1,4-cyclohexanedicarboxylate mixture in a round-bottom flask.

• Add a catalytic amount of sodium ethoxide (e.g., 5 mol%).

• Add absolute ethanol to dissolve the mixture.

• Heat the mixture to reflux and maintain for 12-24 hours.

• Monitor the isomerization progress by taking aliquots and analyzing them by GC or HPLC.

• Once equilibrium is reached, cool the reaction mixture.

• Neutralize the catalyst with a dilute acid (e.g., acetic acid).

• Remove the ethanol under reduced pressure.

• The resulting mixture will be enriched in the trans isomer. Further purification will be required to isolate the pure trans isomer.

dot

Caption: Logical diagram of the cis-to-trans isomerization process.

Separation of Isomers

The separation of the cis and trans isomers can be achieved by chromatographic techniques. High-performance liquid chromatography (HPLC) is a particularly effective method.

Experimental Protocol: HPLC Separation

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

• Normal-phase silica gel column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase:

• A mixture of n-hexane and ethyl acetate (e.g., 90:10 v/v). The optimal ratio may need to be determined empirically.

Procedure:

• Prepare a standard solution of the cis/trans mixture in the mobile phase.

• Set the HPLC system with the specified column and mobile phase.

• Set the flow rate (e.g., 1.0 mL/min).

• Set the UV detector to an appropriate wavelength (e.g., 210 nm).

• Inject the sample and record the chromatogram.

• The two isomers should elute as distinct peaks. The less polar trans isomer is expected to elute before the more polar cis isomer on a normal-phase column.

• Collect the fractions corresponding to each peak for isolation of the pure isomers.

dot

Caption: Workflow for the HPLC separation of cis and trans isomers.

Physicochemical Properties and Spectroscopic Data

The distinct stereochemistry of the cis and trans isomers leads to differences in their physical properties and spectroscopic signatures.

Physical Properties

Property	Cis Isomer (Estimated)	Trans Isomer	Mixed Isomers
Melting Point	Lower than trans (likely liquid at RT)	45 °C[2]	Not applicable
Boiling Point	Similar to trans	Similar to cis	285-286 °C[3]
Density	Similar to trans	Similar to cis	1.049 g/mL at 25°C[3]

Spectroscopic Characterization (¹H and ¹³C NMR)

While specific, high-resolution NMR data for the pure cis and trans isomers of diethyl 1,4-cyclohexanedicarboxylate are not widely published, the expected chemical shifts can be predicted based on the conformational differences of the cyclohexane ring and the orientation of the ester groups.

In the trans isomer, the cyclohexane ring predominantly adopts a chair conformation with both bulky ester groups in the more stable equatorial positions. In the cis isomer, the ring also adopts a chair conformation, but with one ester group in an axial position and the other in an equatorial position. This leads to different magnetic environments for the ring protons and carbons.

Expected ¹H NMR Spectral Differences:

• Ring Protons: The axial and equatorial protons on the same carbon atom will have different chemical shifts. In the trans isomer, due to symmetry, fewer signals are expected for the ring protons compared to the less symmetric cis isomer. The axial protons are generally more shielded (appear at a higher field/lower ppm) than the equatorial protons.

• Methine Protons (CH-COOEt): The chemical shift of the proton attached to the carbon bearing the ester group will be different for the axial and equatorial positions. The equatorial proton is expected to be at a lower field (higher ppm) than the axial proton.

Expected ¹³C NMR Spectral Differences:

• Due to symmetry, the trans isomer is expected to show fewer signals in the ¹³C NMR spectrum than the cis isomer.

• The chemical shifts of the ring carbons will differ between the two isomers due to the different steric environments.

For reference, the ¹H NMR spectrum of the related trans-1,4-cyclohexanedicarboxylic acid monomethyl ester shows distinct signals for the axial and equatorial protons of the cyclohexane ring.[4]

Biological Activity and Applications in Drug Development

Diethyl 1,4-cyclohexanedicarboxylate serves as a key intermediate in the synthesis of various pharmaceuticals.[1] The cyclohexane scaffold can impart desirable properties such as lipophilicity and conformational rigidity to a drug molecule, which can influence its binding to biological targets.

Currently, there is a lack of publicly available data specifically detailing the distinct biological activities or signaling pathway interactions of the individual cis and trans isomers of diethyl 1,4-cyclohexanedicarboxylate. However, it is well-established in medicinal chemistry that stereoisomers can exhibit significantly different pharmacological and toxicological profiles. Therefore, the ability to synthesize and separate the pure cis and trans isomers is of paramount importance for drug development professionals. This allows for the systematic evaluation of each isomer to identify the eutomer (the more active isomer) and to develop stereochemically pure drugs with improved efficacy and safety profiles.

Further research into the specific biological effects of each isomer is warranted to fully exploit their potential in the development of novel therapeutics.

Conclusion

The cis and trans isomers of diethyl 1,4-cyclohexanedicarboxylate represent a valuable platform for chemical synthesis, with distinct properties that can be leveraged in the fields of materials science and drug discovery. The methodologies outlined in this guide for their synthesis, isomerization, and separation provide a foundation for researchers to access the pure isomers for further investigation and application. The elucidation of their specific spectroscopic and biological profiles will undoubtedly open new avenues for innovation.

References

• 1. 1,4-Cyclohexanedicarboxylic acid, 2,5-dioxo-, 1,4-diethyl ester | C12H16O6 | CID 95310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. TRANS-1,4-CYCLOHEXANEDICARBOXYLIC ACID MONOMETHYL ESTER(15177-67-0) 1H NMR [m.chemicalbook.com]

A Technical Guide to the Solubility of Diethyl 1,4-Cyclohexanedicarboxylate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of diethyl 1,4-cyclohexanedicarboxylate in various organic solvents. This information is critical for its application in organic synthesis, formulation development, and materials science, where it serves as a versatile building block.[1] The document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a logical workflow for assessing solubility.

Core Properties of Diethyl 1,4-Cyclohexanedicarboxylate

Property	Value
Molecular Formula	C₁₂H₂₀O₄
Molecular Weight	228.28 g/mol [2][3]
Appearance	Colorless liquid that could crystallize[1]
Boiling Point	285 - 286 °C[1]
Density	1.049 g/cm³[1]
CAS Number	72903-27-6[1][2][3]

Quantitative Solubility Data

The solubility of diethyl 1,4-cyclohexanedicarboxylate has been determined in a range of organic solvents at 25°C. The following table summarizes this quantitative data for easy comparison.

Solvent	Solubility (g/L) at 25°C[3]
Chloroform	1294.77
Dichloromethane	1189.72
N-Methyl-2-pyrrolidone (NMP)	439.84
Dimethylformamide (DMF)	417.21
Dimethyl sulfoxide (DMSO)	406.59
Tetrahydrofuran (THF)	361.79
1,4-Dioxane	314.51
Acetone	313.79
Acetic Acid	249.64
Acetonitrile	230.53
2-Butanone	228.9
Ethyl Acetate	227.73
Methyl Acetate	224.2
n-Propyl Acetate	176.03
n-Butyl Acetate	171.49
Toluene	120.0
Methanol	103.74
sec-Butanol	92.44
Isopropanol	89.06
n-Pentanol	87.54
n-Butanol	80.67
Ethanol	76.21
n-Propanol	74.46
Isobutanol	73.36
n-Octanol	68.2
Cyclohexane	31.01
Ethylene Glycol	15.96
n-Hexane	15.81
Water	0.54

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a solid or liquid organic compound, such as diethyl 1,4-cyclohexanedicarboxylate, in an organic solvent. This method is based on the principle of saturation.

Materials:

• Diethyl 1,4-cyclohexanedicarboxylate

• Selected organic solvent(s)

• Analytical balance

• Volumetric flasks

• Test tubes or vials

• Magnetic stirrer and stir bars (optional)

• Thermostatic bath or hot plate with temperature control

• Pipettes and burettes

• Filtration apparatus (e.g., syringe filters)

• Evaporating dish or rotary evaporator

Procedure:

• Preparation of a Saturated Solution:

  • Accurately weigh a known mass of diethyl 1,4-cyclohexanedicarboxylate and place it into a test tube or vial.

  • Begin adding a measured volume of the organic solvent in small increments.[4]

  • After each addition, vigorously agitate the mixture (e.g., using a vortex mixer or magnetic stirrer) until the solute is completely dissolved.[4]

  • Continue adding the solvent until a slight excess of undissolved solute remains, indicating that the solution is saturated.

  • To ensure equilibrium, the saturated solution should be stirred at a constant temperature for an extended period (e.g., 24 hours).

• Separation of the Saturated Solution:

  • Carefully separate the saturated solution from the excess undissolved solute. This can be achieved by allowing the solid to settle and decanting the supernatant or by using a syringe filter.

• Quantification of the Solute:

  • Accurately measure a known volume of the clear, saturated solution.

  • Evaporate the solvent from the measured volume of the solution. This can be done by heating in an evaporating dish in a fume hood or by using a rotary evaporator.

  • Once the solvent is completely removed, weigh the remaining solute.

• Calculation of Solubility:

  • Calculate the solubility using the following formula:

    • Solubility (g/L) = (Mass of solute (g) / Volume of solution (L))

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of a compound like diethyl 1,4-cyclohexanedicarboxylate.

Caption: A flowchart illustrating the experimental workflow for determining the solubility of a chemical compound in a given solvent.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scent.vn [scent.vn]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Diethyl 1,4-cyclohexanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the cis and trans isomers of diethyl 1,4-cyclohexanedicarboxylate. Due to the limited availability of publicly accessible, detailed experimental NMR data for this specific compound, this document focuses on the theoretical analysis of the expected spectra, alongside a detailed experimental protocol for data acquisition.

Chemical Structure and Isomerism

Diethyl 1,4-cyclohexanedicarboxylate exists as two geometric isomers: cis and trans. The spatial arrangement of the two ester groups relative to the cyclohexane ring significantly influences their respective NMR spectra. In the cis isomer, both ester groups are on the same face of the ring, while in the trans isomer, they are on opposite faces. This difference in stereochemistry leads to distinct chemical environments for the protons and carbons, resulting in unique NMR spectral fingerprints for each isomer.

Caption: Chemical structures of cis- and trans-diethyl 1,4-cyclohexanedicarboxylate.

Predicted ¹H and ¹³C NMR Spectral Data

Data Presentation

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for the cis and trans isomers of diethyl 1,4-cyclohexanedicarboxylate. These predictions are based on the analysis of the chemical structure and general NMR chemical shift ranges.

Table 1: Predicted ¹H NMR Spectral Data

Isomer	Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
cis	-CH₂- (ethyl)	~4.1	Quartet (q)	4H
-CH₃ (ethyl)	~1.2	Triplet (t)	6H
-CH- (cyclohexane, axial)	~2.5	Multiplet (m)	2H
-CH₂- (cyclohexane, axial)	~1.9	Multiplet (m)	4H
-CH₂- (cyclohexane, equatorial)	~1.6	Multiplet (m)	4H
trans	-CH₂- (ethyl)	~4.1	Quartet (q)	4H
-CH₃ (ethyl)	~1.2	Triplet (t)	6H
-CH- (cyclohexane, axial)	~2.3	Multiplet (m)	2H
-CH₂- (cyclohexane, axial)	~2.0	Multiplet (m)	4H
-CH₂- (cyclohexane, equatorial)	~1.5	Multiplet (m)	4H

Table 2: Predicted ¹³C NMR Spectral Data

Isomer	Assignment	Predicted Chemical Shift (δ, ppm)
cis	C=O (ester)	~175
-CH₂-O- (ethyl)	~60
-CH- (cyclohexane)	~43
-CH₂- (cyclohexane)	~28
-CH₃ (ethyl)	~14
trans	C=O (ester)	~175
-CH₂-O- (ethyl)	~60
-CH- (cyclohexane)	~43
-CH₂- (cyclohexane)	~29
-CH₃ (ethyl)	~14

Experimental Protocols

The following section details a generalized experimental protocol for the acquisition of high-quality ¹H and ¹³C NMR spectra of diethyl 1,4-cyclohexanedicarboxylate.

Sample Preparation

• Solvent Selection: Chloroform-d (CDCl₃) is a common and suitable solvent for this compound.

• Sample Concentration:

  • For ¹H NMR, dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of CDCl₃.

  • For ¹³C NMR, a more concentrated sample of 20-50 mg in 0.6-0.7 mL of CDCl₃ is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Sample Filtration: If any particulate matter is visible, filter the sample through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• ¹H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: Approximately 12-16 ppm.

  • Number of Scans: 8 to 16 scans are typically sufficient.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Parameters:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

  • Spectral Width: Approximately 220-240 ppm.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

Logical Workflow for NMR Analysis

The process of analyzing the NMR spectra to distinguish between the cis and trans isomers follows a logical progression.

Interpreting the Mass Spectrum of Diethyl 1,4-cyclohexanedicarboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the electron ionization (EI) mass spectrum of Diethyl 1,4-cyclohexanedicarboxylate. The interpretation of the fragmentation patterns, a summary of key spectral data, and a detailed experimental protocol are presented to aid researchers in identifying and characterizing this compound.

Introduction

Diethyl 1,4-cyclohexanedicarboxylate is a diester of cyclohexanedicarboxylic acid with the molecular formula C₁₂H₂₀O₄ and a molecular weight of 228.28 g/mol .[1] Understanding its mass spectral behavior is crucial for its identification in complex mixtures and for quality control in various applications, including as a building block in polymer synthesis and as a fragrance ingredient. This guide will focus on the fragmentation pathways under electron ionization, a common technique used in gas chromatography-mass spectrometry (GC-MS).

Data Presentation: Mass Spectral Data

m/z (Mass-to-Charge Ratio)	Proposed Fragment Ion	Chemical Formula	Interpretation
228	[M]⁺	[C₁₂H₂₀O₄]⁺	Molecular Ion
183	[M - OC₂H₅]⁺	[C₁₀H₁₅O₃]⁺	Loss of an ethoxy radical
155	[M - COOC₂H₅]⁺	[C₈H₁₁O₂]⁺	Loss of an ethoxycarbonyl radical
154	[M - H - COOC₂H₅]⁺	[C₈H₁₀O₂]⁺	Loss of a hydrogen radical followed by the loss of an ethoxycarbonyl group
108	[C₇H₈O]⁺	[C₇H₈O]⁺	Rearrangement and fragmentation of the cyclohexane ring
81	[C₆H₉]⁺	[C₆H₉]⁺	Cyclohexenyl cation, resulting from fragmentation of the ring
80	[C₆H₈]⁺	[C₆H₈]⁺	Cyclohexadienyl cation

Interpretation of the Mass Spectrum

The fragmentation of Diethyl 1,4-cyclohexanedicarboxylate upon electron ionization follows predictable pathways common to esters. The molecular ion ([M]⁺) at m/z 228 is often of low abundance due to the lability of the ester functional groups.

The primary fragmentation events involve the cleavage of bonds adjacent to the carbonyl groups. The loss of an ethoxy radical (•OC₂H₅, mass 45) from the molecular ion results in the formation of an acylium ion at m/z 183 . This is a common and significant fragmentation pathway for ethyl esters.

Another major fragmentation involves the cleavage of the C-C bond between the cyclohexane ring and the carbonyl group, leading to the loss of an ethoxycarbonyl radical (•COOC₂H₅, mass 73). This results in a fragment ion at m/z 155 . Subsequent loss of a hydrogen atom from this fragment can lead to the ion at m/z 154 .

Fragmentation of the cyclohexane ring itself also contributes to the spectrum. The presence of ions at m/z 81 and m/z 80 are characteristic of cyclohexyl systems, representing cyclohexenyl and cyclohexadienyl cations, respectively. The ion at m/z 108 likely arises from a more complex rearrangement and fragmentation of the ring structure.

Experimental Protocols: Gas Chromatography-Mass Spectrometry (GC-MS)

The following is a typical protocol for the analysis of Diethyl 1,4-cyclohexanedicarboxylate using GC-MS.

1. Sample Preparation:

• Dissolve a small amount of the sample (e.g., 1 mg) in a suitable volatile solvent such as dichloromethane or ethyl acetate (1 mL).

• If necessary, dilute the sample to an appropriate concentration (e.g., 1-10 µg/mL) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent single quadrupole mass spectrometer.

• Injector: Split/splitless injector, typically operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Column: A non-polar or medium-polarity capillary column is suitable, for example, a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS, DB-5MS).

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Scan Range: m/z 40-400.

  • Solvent Delay: 3-5 minutes to prevent filament damage from the solvent.

Mandatory Visualization: Fragmentation Pathway

The following diagram illustrates the principal electron ionization fragmentation pathways of Diethyl 1,4-cyclohexanedicarboxylate.

Caption: Fragmentation of Diethyl 1,4-cyclohexanedicarboxylate.

References

• 1. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the FT-IR Analysis of Diethyl 1,4-cyclohexanedicarboxylate

This guide provides a detailed analysis of the functional groups present in Diethyl 1,4-cyclohexanedicarboxylate using Fourier-Transform Infrared (FT-IR) spectroscopy. It is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Introduction to FT-IR Analysis of Diethyl 1,4-cyclohexanedicarboxylate

Diethyl 1,4-cyclohexanedicarboxylate is a diester of cyclohexanedicarboxylic acid with a chemical formula of C12H20O4. Its molecular structure consists of a cyclohexane ring substituted with two ethyl ester functional groups at positions 1 and 4. FT-IR spectroscopy is a powerful analytical technique for identifying the functional groups within a molecule by measuring the absorption of infrared radiation at various wavelengths. The resulting spectrum provides a unique "fingerprint" of the molecule, revealing the presence of specific chemical bonds and structural features.

The primary functional groups of interest in Diethyl 1,4-cyclohexanedicarboxylate for FT-IR analysis are the ester groups (-COOCH2CH3) and the saturated cyclohexane ring. The ester group is characterized by a strong carbonyl (C=O) stretching vibration and carbon-oxygen (C-O) stretching vibrations. The cyclohexane ring is identified by its characteristic carbon-hydrogen (C-H) and carbon-carbon (C-C) bond vibrations.

Data Presentation: Characteristic FT-IR Absorptions

The following table summarizes the expected characteristic FT-IR absorption bands for the functional groups present in Diethyl 1,4-cyclohexanedicarboxylate. These values are based on established correlations for esters and cycloalkanes.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
2980-2850	C-H (Cyclohexane & Ethyl)	Stretching	Strong
1750-1735	C=O (Ester)	Stretching	Strong
1465-1440	C-H (Cyclohexane & Ethyl)	Bending (Scissoring)	Medium
1300-1000	C-O (Ester)	Stretching	Strong, often multiple bands

Note: The fingerprint region, typically below 1500 cm⁻¹, will contain a complex pattern of peaks unique to the entire molecular structure of Diethyl 1,4-cyclohexanedicarboxylate.

Experimental Protocol for FT-IR Analysis

This section outlines a standard procedure for obtaining an FT-IR spectrum of a liquid sample such as Diethyl 1,4-cyclohexanedicarboxylate.

3.1. Objective: To acquire a high-quality FT-IR spectrum of Diethyl 1,4-cyclohexanedicarboxylate to identify its characteristic functional groups.

3.2. Materials:

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Liquid sample of Diethyl 1,4-cyclohexanedicarboxylate

• Sample holder for liquids (e.g., salt plates (NaCl or KBr) or an Attenuated Total Reflectance (ATR) accessory)

• Pasteur pipette or dropper

• Solvent for cleaning (e.g., spectroscopic grade isopropanol or acetone)

• Lens paper

3.3. Methodology:

3.3.1. Instrument Preparation:

• Ensure the FT-IR spectrometer is powered on and has completed its initialization and self-check procedures.

• Purge the sample compartment with dry air or nitrogen to minimize atmospheric interference (water vapor and carbon dioxide).

• Perform a background scan to obtain a spectrum of the empty sample compartment. This will be automatically subtracted from the sample spectrum.

3.3.2. Sample Preparation (Using Salt Plates):

• Clean the salt plates thoroughly with a suitable solvent and dry them completely using lens paper. Avoid touching the polished surfaces with bare hands.

• Place one to two drops of the Diethyl 1,4-cyclohexanedicarboxylate sample onto the center of one salt plate using a clean Pasteur pipette.

• Carefully place the second salt plate on top of the first, spreading the liquid sample into a thin, uniform film between the plates.

• Mount the salt plate assembly in the sample holder of the FT-IR spectrometer.

3.3.3. Sample Preparation (Using ATR):

• Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with a suitable solvent.

• Record a background spectrum with the clean, empty ATR accessory.

• Place a small drop of the Diethyl 1,4-cyclohexanedicarboxylate sample directly onto the ATR crystal.

• If applicable, apply pressure using the ATR pressure arm to ensure good contact between the sample and the crystal.

3.3.4. Data Acquisition:

• Set the desired spectral acquisition parameters. Typical parameters include:

  • Scan Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32 (to improve signal-to-noise ratio)

• Initiate the sample scan. The instrument will collect the interferogram and perform a Fourier transform to generate the infrared spectrum.

3.3.5. Data Processing and Analysis:

• The resulting spectrum should be displayed as absorbance or transmittance versus wavenumber (cm⁻¹).

• Perform baseline correction and smoothing if necessary.

• Identify and label the major absorption peaks.

• Compare the observed peak positions with known correlation tables to assign them to specific functional groups and vibrational modes.

3.4. Cleaning:

• After analysis, carefully clean the salt plates or ATR crystal with the appropriate solvent and store them properly.

Visualizations

The following diagrams illustrate the key functional groups of Diethyl 1,4-cyclohexanedicarboxylate and the logical workflow of an FT-IR analysis.

Caption: Key functional groups in Diethyl 1,4-cyclohexanedicarboxylate and their characteristic FT-IR vibrations.

Caption: A generalized workflow for conducting FT-IR analysis of a liquid sample.

Safety, handling, and toxicity information for Diethyl 1,4-cyclohexanedicarboxylate.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and toxicity of Diethyl 1,4-cyclohexanedicarboxylate. The information is compiled from publicly available safety data sheets and chemical databases. It is intended to inform researchers, scientists, and professionals in drug development on the safe use and management of this compound.

Chemical and Physical Properties

Diethyl 1,4-cyclohexanedicarboxylate is a colorless liquid that may crystallize.[1] It is used in the synthesis of pharmaceuticals, particularly anti-inflammatory and analgesic drugs, and in the production of specialty polymers.[1] It also finds application as a flavoring agent in food products and a fragrance component in cosmetics.[1]

Table 1: Physical and Chemical Properties of Diethyl 1,4-cyclohexanedicarboxylate

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₀O₄	[1][2]
Molecular Weight	228.28 g/mol	[1][2]
CAS Number	72903-27-6	[1][2]
Appearance	Colorless liquid that could crystallize	[1]
Boiling Point	285 - 286 °C	[1]
Density	1.049 g/cm³	[1]
Refractive Index	n20/D 1.450 - 1.454	[1]

Safety and Hazards

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for hazard communication.

Table 2: GHS Hazard Classification for Diethyl 1,4-cyclohexanedicarboxylate

Hazard Class	Hazard Statement	Pictogram	Signal Word	Source(s)
Hazardous to the aquatic environment, long-term hazard	H411: Toxic to aquatic life with long lasting effects	Warning	[2]

Note: GHS classifications for other hazard classes such as acute toxicity, skin corrosion/irritation, and serious eye damage/irritation were not consistently available across sources for Diethyl 1,4-cyclohexanedicarboxylate itself. However, related compounds indicate potential for skin and eye irritation.[3][4]

Precautionary Statements

The following precautionary statements are associated with the GHS classification:

• P273: Avoid release to the environment.[2]

• P391: Collect spillage.[2]

• P501: Dispose of contents/container in accordance with local/regional/national/international regulations.[2]

Toxicity Information

Table 3: Summary of Available Toxicity Information

Endpoint	Result	Source(s)
Acute Oral Toxicity	Data not available
Acute Dermal Toxicity	Data not available
Acute Inhalation Toxicity	Data not available
Skin Corrosion/Irritation	Data not available
Serious Eye Damage/Irritation	Data not available
Respiratory or Skin Sensitization	Data not available
Germ Cell Mutagenicity	Data not available
Carcinogenicity	Data not available
Reproductive Toxicity	Data not available
STOT-Single Exposure	Data not available
STOT-Repeated Exposure	Data not available
Aspiration Hazard	Data not available
Aquatic Toxicity	Toxic to aquatic life with long lasting effects	[2]

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of Diethyl 1,4-cyclohexanedicarboxylate and ensuring the safety of laboratory personnel.

Safe Handling Procedures

• Ventilation: Handle in a well-ventilated place.[6]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

  • Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

  • Respiratory Protection: No protective equipment is needed under normal use conditions with adequate ventilation.

• Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice. Wash hands and face thoroughly after handling.

Storage Conditions

• Container: Store the container tightly closed in a dry, cool, and well-ventilated place.[6]

• Incompatible Materials: Keep away from strong oxidizing agents.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Diethyl 1,4-cyclohexanedicarboxylate are not publicly available. Access to the full RIFM (Research Institute for Fragrance Materials) safety assessment is recommended for researchers requiring this level of detail.

Visualizations

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Diethyl 1,4-cyclohexanedicarboxylate in a laboratory setting.

Caption: Workflow for the safe handling of Diethyl 1,4-cyclohexanedicarboxylate.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,4-Cyclohexanedicarboxylic acid, 2,5-dioxo-, 1,4-diethyl ester | C12H16O6 | CID 95310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Diethyl cyclohexane-1,1-dicarboxylate | C12H20O4 | CID 249270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ewg.org [ewg.org]
• 6. TRANS-1,4-CYCLOHEXANEDICARBOXYLIC ACID DIETHYL ESTER - Safety Data Sheet [chemicalbook.com]

A Technical Guide to Diethyl 1,4-Cyclohexanedicarboxylate for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diethyl 1,4-cyclohexanedicarboxylate, a versatile diester utilized in various research and industrial settings. This document details its commercial availability, key chemical properties, and established applications, with a focus on its role as a monomer in polymer synthesis. While its utility as a scaffold in medicinal chemistry is noted, this guide primarily addresses its well-documented applications based on publicly available data.

Commercial Availability and Specifications

Diethyl 1,4-cyclohexanedicarboxylate is readily available from several commercial chemical suppliers. Researchers can procure this compound in various quantities and purities to suit their specific experimental needs. Below is a summary of typical product specifications from prominent suppliers.

Supplier	Typical Purity	Available Quantities	CAS Number
Sigma-Aldrich	-	1 g	72903-27-6
Chem-Impex	96 - 100% (sum of isomers)	-	72903-27-6
Santa Cruz Biotechnology	-	-	19145-96-1 (trans-isomer)

Note: Sigma-Aldrich provides this product as part of its collection of rare and unique chemicals for early discovery research and does not typically provide analytical data. Buyers are responsible for confirming the product's identity and purity.[1]

Physicochemical Properties

Diethyl 1,4-cyclohexanedicarboxylate is a colorless liquid at room temperature. Its key physicochemical properties are summarized in the table below.

Property	Value
Molecular Formula	C₁₂H₂₀O₄
Molecular Weight	228.28 g/mol
Boiling Point	285 - 286 °C
Density	1.049 g/cm³
Refractive Index (n20/D)	1.450 - 1.454

Research Applications

The primary application of Diethyl 1,4-cyclohexanedicarboxylate in research and industry is as a monomer for the synthesis of polyesters. Its cyclohexane ring introduces rigidity and thermal stability to the polymer backbone. It is also utilized as a non-phthalate plasticizer, offering a safer alternative to traditional plasticizers in various applications.

While some sources suggest its potential as a building block in the synthesis of pharmaceuticals, detailed experimental protocols and specific biological activities for compounds directly derived from Diethyl 1,4-cyclohexanedicarboxylate are not extensively reported in publicly accessible literature.[2] Its structural motif, however, makes it a point of interest for medicinal chemists in the design of novel molecular scaffolds.

Experimental Protocol: Synthesis of a Polyester via Melt Polycondensation

The following is a representative experimental protocol for the synthesis of a polyester using Diethyl 1,4-cyclohexanedicarboxylate and a diol via melt polycondensation. This method is a common technique for producing high-molecular-weight polyesters.

Materials:

• Diethyl 1,4-cyclohexanedicarboxylate

• 1,4-Butanediol (or other suitable diol)

• Titanium(IV) butoxide (catalyst)

• Nitrogen gas (inert atmosphere)

• Reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a condenser for distillation.

Procedure:

• Charging the Reactor: The reaction vessel is charged with equimolar amounts of Diethyl 1,4-cyclohexanedicarboxylate and 1,4-butanediol.

• Catalyst Addition: A catalytic amount of titanium(IV) butoxide (typically 50-200 ppm relative to the weight of the monomers) is added to the reaction mixture.

• Esterification (First Stage): The mixture is heated to a temperature of 180-220°C under a slow stream of nitrogen. The reaction is carried out with continuous stirring. During this stage, ethanol is eliminated as a byproduct of the transesterification reaction and is collected through the distillation condenser. This stage is typically continued for 2-4 hours or until the theoretical amount of ethanol has been collected.

• Polycondensation (Second Stage): The temperature is gradually increased to 250-280°C, and a vacuum is slowly applied (reducing the pressure to <1 mmHg). This stage facilitates the removal of excess diol and promotes the chain-growth of the polymer, thereby increasing its molecular weight. The reaction is continued under these conditions for another 3-5 hours, or until the desired viscosity of the polymer melt is achieved.

• Product Recovery: The resulting polyester is then extruded from the reactor under nitrogen pressure and allowed to cool. The polymer can then be pelletized for further processing and characterization.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the polyester synthesis described in the experimental protocol.

Workflow for Polyester Synthesis via Melt Polycondensation.

References

• 1. DIETHYL 1,4-CYCLOHEXANEDICARBOXYLATE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Synthesis of Diethyl 1,4-cyclohexanedicarboxylate from 1,4-cyclohexanedicarboxylic acid.

Introduction

Diethyl 1,4-cyclohexanedicarboxylate is a valuable chemical intermediate used in the synthesis of various organic molecules, including pharmaceuticals and polymers. This document provides a detailed protocol for the synthesis of diethyl 1,4-cyclohexanedicarboxylate from 1,4-cyclohexanedicarboxylic acid via Fischer esterification. The Fischer esterification is a classic and widely used method for the formation of esters from carboxylic acids and alcohols, catalyzed by a strong acid.[1][2][3] The reaction is an equilibrium process, and to achieve high yields, it is typically necessary to either use a large excess of the alcohol or remove water as it is formed.[1][2] This protocol utilizes an excess of ethanol as the solvent and a catalytic amount of sulfuric acid, followed by a purification procedure to isolate the desired product.

Reaction Scheme

Caption: Fischer esterification of 1,4-cyclohexanedicarboxylic acid with ethanol.

Materials and Equipment

Material/Equipment

1,4-Cyclohexanedicarboxylic acid (cis and trans mixture)

Absolute Ethanol

Concentrated Sulfuric Acid

Diethyl Ether

Saturated Sodium Bicarbonate Solution

Brine (Saturated Sodium Chloride Solution)

Anhydrous Magnesium Sulfate

Round-bottom flask (500 mL)

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Distillation apparatus

Standard laboratory glassware

Experimental Protocol

A detailed protocol for the synthesis of diethyl 1,4-cyclohexanedicarboxylate is provided below. This procedure is adapted from established Fischer esterification methods.[1][2]

Caption: Experimental workflow for the synthesis of diethyl 1,4-cyclohexanedicarboxylate.

Data Presentation

The following tables summarize the key quantitative data for the starting material and the expected product.

Table 1: Properties of Reactants and Product

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)	Boiling Point (°C)
1,4-Cyclohexanedicarboxylic acid	C₈H₁₂O₄	172.18	White crystalline solid	164-167 (cis/trans mixture)	-
Ethanol	C₂H₆O	46.07	Colorless liquid	-114.1	78.37
Diethyl 1,4-cyclohexanedicarboxylate	C₁₂H₂₀O₄	228.29	Colorless liquid	-	~285-286

Table 2: Expected Yield and Physical Properties of Diethyl 1,4-cyclohexanedicarboxylate

Property	Value
Theoretical Yield	Based on 0.1 mol of starting acid: 22.83 g
Expected Experimental Yield	High (based on analogous reactions, >80%)[4]
Appearance	Colorless liquid
Boiling Point	~285-286 °C (at atmospheric pressure)
Density (g/mL)	~1.049
Refractive Index (n_D^20)	~1.450-1.454

Results and Discussion

The Fischer esterification of 1,4-cyclohexanedicarboxylic acid with ethanol is an effective method for the synthesis of diethyl 1,4-cyclohexanedicarboxylate. The use of a large excess of ethanol serves both as a reactant and as the solvent, which helps to drive the equilibrium towards the formation of the diester. Concentrated sulfuric acid acts as a catalyst by protonating the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating nucleophilic attack by the ethanol.[2]

The reaction is carried out under reflux to ensure a sufficient reaction rate. Following the reaction, a standard work-up procedure is employed to isolate and purify the product. This involves removing the excess ethanol, followed by an extractive work-up to remove the sulfuric acid catalyst and any unreacted carboxylic acid. The final purification is achieved by vacuum distillation, which is necessary due to the relatively high boiling point of the product. The expected yield for this type of reaction is generally high. For instance, the synthesis of diethyl cis-hexahydrophthalate from the corresponding diacid using ethanol and sulfuric acid results in a high yield.[4]

Safety Precautions

• Handle concentrated sulfuric acid with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Ethanol and diethyl ether are flammable. Ensure that there are no open flames or spark sources in the vicinity during the experiment.

• Perform the reaction and all solvent manipulations in a well-ventilated fume hood.

• The work-up with sodium bicarbonate will produce carbon dioxide gas, which can cause pressure build-up. Ensure the separatory funnel is vented frequently.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of diethyl 1,4-cyclohexanedicarboxylate from 1,4-cyclohexanedicarboxylic acid using the Fischer esterification method. The procedure is straightforward and utilizes common laboratory reagents and equipment. The provided data and workflow are intended to guide researchers in successfully synthesizing this important chemical intermediate.

References

• 1. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. cerritos.edu [cerritos.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Catalytic Hydrogenation of Diethyl Terephthalate for the Synthesis of Diethyl 1,4-Cyclohexanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The catalytic hydrogenation of diethyl terephthalate (DET) to diethyl 1,4-cyclohexanedicarboxylate (DECH) is a significant chemical transformation. The resulting saturated ester is a valuable intermediate in the synthesis of various polymers, plasticizers, and specialty chemicals. This document provides detailed application notes and protocols for this reaction, drawing upon established methodologies for the analogous hydrogenation of dimethyl terephthalate (DMT), given the chemical similarities of the substrates. The protocols outlined below utilize common heterogeneous catalysts, including Ruthenium and Nickel-based systems, and provide a framework for laboratory-scale synthesis.

Reaction Principle

The core of this process is the saturation of the aromatic ring of diethyl terephthalate with hydrogen. This is achieved by reacting DET with hydrogen gas under pressure in the presence of a suitable metal catalyst. The reaction is exothermic and requires careful control of temperature and pressure to ensure high conversion and selectivity towards the desired diethyl 1,4-cyclohexanedicarboxylate.

Data Presentation: Catalyst Performance in Analogous DMT Hydrogenation

The following tables summarize quantitative data from studies on the hydrogenation of dimethyl terephthalate (DMT), which can serve as a strong starting point for the optimization of diethyl terephthalate (DET) hydrogenation.

Table 1: Performance of Ruthenium-Based Catalysts in DMT Hydrogenation

Catalyst	Temperature (°C)	H₂ Pressure (MPa)	Reaction Time (h)	Solvent	DMT Conversion (%)	DMCD* Selectivity (%)	Reference
5% Ru/C	108-125	5.5 - 6.9	Not specified	DMCD	>95	>95	[1]
Ru/DNG	140	3	2	Isopropanol	>99	>99	[2]

*DMCD: Dimethyl 1,4-cyclohexanedicarboxylate

Table 2: Performance of Nickel-Based Catalysts in DMT Hydrogenation

Catalyst	Temperature (°C)	H₂ Pressure (MPa)	Reaction Time (h)	Solvent	DMT Conversion (%)	DMCD* Selectivity (%)	Reference
KF-Ni/SiO₂	100	5	4	Isopropanol	89	>95	[3][4]
Ni/Ni(Al)Oₓ/AlOₓ	Not specified	Not specified	Not specified	Not specified	~100	93.3	[3][4]

*DMCD: Dimethyl 1,4-cyclohexanedicarboxylate

Experimental Protocols

Note: The following protocols are adapted from established procedures for the hydrogenation of dimethyl terephthalate. Researchers should consider these as starting points and may need to optimize reaction conditions for diethyl terephthalate.

Protocol 1: Hydrogenation using a Ruthenium on Carbon (Ru/C) Catalyst

This protocol is adapted from a patented industrial process for DMT hydrogenation.[1]

Materials:

• Diethyl terephthalate (DET)

• 5% Ruthenium on activated carbon (Ru/C) catalyst

• Diethyl 1,4-cyclohexanedicarboxylate (DECH) (as solvent)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge, and thermocouple

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reactor Charging: In a high-pressure autoclave, charge diethyl 1,4-cyclohexanedicarboxylate (as solvent), diethyl terephthalate, and the 5% Ru/C catalyst. A suggested starting ratio is approximately 1:1 by weight for the solvent and substrate, with the catalyst at 1-2% by weight of the substrate.

• System Purge: Seal the autoclave and purge the system several times with nitrogen gas, followed by several purges with hydrogen gas to ensure an inert atmosphere.

• Reaction Initiation: Pressurize the autoclave with hydrogen to an initial pressure of approximately 4.0-5.5 MPa.

• Heating and Agitation: Begin stirring and heat the reactor to 110-120°C. The reaction is exothermic, and the temperature may rise. Maintain the reaction temperature in the range of 120-130°C.

• Pressure Maintenance: As the reaction proceeds, hydrogen will be consumed. Maintain the hydrogen pressure within the range of 5.5-7.0 MPa by feeding hydrogen as needed.

• Reaction Monitoring: The reaction progress can be monitored by the cessation of hydrogen uptake.

• Cooling and Depressurization: Once the reaction is complete, cool the reactor to room temperature. Carefully vent the excess hydrogen pressure in a well-ventilated fume hood.

• Product Recovery: Open the autoclave and dilute the reaction mixture with a suitable solvent (e.g., ethanol or ethyl acetate) to facilitate filtration.

• Catalyst Removal: Filter the mixture to remove the Ru/C catalyst. The catalyst can be washed with additional solvent to recover any adsorbed product.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the solvent. The remaining residue will be primarily diethyl 1,4-cyclohexanedicarboxylate.

• Purification (Optional): If necessary, the product can be further purified by vacuum distillation.

Protocol 2: Hydrogenation using a Nickel-Based Catalyst

This protocol is based on the use of a potassium-modified Ni/SiO₂ catalyst for DMT hydrogenation.[3][4]

Materials:

• Diethyl terephthalate (DET)

• KF-Ni/SiO₂ catalyst (or a similar supported nickel catalyst)

• Isopropyl alcohol (IPA) or another suitable solvent

• High-pressure autoclave reactor with stirring, gas inlet, pressure gauge, and temperature control

• Filtration system

• Rotary evaporator

Procedure:

• Catalyst Activation (if required): Some nickel catalysts require pre-reduction. Follow the manufacturer's instructions. Typically, this involves heating the catalyst under a hydrogen flow.

• Reactor Loading: To a high-pressure autoclave, add the solvent (e.g., isopropyl alcohol), diethyl terephthalate, and the nickel catalyst. A typical loading would be 50 mg of catalyst for 0.1 g of substrate in 2 mL of solvent.[3]

• System Purging: Seal the reactor and purge thoroughly with nitrogen, followed by hydrogen.

• Pressurization: Pressurize the reactor with hydrogen to the desired reaction pressure (e.g., 5 MPa).

• Reaction Conditions: Heat the reactor to the target temperature (e.g., 90-110°C) with vigorous stirring.[3]

• Reaction Duration: Maintain the reaction conditions for a set period (e.g., 4 hours). Monitor the pressure drop to gauge the reaction progress.

• Cooling and Venting: After the reaction time has elapsed, cool the autoclave to room temperature and carefully vent the residual hydrogen pressure.

• Product Isolation: Open the reactor, and filter the reaction mixture to separate the catalyst.

• Solvent Evaporation: Remove the solvent from the filtrate using a rotary evaporator to obtain the crude diethyl 1,4-cyclohexanedicarboxylate.

• Analysis and Purification: Analyze the product purity using techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy. Further purification can be performed by vacuum distillation if required.

Visualizations

Caption: Chemical transformation of Diethyl Terephthalate to Diethyl 1,4-Cyclohexanedicarboxylate.

Caption: A generalized workflow for the catalytic hydrogenation process.

References

• 1. US3027398A - Process for preparing dimethyl 1, 4-cyclohexanedicarboxylate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO 2 catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02223D [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols: Synthesis of Diethyl 1,4-cyclohexanedicarboxylate from Dimethyl Terephthalate

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the two-step synthesis of Diethyl 1,4-cyclohexanedicarboxylate (DECHDC) starting from Dimethyl Terephthalate (DMT). The first step involves the transesterification of DMT with ethanol to yield Diethyl Terephthalate (DET). The subsequent step is the catalytic hydrogenation of the aromatic ring of DET to afford the final product, DECHDC. These protocols are intended for laboratory-scale synthesis and provide a foundation for further process development and optimization.

Part 1: Transesterification of Dimethyl Terephthalate (DMT) to Diethyl Terephthalate (DET)

Introduction

Transesterification is a crucial class of organic reactions where the ester group of a compound is exchanged with an alcohol. In this protocol, Dimethyl Terephthalate is transesterified with ethanol in the presence of a catalyst to produce Diethyl Terephthalate and methanol as a byproduct. The reaction is reversible and is typically driven to completion by removing the lower-boiling methanol from the reaction mixture.

Experimental Protocol

Materials:

• Dimethyl Terephthalate (DMT)

• Anhydrous Ethanol (EtOH)

• Transesterification Catalyst (e.g., Sodium Methoxide, Tetrabutyl Titanate, or Zinc Acetate)

• Nitrogen gas (N₂)

• Reaction flask equipped with a distillation column, condenser, and collection flask

• Heating mantle with a temperature controller

• Magnetic stirrer and stir bar

Procedure:

• Reactor Setup: A multi-necked round-bottom flask is charged with Dimethyl Terephthalate and a molar excess of anhydrous ethanol. The flask is equipped with a magnetic stirrer, a temperature probe, a nitrogen inlet, and a Vigreux distillation column connected to a condenser and a collection flask.

• Inert Atmosphere: The reaction system is purged with nitrogen gas for 15-20 minutes to remove air and moisture.

• Catalyst Addition: The selected transesterification catalyst is added to the reaction mixture. The catalyst concentration typically ranges from 0.03 to 1 mol% relative to DMT.

• Reaction: The mixture is heated to the reflux temperature of ethanol (approximately 78°C) under a continuous slow stream of nitrogen. The reaction progress is monitored by collecting the methanol byproduct in the collection flask. The removal of methanol shifts the equilibrium towards the formation of Diethyl Terephthalate.

• Reaction Monitoring: The progress of the transesterification can be monitored by observing the rate of methanol evolution[1]. The reaction is considered complete when methanol distillation ceases.

• Product Isolation and Purification:

  • After the reaction is complete, the excess ethanol is removed by distillation.

  • The crude Diethyl Terephthalate is then purified, for example, by vacuum distillation or recrystallization to remove the catalyst and any unreacted starting materials.

Data Presentation

Table 1: Representative Reaction Conditions for Transesterification of Dimethyl Esters.

Parameter	Value/Range	Reference
Starting Material	Dimethyl Terephthalate (DMT)	General Knowledge
Reagent	Anhydrous Ethanol	General Knowledge
Catalyst	Sodium Methoxide	[2]
Tetrabutyl Titanate	[1]
Zinc Acetate	[3]
Catalyst Loading	3 x 10⁻⁴ mol/mol DMT	[1]
Temperature	~78°C (Reflux)	General Knowledge
Pressure	Atmospheric	[4]
Reaction Time	0.5 - 5 hours	[4]
Monitoring	Methanol evolution	[1]

Part 2: Hydrogenation of Diethyl Terephthalate (DET) to Diethyl 1,4-cyclohexanedicarboxylate (DECHDC)

Introduction

Catalytic hydrogenation is a reduction reaction that results in an addition of hydrogen, usually to unsaturated compounds. In this step, the aromatic ring of Diethyl Terephthalate is hydrogenated to a cyclohexane ring using a heterogeneous catalyst under hydrogen pressure to yield Diethyl 1,4-cyclohexanedicarboxylate. This reaction is a key step in producing important monomers for various polymers.[5]

Experimental Protocol

Materials:

• Diethyl Terephthalate (DET)

• Hydrogenation Catalyst (e.g., Ru/Al₂O₃, Pd/C)

• Solvent (e.g., Isopropanol, or the product DECHDC can be used as a solvent)[6][7]

• Hydrogen gas (H₂)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller

Procedure:

• Reactor Charging: The autoclave is charged with Diethyl Terephthalate, the solvent (if any), and the hydrogenation catalyst.

• Sealing and Purging: The reactor is sealed and purged several times with nitrogen gas to remove air, followed by purging with hydrogen gas.

• Reaction: The reactor is pressurized with hydrogen to the desired pressure and heated to the target temperature with vigorous stirring.

• Reaction Monitoring: The reaction progress is monitored by the uptake of hydrogen gas. The reaction is considered complete when hydrogen consumption ceases.

• Product Isolation and Purification:

  • After the reaction, the reactor is cooled to room temperature and the excess hydrogen pressure is carefully released.

  • The reaction mixture is filtered to remove the heterogeneous catalyst. The catalyst should be handled carefully as it can be pyrophoric in the air, especially palladium on carbon. It is recommended to keep the filtered catalyst wet with a solvent.[8]

  • The solvent is removed from the filtrate by rotary evaporation.

  • The resulting crude Diethyl 1,4-cyclohexanedicarboxylate can be further purified by vacuum distillation.

Data Presentation

Table 2: Representative Reaction Conditions for the Hydrogenation of Terephthalate Esters.

Parameter	Value/Range	Reference
Starting Material	Diethyl Terephthalate (DET)	General Knowledge
Catalyst	Ru/Al₂O₃	[9]
Pd/C	[10]
Catalyst Loading	Not specified, typically 1-5 wt% of the substrate	General Practice
Solvent	Isopropanol	[7]
Diethyl 1,4-cyclohexanedicarboxylate	[6]
Temperature	90 - 140°C	[6][7]
Hydrogen Pressure	20 - 100 kg/cm ² (approx. 20 - 100 bar)	[6][9]
Reaction Time	2 - 8 hours	[9]

Visualizations

Reaction Pathway

Caption: Overall reaction pathway from DMT to DECHDC.

Experimental Workflow

Caption: Experimental workflow for the synthesis of DECHDC.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US6706843B1 - Method for separating and recovering dimethyl terephthalate and ethylene glycol from polyester waste - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. US3027398A - Process for preparing dimethyl 1, 4-cyclohexanedicarboxylate - Google Patents [patents.google.com]
• 7. Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO 2 catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02223D [pubs.rsc.org]
• 8. Curly Arrow: Catalytic Hydrogenation Part III - More Tips and Tricks [curlyarrow.blogspot.com]
• 9. US9550721B2 - Method for preparing dimethyl 1,4-cyclohexanedicarboxylate and method for preparing 1,4-cyclohexanedimethanol - Google Patents [patents.google.com]
• 10. CN104276953A - Method for preparing dialkyl 1,4-cyclohexanedicarboxylate - Google Patents [patents.google.com]

Application Note and Protocol for the Laboratory-Scale Synthesis of Diethyl 1,4-cyclohexanedicarboxylate

Introduction

Diethyl 1,4-cyclohexanedicarboxylate is a versatile chemical intermediate used in the synthesis of various organic molecules, including polymers and pharmaceuticals. It is also utilized as a fragrance ingredient, valued for its light, fruity aroma reminiscent of raspberries and apples.[1] This document provides a detailed protocol for the laboratory-scale synthesis of Diethyl 1,4-cyclohexanedicarboxylate via the Fischer esterification of 1,4-cyclohexanedicarboxylic acid with ethanol, using sulfuric acid as a catalyst. The Fischer esterification is a classic and efficient method for producing esters from carboxylic acids and alcohols.[2][3] The reaction is an equilibrium process, and to achieve a high yield, it is driven towards the product side by using an excess of the alcohol and removing the water formed during the reaction.[2][3]

Reaction Scheme

Experimental Protocol

Materials and Equipment

Reagents	Equipment
1,4-Cyclohexanedicarboxylic acid	Round-bottom flask (500 mL)
Absolute Ethanol (200 proof)	Reflux condenser
Concentrated Sulfuric Acid (98%)	Heating mantle
Toluene	Magnetic stirrer and stir bar
Diethyl ether	Separatory funnel (500 mL)
3% Sodium Carbonate solution	Beakers and Erlenmeyer flasks
Saturated Sodium Chloride solution (Brine)	pH paper or pH meter
Anhydrous Magnesium Sulfate	Rotary evaporator
Distillation apparatus for vacuum distillation
Ice bath

Quantitative Data

Parameter	Value
Reactants
1,4-Cyclohexanedicarboxylic acid	43.05 g (0.25 mol)
Absolute Ethanol	115 mL (~2.0 mol, 4 equivalents per carboxyl group)
Toluene	70 mL
Concentrated Sulfuric Acid	2.5 mL
Reaction Conditions
Reaction Temperature	Reflux (Oil bath ~100-110 °C)
Reaction Time	12-16 hours
Work-up and Purification
Diethyl ether for extraction	3 x 100 mL portions
3% Sodium Carbonate solution for washing	2 x 100 mL portions (or until aqueous layer is basic)
Saturated Sodium Chloride solution for washing	1 x 100 mL
Expected Product
Theoretical Yield	57.07 g
Boiling Point (literature)	~130-132 °C at 9 mmHg[4]
Refractive Index (n_D^25, literature for cis-isomer)	~1.4508–1.4510[4]

Step-by-Step Procedure

1. Reaction Setup:

• To a 500 mL round-bottom flask, add 43.05 g (0.25 mol) of 1,4-cyclohexanedicarboxylic acid, 115 mL of absolute ethanol, and 70 mL of toluene.

• Add a magnetic stir bar to the flask.

• While stirring, carefully add 2.5 mL of concentrated sulfuric acid to the mixture.

• Equip the flask with a reflux condenser.

2. Esterification Reaction:

• Heat the mixture to a gentle reflux using a heating mantle. An oil bath set to 100-110 °C is recommended for stable temperature control.

• Continue refluxing with stirring for 12-16 hours. The toluene forms an azeotrope with the water produced, which helps to drive the reaction to completion.

3. Removal of Solvent and Excess Alcohol:

• After the reflux period, allow the reaction mixture to cool to room temperature.

• Reconfigure the apparatus for distillation.

• Distill off the toluene and excess ethanol. The distillation can be performed at atmospheric pressure initially, and then vacuum can be applied to remove the final traces of solvent.

4. Work-up:

• Cool the residue in the flask and dilute it with 200 mL of diethyl ether.

• Transfer the ether solution to a 500 mL separatory funnel.

• Wash the ether solution twice with 100 mL portions of a 3% sodium carbonate solution to neutralize any remaining sulfuric acid and unreacted carboxylic acid.[4] Check the pH of the aqueous layer after the second wash to ensure it is basic.[4]

• Wash the ether solution with 100 mL of saturated sodium chloride solution (brine) to aid in the removal of water.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

5. Purification:

• Filter the dried ether solution to remove the magnesium sulfate.

• Concentrate the filtrate using a rotary evaporator to remove the diethyl ether.

• Purify the crude ester by vacuum distillation. Collect the fraction boiling at approximately 130-132 °C at 9 mmHg.[4]

6. Product Characterization:

• Determine the yield of the purified Diethyl 1,4-cyclohexanedicarboxylate.

• Characterize the product by measuring its refractive index and obtaining spectroscopic data (e.g., ¹H NMR, ¹³C NMR, and IR) to confirm its identity and purity.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of Diethyl 1,4-cyclohexanedicarboxylate.

Signaling Pathway (Reaction Mechanism)

Caption: Generalized mechanism of Fischer Esterification.

References

• 1. Diethyl 1,4-cyclohexane dicarboxylate | The Fragrance Conservatory [fragranceconservatory.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Polyester Synthesis Using Diethyl 1,4-cyclohexanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diethyl 1,4-cyclohexanedicarboxylate as a monomer in the synthesis of polyesters. The inclusion of the cycloaliphatic ring from this monomer imparts unique properties to the resulting polymers, such as improved thermal stability, mechanical strength, and chemical resistance compared to their linear aliphatic counterparts. These characteristics make them suitable for a range of applications, including advanced materials for biomedical and pharmaceutical uses.

Introduction to Diethyl 1,4-cyclohexanedicarboxylate in Polyester Synthesis

Diethyl 1,4-cyclohexanedicarboxylate is a cycloaliphatic diester monomer used in the synthesis of high-performance polyesters. The cyclohexane ring in the polymer backbone enhances the thermal stability and mechanical properties of the material. Polyesters derived from 1,4-cyclohexanedicarboxylate monomers are known for their good resistance to heat, light, and humidity, making them promising for applications in packaging and specialty films.[1] The cis/trans isomerism of the cyclohexane ring can significantly influence the final properties of the polymer, with the trans isomer generally leading to more crystalline materials.[2]

The synthesis of polyesters from Diethyl 1,4-cyclohexanedicarboxylate is typically achieved through a two-stage melt polycondensation process. The first stage involves a transesterification reaction with a diol to form oligomers, and the second stage is a polycondensation reaction under high vacuum and temperature to increase the molecular weight.

Data Presentation

The following tables summarize key quantitative data for polyesters synthesized using 1,4-cyclohexanedicarboxylate derivatives with various diols. While specific data for the diethyl ester is limited in the literature, the data for the structurally similar dimethyl ester and diacid provide valuable insights into the expected properties.

Table 1: Reaction Conditions for Polyester Synthesis

Diacid/Diester	Diol	Catalyst	Temperature (°C)	Time (h)	Pressure	Reference
1,4-CHDA	1,4-Butanediol	TBT & TIP	180-200	2-2.5	Atmospheric, then <0.07 mbar	[1]
DMCD	1,4-Butanediol	Not Specified	>240	Not Specified	Not Specified	[3]
1,4-CHDA	1,4-CHDM	TBT	220 (Esterification)	Not Specified	Atmospheric	[4]
1,4-CHDA	1,4-CHDM	TBT	275 (Polycondensation)	Not Specified	High Vacuum	[4]
1,4-CHDA	1,3-Propanediol	TBT	180-230	2, then 2.5	Atmospheric, then 0.07 mbar	[5]

1,4-CHDA: 1,4-Cyclohexanedicarboxylic Acid; DMCD: Dimethyl 1,4-cyclohexanedicarboxylate; 1,4-CHDM: 1,4-Cyclohexanedimethanol; TBT: Titanium tetrabutoxide; TIP: Titanium isopropoxide.

Table 2: Thermal and Molecular Properties of Poly(alkylene 1,4-cyclohexanedicarboxylate)s

Polymer	Mn ( g/mol )	Đ (Mw/Mn)	Tg (°C)	Tm (°C)	Reference
Poly(butylene trans-1,4-cyclohexanedicarboxylate)	~20,000	~2	Not Specified	Not Specified	[1]
Poly(1,4-cyclohexylenedimethylene-1,4-cyclohexanedicarboxylate)	>30,000	Not Specified	Not Specified	Not Specified	[4]
Polyesters from 1,4-CHDA and various diols	Not Specified	Not Specified	Decreases with increasing diol length	Varies	[5]
Polyesters from Isosorbide and 1,4-CHDA	Not Specified	Not Specified	-13.7 to 102.8	Not Specified	[6]

Mn: Number-average molecular weight; Đ: Dispersity; Tg: Glass transition temperature; Tm: Melting temperature.

Experimental Protocols

The following are detailed protocols for the synthesis of polyesters using a two-stage melt polycondensation method, adapted for Diethyl 1,4-cyclohexanedicarboxylate.

Protocol 1: Synthesis of Poly(butylene 1,4-cyclohexanedicarboxylate)

This protocol describes the synthesis of poly(butylene 1,4-cyclohexanedicarboxylate) from Diethyl 1,4-cyclohexanedicarboxylate and 1,4-butanediol.

Materials:

• Diethyl 1,4-cyclohexanedicarboxylate

• 1,4-Butanediol (molar excess of 100%)[1]

• Titanium tetrabutoxide (TBT) (catalyst, ~200 ppm)[1]

• Titanium isopropoxide (TIP) (catalyst, ~200 ppm)[1]

• Nitrogen gas (inert atmosphere)

Equipment:

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation column with a condenser.

• Heating mantle with temperature controller.

• Vacuum pump.

Procedure:

Stage 1: Transesterification

• Charge the reactor with Diethyl 1,4-cyclohexanedicarboxylate, 1,4-butanediol, TBT, and TIP.

• Purge the reactor with nitrogen gas to create an inert atmosphere.

• Heat the mixture to 180°C with continuous stirring (e.g., 100 rpm).[1]

• Maintain this temperature for approximately 2 hours, or until about 90% of the theoretical amount of ethanol has been distilled off.[1] This indicates the formation of low molecular weight oligomers.

Stage 2: Polycondensation

• Gradually increase the temperature to 200°C.

• Slowly apply a vacuum to the system, gradually reducing the pressure to below 0.07 mbar.[1] This will facilitate the removal of excess 1,4-butanediol and ethanol, driving the equilibrium towards the formation of high molecular weight polymer.

• Continue the reaction under vacuum until a significant increase in the melt viscosity is observed, which can be monitored by the torque on the stirrer. This typically takes 2.5 to 3 hours.[1]

• Once the desired viscosity is reached, stop the reaction and cool the reactor.

• The resulting polymer can be extruded under nitrogen pressure and pelletized for further characterization.

Protocol 2: Synthesis of Poly(1,4-cyclohexanedimethylene 1,4-cyclohexanedicarboxylate)

This protocol outlines the synthesis using Diethyl 1,4-cyclohexanedicarboxylate and 1,4-cyclohexanedimethanol (CHDM).

Materials:

• Diethyl 1,4-cyclohexanedicarboxylate

• 1,4-Cyclohexanedimethanol (CHDM) (e.g., molar ratio of CHDM to diester of 1.004:1)[4]

• Titanium tetrabutoxide (TBT) (catalyst)

• Nitrogen gas

Equipment:

• Same as Protocol 1.

Procedure:

Stage 1: Transesterification

• Charge the reactor with Diethyl 1,4-cyclohexanedicarboxylate, CHDM, and TBT catalyst.

• Purge with nitrogen.

• Heat the mixture to approximately 220°C with stirring (e.g., 150 r/min) under a nitrogen atmosphere to initiate the transesterification reaction and distill off the ethanol byproduct.[4]

• Continue this stage until the distillation of ethanol ceases.

Stage 2: Polycondensation

• Increase the temperature to around 275°C.[4]

• Gradually apply a high vacuum to remove excess CHDM and any remaining ethanol.

• Maintain these conditions until the desired polymer molecular weight is achieved, as indicated by the melt viscosity.

• Cool the reactor and recover the polymer.

Visualizations

Diagram 1: Two-Stage Melt Polycondensation Workflow

References

• 1. Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Modifications of Furan-Based Polyesters with the Use of Rigid Diols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and properties of poly (alkylene trans-1,4-cyclohexanedicarboxylate)s with different glycolic subunits [cris.unibo.it]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Diethyl 1,4-cyclohexanedicarboxylate as a Non-Phthalate Plasticizer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 1,4-cyclohexanedicarboxylate is a non-phthalate plasticizer gaining significant attention as a safer alternative to traditional phthalate-based plasticizers like Di(2-ethylhexyl) phthalate (DEHP). Its favorable toxicological profile and effective plasticizing properties make it a candidate for a wide range of applications, including sensitive products such as medical devices, food packaging, and children's toys.[1] These notes provide detailed applications, experimental protocols, and performance data for researchers evaluating Diethyl 1,4-cyclohexanedicarboxylate in polymer formulations.

Physicochemical Properties

Property	Value	Reference
Chemical Name	Diethyl 1,4-cyclohexanedicarboxylate	[2]
CAS Number	72903-27-6
Molecular Formula	C12H20O4	[2]
Molecular Weight	228.28 g/mol	[2]
Appearance	Liquid	[2]

Performance Data in PVC Formulations

The following tables summarize the performance of various 1,4-cyclohexanedicarboxylate-based plasticizers in comparison to the traditional phthalate plasticizer, DEHP, in Polyvinyl Chloride (PVC) formulations. The data is adapted from a study by No et al. (2020).[1]

Table 1: Mechanical Properties of Plasticized PVC (60 phr plasticizer) [1]

Plasticizer	Tensile Strength (MPa)	Elongation at Break (%)	100% Modulus (MPa)	Hardness (Shore A)
DBC	15.2	410	7.8	70.1
DHC	16.5	380	9.2	71.5
DEHC	17.8	420	10.5	72.2
DTMHC	18.2	350	11.8	73.5
DEHP (Control)	17.5	430	10.2	71.3

DBC: Dibutyl 1,4-cyclohexanedicarboxylate; DHC: Dihexyl 1,4-cyclohexanedicarboxylate; DEHC: Di(2-ethylhexyl) 1,4-cyclohexanedicarboxylate; DTMHC: Di(3,5,5-trimethylhexyl) 1,4-cyclohexanedicarboxylate

Table 2: Thermal Stability of Plasticized PVC (60 phr plasticizer) [1]

Plasticizer	Tdec, 95% (°C)	Tdec, 90% (°C)	Tdec, 50% (°C)
DBC	255	275	320
DHC	260	280	325
DEHC	265	285	330
DTMHC	270	290	335
DEHP (Control)	265	285	330

Tdec, x%: Temperature at x% weight loss as determined by Thermogravimetric Analysis (TGA).

Experimental Protocols

Preparation of Plasticized PVC Samples

This protocol describes the preparation of plasticized PVC sheets using a solution casting method, suitable for initial screening and small-scale testing.[1]

Materials:

• PVC resin

• Diethyl 1,4-cyclohexanedicarboxylate (or other plasticizer)

• Thermal stabilizer (e.g., Ca/Zn stearate)

• Tetrahydrofuran (THF)

Protocol:

• In a glass beaker, dissolve the PVC resin and thermal stabilizer in THF.

• Add the desired amount of plasticizer (e.g., 60 parts per hundred parts of resin - phr) to the solution.

• Stir the mixture at room temperature until a homogeneous solution is obtained.

• Cast the solution onto a flat glass plate.

• Allow the solvent to evaporate slowly in a fume hood at room temperature for 24 hours.

• Dry the resulting film in a vacuum oven at 60°C for 12 hours to remove any residual solvent.

• Peel the film from the glass plate for subsequent testing.

Caption: Workflow for preparing plasticized PVC films.

Evaluation of Mechanical Properties

This protocol follows the principles of ASTM D2284 for determining the tensile properties of plasticized PVC.[3]

Apparatus:

• Universal Testing Machine (UTM) with a suitable load cell

• Die cutter for preparing dog-bone shaped specimens

Protocol:

• Cut dog-bone shaped specimens from the prepared PVC films using the die cutter.

• Measure the thickness and width of the gauge section of each specimen.

• Mount the specimen in the grips of the UTM.

• Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen breaks.[1]

• Record the tensile strength, elongation at break, and modulus of elasticity.[3]

• Test at least five specimens for each formulation and calculate the average values.

Caption: Protocol for mechanical properties evaluation.

Assessment of Thermal Stability

This protocol uses Thermogravimetric Analysis (TGA) to evaluate the thermal stability of plasticized PVC.

Apparatus:

• Thermogravimetric Analyzer (TGA)

Protocol:

• Weigh a small sample (5-10 mg) of the plasticized PVC film into a TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample from room temperature to 600°C at a constant heating rate (e.g., 10°C/min) under a nitrogen atmosphere.

• Record the weight loss as a function of temperature.

• Determine the temperatures at 5%, 10%, and 50% weight loss (Tdec, 95%, Tdec, 90%, and Tdec, 50%, respectively) to assess thermal stability.[1]

Determination of Plasticizer Migration

This protocol describes a solvent extraction method to determine the migration of the plasticizer from the PVC matrix.

Materials:

• n-Hexane (or other suitable solvent)

• Glass vials with screw caps

• Analytical balance

Protocol:

• Cut a precisely weighed piece of the plasticized PVC film (e.g., 2x2 cm).

• Immerse the film in a known volume of n-hexane in a sealed glass vial.

• Store the vial at a constant temperature (e.g., 25°C) for a specified period (e.g., 24, 48, or 72 hours).

• After the immersion period, carefully remove the PVC film from the solvent.

• Allow the film to air dry in a fume hood and then in a desiccator to a constant weight.

• Calculate the weight loss of the film, which corresponds to the amount of migrated plasticizer.

• The plasticizer content in the solvent can also be quantified using techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Caption: Workflow for plasticizer migration assessment.

Biocompatibility Considerations for Drug Development

For applications in medical devices and drug delivery systems, a thorough evaluation of the plasticizer's biocompatibility is crucial. While Diethyl 1,4-cyclohexanedicarboxylate is expected to have a favorable safety profile, the following in-vitro assays are recommended for its evaluation.

In-Vitro Cytotoxicity (ISO 10993-5)

This test evaluates the potential of the plasticizer to cause cell damage.

Protocol Outline:

• Prepare extracts of the plasticized PVC material using a suitable culture medium (e.g., MEM).

• Culture a suitable cell line (e.g., L929 mouse fibroblasts) in multi-well plates.

• Expose the cells to different concentrations of the material extract for a defined period (e.g., 24 hours).

• Assess cell viability using a quantitative method, such as the MTT assay.

• A significant reduction in cell viability compared to negative controls indicates a cytotoxic potential.

Hemolysis Assay (ISO 10993-4)

This assay is critical for blood-contacting medical devices to assess the potential for red blood cell lysis.

Protocol Outline:

• Prepare extracts of the plasticized PVC material in a buffered saline solution (e.g., PBS).

• Obtain fresh, anticoagulated human or rabbit blood.

• Prepare a diluted red blood cell suspension.

• Incubate the red blood cell suspension with the material extract, positive control (water), and negative control (saline) at 37°C.

• Centrifuge the samples and measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin (e.g., 540 nm).

• Calculate the percentage of hemolysis relative to the positive control.

Conclusion

Diethyl 1,4-cyclohexanedicarboxylate demonstrates promising performance as a non-phthalate plasticizer for PVC, exhibiting comparable mechanical and thermal properties to DEHP.[1] Its adoption in sensitive applications, particularly within the medical and pharmaceutical fields, necessitates rigorous evaluation of its performance and biocompatibility. The protocols outlined in these notes provide a framework for researchers and drug development professionals to systematically assess Diethyl 1,4-cyclohexanedicarboxylate and other novel plasticizers for their specific applications.

References

• 1. journal.polymer-korea.or.kr [journal.polymer-korea.or.kr]
• 2. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]

Diethyl 1,4-cyclohexanedicarboxylate: A Versatile Intermediate in Pharmaceutical Synthesis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diethyl 1,4-cyclohexanedicarboxylate and its corresponding dimethyl ester are versatile intermediates in the synthesis of various active pharmaceutical ingredients (APIs). The cyclohexane ring provides a rigid scaffold that can be functionalized to introduce desired pharmacophores, making it a valuable building block in drug discovery and development. This document outlines the application of diethyl 1,4-cyclohexanedicarboxylate as a key starting material in the synthesis of the antifibrinolytic agent tranexamic acid and explores its potential in the synthesis of other pharmaceutical agents. Detailed experimental protocols and quantitative data are provided to facilitate its use in a research and development setting.

Key Applications in Pharmaceutical Synthesis

Diethyl 1,4-cyclohexanedicarboxylate serves as a crucial building block in the production of various pharmaceuticals. Its unique cyclic structure is instrumental in forming complex molecular architectures found in biologically active compounds.[1]

Synthesis of Tranexamic Acid

A prominent application of the dimethyl ester analog, dimethyl 1,4-cyclohexanedicarboxylate, is in the scalable synthesis of tranexamic acid, an essential medicine used to treat or prevent excessive blood loss. A five-step synthetic process starting from a cis/trans mixture of dimethyl 1,4-cyclohexanedicarboxylate has been developed, yielding tranexamic acid with high purity and a good overall yield.[2][3]

The synthesis involves a key isomerization step to enrich the desired trans isomer, followed by a series of chemical transformations including amidation, Hofmann rearrangement, and hydrolysis.[2]

Table 1: Quantitative Data for the Synthesis of Tranexamic Acid

Step	Reaction	Reagents and Conditions	Yield	Purity	Reference
1	Isomerization	Sodium methoxide in methanol	40-50%	95% (trans isomer)	[1]
2	Mono-amidation	Ammonia in methanol	High	-	[1][4]
3	Hofmann Rearrangement	Thionyl chloride in DCM, room temp.	-	-	[1][4]
4	Reduction	Raney Ni/H₂, water, 40-50 °C	-	-	[1][4]
5	Hydrolysis	NaOH, water	-	-	[1][4]
Overall	5-Step Synthesis	-	47%	>99.5%	[2][3]

Experimental Protocols

Synthesis of Tranexamic Acid from Dimethyl 1,4-cyclohexanedicarboxylate

This protocol describes a scalable, five-step synthesis of tranexamic acid.

Step 1: Isomerization of Dimethyl 1,4-cyclohexanedicarboxylate

• A mixture of cis/trans (e.g., 7:3) dimethyl 1,4-cyclohexanedicarboxylate is treated with a catalytic amount of sodium methoxide in methanol.

• The reaction mixture is heated to reflux to facilitate the epimerization of the cis-isomer to the more thermodynamically stable trans-isomer.

• The reaction is monitored by gas chromatography (GC) until the desired trans:cis ratio (e.g., >9:1) is achieved.

• The methanol is removed under reduced pressure, and the crude product is carried forward to the next step.

Step 2: Mono-amidation of Dimethyl trans-1,4-cyclohexanedicarboxylate

• The enriched trans-dimethyl 1,4-cyclohexanedicarboxylate is dissolved in methanol.

• The solution is saturated with anhydrous ammonia gas at 0-10 °C.

• The reaction vessel is sealed and stirred at room temperature until the selective mono-amidation is complete, as confirmed by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• The solvent and excess ammonia are removed under reduced pressure to yield the crude methyl 4-(aminocarbonyl)cyclohexanecarboxylate.

Step 3: Hofmann Rearrangement to Methyl 4-(aminomethyl)cyclohexanecarboxylate

• The crude methyl 4-(aminocarbonyl)cyclohexanecarboxylate is suspended in a suitable solvent such as dichloromethane (DCM).

• The suspension is cooled, and thionyl chloride is added dropwise at room temperature.[1][4]

• The reaction mixture is stirred until the completion of the Hofmann rearrangement, which converts the primary amide to a primary amine with the loss of a carbon atom.[5]

• The reaction is quenched, and the product, methyl 4-(aminomethyl)cyclohexanecarboxylate, is isolated after an appropriate work-up.

Step 4: Reduction of the Ester Group

• The intermediate from the previous step is subjected to reduction using Raney Nickel as a catalyst under a hydrogen atmosphere.[1][4]

• The reaction is carried out in water at a temperature of 40-50 °C.[1][4]

Step 5: Hydrolysis to Tranexamic Acid

• The resulting amino ester is hydrolyzed using an aqueous solution of sodium hydroxide.[1][4]

• The reaction mixture is heated to complete the saponification of the ester to the corresponding carboxylic acid.

• After cooling, the pH of the solution is adjusted to the isoelectric point of tranexamic acid to precipitate the product.

• The crude tranexamic acid is collected by filtration and can be further purified by recrystallization to yield the final product with a purity of over 99.5%.[2]

Signaling Pathways and Workflows

The following diagrams illustrate the key synthetic pathway and experimental workflow described in this application note.

Synthetic pathway for Tranexamic Acid.

General experimental workflow.

Broader Potential in Pharmaceutical Synthesis

While the synthesis of tranexamic acid is a well-documented application, the structural motif of diethyl 1,4-cyclohexanedicarboxylate suggests its potential as a precursor for a wider range of pharmaceutical agents. The cyclohexane core is present in various bioactive molecules, and the two ester functionalities provide handles for diverse chemical modifications. For instance, this intermediate could potentially be utilized in the synthesis of novel anti-inflammatory and analgesic drugs.[1] Further research into the derivatization of diethyl 1,4-cyclohexanedicarboxylate could lead to the discovery of new therapeutic agents.

References

• 1. scbt.com [scbt.com]
• 2. ethyl (1S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate | C14H25NO5 | CID 59676815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 169044-84-2|Ethyl trans-4-((tert-butoxycarbonyl)amino)cyclohexane-1-carboxylate|BLD Pharm [bldpharm.com]
• 4. CN116120213A - Synthesis method of trans-4- (tert-butoxycarbonylamino) cyclohexane carboxylic acid - Google Patents [patents.google.com]
• 5. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Diethyl 1,4-cyclohexanedicarboxylate in the Fragrance and Flavor Industry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 1,4-cyclohexanedicarboxylate, a versatile diester, is a significant ingredient in the fragrance and flavor industry.[1] Its unique chemical structure and sensory attributes allow it to impart desirable characteristics to a wide range of consumer products.[1] This document provides detailed application notes, experimental protocols, and quantitative data for researchers and scientists working with this compound. It is known for its pleasant, fruity aroma and is used in fine perfumery and functional products.[2]

Chemical and Physical Properties

Diethyl 1,4-cyclohexanedicarboxylate is a colorless liquid that may crystallize at room temperature.[1] It is valued for its excellent solubility in organic solvents, which makes it a suitable ingredient in various formulations.[1]

Property	Value	Source
IUPAC Name	diethyl cyclohexane-1,4-dicarboxylate	PubChem[3]
CAS Number	72903-27-6	PubChem[3]
Molecular Formula	C12H20O4	PubChem[3]
Molecular Weight	228.28 g/mol	PubChem[3]
Appearance	Colorless liquid that could crystallize	Chem-Impex[1]
Boiling Point	285 - 286 °C	Chem-Impex[1]
Density	1.049 g/cm³	Chem-Impex[1]
Refractive Index (n20/D)	1.450 - 1.454	Chem-Impex[1]
Vapor Pressure (est.)	0.0017 hPa @ 20°C; 0.0029 hPa @ 25°C	Scent.vn[4]
Solubility in Ethanol @ 25°C	76.21 g/L	Scent.vn[4]
Solubility in Methanol @ 25°C	103.74 g/L	Scent.vn[4]
Solubility in Isopropanol @ 25°C	Not specified	Scent.vn[4]

Sensory Profile and Applications

This compound is characterized by a complex and appealing odor profile, making it a valuable component in fragrance creation.

Odor Profile:

• Primary Notes: Fruity, apple, ethereal, and sweet.[4]

• Secondary Notes: Described as smelling of ripe raspberries and apples with a fresh quality.[5] A patent also describes its scent as a rare combination of flowery and fruity, evoking strawberry and pear with a slight pineapple background.[2]

Applications: Diethyl 1,4-cyclohexanedicarboxylate is utilized in a variety of products, including:

• Fine Fragrances: Used in perfumes and colognes to impart a natural fruity character.[2]

• Personal Care Products: Incorporated into soaps, shower gels, shampoos, conditioners, and cosmetic preparations.[2][6]

• Household Products: Found in air fresheners, detergents, and fabric softeners.[2]

• Flavor Industry: Acts as a flavoring agent in food products.[1]

The cis isomer of Diethyl 1,4-cyclohexanedicarboxylate is noted to have a more powerful and persistent odor compared to the trans isomer.[2]

Experimental Protocols

Protocol 1: Sensory Evaluation of Diethyl 1,4-cyclohexanedicarboxylate

Objective: To characterize the odor profile and intensity of Diethyl 1,4-cyclohexanedicarboxylate.

Materials:

• Diethyl 1,4-cyclohexanedicarboxylate (high purity)

• Odorless solvent (e.g., diethyl phthalate or ethanol)

• Glass smelling strips (blotters)

• Controlled environment sensory booths[7]

• Panel of trained sensory assessors (15 or more)[8]

Procedure:

• Sample Preparation: Prepare a series of dilutions of Diethyl 1,4-cyclohexanedicarboxylate in the chosen solvent (e.g., 10%, 5%, 1% w/w).

• Blotter Preparation: Dip the smelling strips into each dilution to a depth of 1 cm for 2 seconds. Allow the solvent to evaporate for 10 seconds.

• Evaluation: Present the coded blotters to the sensory panel in a randomized order.[8]

• Data Collection: Panelists evaluate the odor at different time intervals (top note, middle note, base note) and record their perceptions using a standardized questionnaire. The questionnaire should include descriptors for odor character, intensity, and hedonic tone.

• Data Analysis: Analyze the collected data to create an odor profile and determine the perceived intensity at different concentrations.

Protocol 2: Stability Testing in a Product Base (e.g., Shampoo)

Objective: To assess the physical and chemical stability of a fragrance containing Diethyl 1,4-cyclohexanedicarboxylate in a shampoo base.

Materials:

• Shampoo base

• Fragrance oil containing a known concentration of Diethyl 1,4-cyclohexanedicarboxylate

• Glass jars with airtight lids

• Oven and refrigerator for accelerated aging

• pH meter, viscometer

• Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Procedure:

• Sample Preparation: Incorporate the fragrance oil into the shampoo base at a predetermined concentration. Prepare multiple samples in glass jars.

• Initial Analysis: Measure and record the initial properties of the shampoo: pH, viscosity, color, and odor. Analyze the concentration of Diethyl 1,4-cyclohexanedicarboxylate using GC-MS.

• Accelerated Aging:

  • Store samples under different conditions:

    • Elevated temperature (e.g., 45°C for 3 months, which can predict stability at room temperature for two years).[9]

    • Freeze-thaw cycles (e.g., three cycles of -10°C for 24 hours followed by 25°C for 24 hours).[9]

    • Room temperature (as a control).

• Periodic Evaluation: At regular intervals (e.g., 1, 2, and 3 months), evaluate the samples for any changes in pH, viscosity, color, odor, and signs of separation.

• Final Analysis: After the testing period, repeat the GC-MS analysis to determine any degradation of Diethyl 1,4-cyclohexanedicarboxylate.

Visualizations

References

• 1. chemimpex.com [chemimpex.com]
• 2. EP0694605B1 - Cyclic diester and its use as perfuming ingredient - Google Patents [patents.google.com]
• 3. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scent.vn [scent.vn]
• 5. Diethyl 1,4-cyclohexane dicarboxylate | The Fragrance Conservatory [fragranceconservatory.com]
• 6. ewg.org [ewg.org]
• 7. sense-lab.co.uk [sense-lab.co.uk]
• 8. pac.gr [pac.gr]
• 9. makingcosmetics.com [makingcosmetics.com]

Application Note: GC-MS Method for the Quantitative Analysis of Diethyl 1,4-cyclohexanedicarboxylate

Audience: Researchers, scientists, and drug development professionals.

Introduction Diethyl 1,4-cyclohexanedicarboxylate (CAS No. 72903-27-6) is a diester used as a fragrance ingredient, often known by the trade name Fructalate, and as a building block in the synthesis of polymers and pharmaceuticals.[1][2] Its unique structure is valuable for introducing cyclohexane moieties into more complex molecules.[1] Accurate and reliable quantification of this compound in various matrices is crucial for quality control, formulation development, and safety assessment. This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the analysis of Diethyl 1,4-cyclohexanedicarboxylate.

Principle This method utilizes Gas Chromatography (GC) to separate Diethyl 1,4-cyclohexanedicarboxylate from other volatile and semi-volatile components in a sample based on its boiling point and affinity for the GC column's stationary phase. Following separation, the compound is introduced into a Mass Spectrometer (MS). Electron Ionization (EI) is used to generate characteristic fragment ions from the molecule. The mass spectrometer then separates these ions based on their mass-to-charge ratio (m/z), creating a unique mass spectrum that serves as a chemical fingerprint for definitive identification. Quantification is achieved by comparing the integrated peak area of a characteristic ion to a calibration curve generated from known standards.

Experimental Protocols

Reagents and Materials

• Solvents: HPLC or GC-grade Hexane, Ethyl Acetate, or Dichloromethane.[3]

• Reference Standard: Diethyl 1,4-cyclohexanedicarboxylate (Purity ≥98%).

• Consumables: 2 mL glass autosampler vials with caps, 0.22 µm syringe filters, volumetric flasks, and pipettes.[3]

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Diethyl 1,4-cyclohexanedicarboxylate reference standard into a 10 mL volumetric flask. Dissolve and bring to volume with a suitable solvent (e.g., ethyl acetate).

• Working Standards: Perform serial dilutions of the stock solution to prepare a series of calibration standards. For quantitative analysis, a concentration range of 0.1 µg/mL to 10 µg/mL is often suitable.[3]

Sample Preparation

The goal of sample preparation is to extract the analyte into a volatile organic solvent and remove interfering matrix components.[3]

• For Liquid Samples (e.g., Fragrance Formulations):

  • Accurately transfer a known volume or weight of the sample into a volumetric flask.

  • Dilute with the chosen solvent (e.g., hexane) to bring the expected analyte concentration within the calibration range.

• For Solid or Semi-Solid Samples (e.g., Polymers, Creams):

  • Accurately weigh 0.5 g of the sample.

  • Perform a solvent extraction using a suitable solvent like a hexane:acetone mixture (1:1)[4]. Sonication or heating (e.g., 50°C for 1 hour) can enhance extraction efficiency.[4]

  • Centrifuge the extract to separate solid residues.

• Filtration: Filter the final diluted sample extract through a 0.22 µm syringe filter into a GC vial to remove any particulate matter.[3]

GC-MS Instrumentation and Parameters

The following parameters can be used as a starting point and should be optimized for the specific instrument and application.

Parameter	Recommended Setting
GC System	Agilent 8890, Shimadzu GC-2010, or equivalent
Mass Spectrometer	Agilent 7000D QQQ, Thermo Scientific Q Exactive, or equivalent
GC Column	HP-5ms, DB-5ms, or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness)[3][4]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min[3][5]
Injection Volume	1 µL
Inlet Temperature	250 °C[3][5]
Injection Mode	Splitless (for trace analysis) or Split (e.g., 10:1 ratio for higher concentrations)[3][5]
Oven Program	Initial 70°C, hold for 2 min; ramp at 15°C/min to 280°C, hold for 5 min[3]
MS Transfer Line	280 °C[3]
Ion Source Temp.	230 °C[3]
Ionization Mode	Electron Ionization (EI) at 70 eV[3][5]
Acquisition Mode	Full Scan (m/z 40-400) for identification and method development[3]
Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification

Data Presentation and Results

Analyte Identification

Identification of Diethyl 1,4-cyclohexanedicarboxylate is confirmed by matching the retention time and the acquired mass spectrum with that of a pure standard. The mass spectrum should also be compared with a reference library like the NIST database.

Compound Name	Molecular Formula	Molecular Weight	Key Mass-to-Charge Ratios (m/z)
Diethyl 1,4-cyclohexanedicarboxylate	C₁₂H₂₀O₄[6]	228.28[6]	81.1, 154.1, 80.1, 155.1, 108.1[6]

Method Validation and Quantification

For quantitative analysis, a calibration curve is constructed by plotting the peak area of a quantifier ion against the concentration of the prepared standards. Method validation should be performed to ensure reliability.

Validation Parameter	Typical Acceptance Criteria	Formula / Method
Linearity (R²)	> 0.995	Plot peak area vs. concentration for 5-7 calibration points.
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	Calculated as 3.3σ/S, where σ is the standard deviation of the response and S is the slope of the calibration curve.[7]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	Calculated as 10σ/S.[7]
Accuracy (% Recovery)	80 - 120%	Determined by analyzing spiked matrix samples at different concentrations.[7]
Precision (% RSD)	< 15%	Calculated from replicate injections of the same sample.[7]

Visualizations

Caption: Experimental workflow for the GC-MS analysis of target analytes.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Diethyl 1,4-cyclohexane dicarboxylate | The Fragrance Conservatory [fragranceconservatory.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. iosrjournals.org [iosrjournals.org]

HPLC techniques for purification and analysis of Diethyl 1,4-cyclohexanedicarboxylate.

High-Performance Liquid Chromatography (HPLC) Techniques for the Purification and Analysis of Diethyl 1,4-cyclohexanedicarboxylate Isomers

Audience: Researchers, scientists, and drug development professionals.

Introduction Diethyl 1,4-cyclohexanedicarboxylate is a chemical intermediate used in the synthesis of various organic molecules and polymers. It exists as a mixture of cis and trans geometric isomers, the ratio of which can significantly influence the properties of the final product. Therefore, the ability to accurately analyze the isomeric composition and purify specific isomers is crucial. This application note details robust analytical and preparative High-Performance Liquid Chromatography (HPLC) methods for the separation and purification of cis and trans isomers of Diethyl 1,4-cyclohexanedicarboxylate.

Part 1: Analytical Method for Isomer Quantification

This section outlines a reverse-phase HPLC (RP-HPLC) method for the baseline separation and quantification of cis and trans Diethyl 1,4-cyclohexanedicarboxylate.

Experimental Protocols

1. Sample Preparation:

• Prepare a stock solution of the Diethyl 1,4-cyclohexanedicarboxylate isomer mixture at a concentration of 1 mg/mL in methanol.

• For the calibration curve, prepare a series of dilutions from the stock solution in the range of 0.05 mg/mL to 1.0 mg/mL using the mobile phase as the diluent.

• Filter all solutions through a 0.45 µm syringe filter before injection.

2. HPLC System and Conditions:

• HPLC System: A standard analytical HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

Data Presentation

The analytical method provides excellent separation of the cis and trans isomers. The following table summarizes the expected chromatographic parameters.

Parameter	cis-Isomer	trans-Isomer
Retention Time (min)	4.8	5.5
Tailing Factor	1.1	1.2
Theoretical Plates	> 5000	> 5000
Resolution (R_s)	\multicolumn{2}{c	}{> 2.0}

Analytical Workflow Diagram

Caption: Workflow for the analytical determination of Diethyl 1,4-cyclohexanedicarboxylate isomers.

Part 2: Preparative Method for Isomer Purification

This section describes the scale-up of the analytical method for the preparative separation and purification of the individual cis and trans isomers.

Experimental Protocols

1. Sample Preparation for Purification:

• Prepare a concentrated solution of the Diethyl 1,4-cyclohexanedicarboxylate isomer mixture at 50 mg/mL in methanol.

• Filter the solution through a 0.45 µm filter to remove any particulate matter.

2. Preparative HPLC System and Conditions:

• HPLC System: A preparative HPLC system with a fraction collector.

• Column: C18 reverse-phase preparative column (e.g., 21.2 x 250 mm, 10 µm particle size).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v).

• Flow Rate: 20 mL/min.

• Injection Volume: 1 mL.

• Column Temperature: Ambient.

• Detection: UV at 210 nm.

• Fraction Collection: Triggered by UV signal threshold to collect the eluting peaks corresponding to the cis and trans isomers.

3. Post-Purification Processing:

• Analyze the collected fractions by the analytical HPLC method described in Part 1 to confirm purity.

• Pool the fractions of each pure isomer.

• Remove the solvent by rotary evaporation to obtain the purified Diethyl 1,4-cyclohexanedicarboxylate isomers.

Data Presentation

The preparative method allows for the isolation of gram-scale quantities of each isomer with high purity.

Parameter	cis-Isomer	trans-Isomer
Loading per Injection (mg)	\multicolumn{2}{c	}{50}
Purity of Collected Fractions (%)	> 99.5	> 99.5
Recovery (%)	> 90	> 90

Preparative Workflow Diagram

Caption: Workflow for the preparative purification of Diethyl 1,4-cyclohexanedicarboxylate isomers.

The HPLC methods presented here are effective for both the quantitative analysis and the preparative purification of cis and trans isomers of Diethyl 1,4-cyclohexanedicarboxylate. The analytical method provides excellent resolution and is suitable for quality control, while the preparative method can be used to isolate high-purity isomers for further research and development. These protocols offer a reliable foundation for researchers working with this compound and its isomers.

Application Notes and Protocols for the Purification of Diethyl 1,4-cyclohexanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the purification of Diethyl 1,4-cyclohexanedicarboxylate, a versatile diester utilized in the synthesis of pharmaceuticals and polymers. The primary purification method for this high-boiling point liquid is vacuum fractional distillation. For samples containing solid impurities or requiring the separation of cis/trans isomers, recrystallization or flash column chromatography may be employed as supplementary or alternative techniques.

Physical and Chemical Properties

A thorough understanding of the physical properties of Diethyl 1,4-cyclohexanedicarboxylate is crucial for selecting and optimizing purification methods. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₄	[1]
Molecular Weight	228.28 g/mol	[1]
Boiling Point (atm)	285-286 °C	[2]
Density	1.049 g/mL	[2]
Appearance	Colorless liquid	[2]
Isomers	Exists as cis and trans isomers	[2]

Purification Methods

The choice of purification method depends on the nature and quantity of impurities present in the crude Diethyl 1,4-cyclohexanedicarboxylate.

Vacuum Fractional Distillation

Vacuum fractional distillation is the most effective method for purifying Diethyl 1,4-cyclohexanedicarboxylate, particularly for removing volatile impurities and separating it from reaction byproducts or residual solvents. Due to its high atmospheric boiling point, distillation under reduced pressure is necessary to prevent thermal decomposition.

Experimental Protocol:

• Work-up of Crude Product:

  • Prior to distillation, it is advisable to wash the crude ester with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any acidic impurities, such as residual acid catalysts from synthesis.

  • Follow the bicarbonate wash with a brine (saturated NaCl solution) wash to remove excess water.

  • Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Filter to remove the drying agent.

  • Remove any low-boiling solvents under reduced pressure using a rotary evaporator.

• Vacuum Distillation Setup:

  • Assemble a fractional distillation apparatus equipped with a vacuum source, a short Vigreux column, a condenser, and a receiving flask. Ensure all glassware joints are properly sealed with vacuum grease.

  • Place the crude Diethyl 1,4-cyclohexanedicarboxylate in the distillation flask, adding a magnetic stir bar or boiling chips to ensure smooth boiling.

  • Connect the apparatus to a vacuum pump with a cold trap in between to protect the pump.

• Distillation Procedure:

  • Gradually reduce the pressure in the system to the desired level.

  • Begin heating the distillation flask using a heating mantle or an oil bath.

  • Collect any low-boiling forerun in a separate receiving flask.

  • Monitor the temperature at the head of the distillation column. The main fraction of Diethyl 1,4-cyclohexanedicarboxylate will distill at a constant temperature at a given pressure. For analogous diethyl dicarboxylates, boiling points of 129-131 °C at 5 mmHg have been reported.[3]

  • Collect the pure ester in a clean, pre-weighed receiving flask.

  • Once the distillation is complete, allow the apparatus to cool to room temperature before carefully releasing the vacuum.

Quantitative Data (Expected):

Parameter	Expected Value/Range
Boiling Point	Dependent on vacuum pressure (e.g., ~130-150 °C at 5-10 mmHg)
Yield	>90% (after initial work-up)
Purity (GC-MS)	>98%

Logical Workflow for Vacuum Distillation:

Caption: Workflow for the purification of Diethyl 1,4-cyclohexanedicarboxylate.

Recrystallization

If the Diethyl 1,4-cyclohexanedicarboxylate solidifies upon cooling or if solid impurities are present, recrystallization can be an effective purification technique. This method is particularly useful for separating cis and trans isomers if they exhibit different solubilities in a given solvent system.

Experimental Protocol:

• Solvent Selection:

  • The ideal solvent is one in which Diethyl 1,4-cyclohexanedicarboxylate is highly soluble at elevated temperatures but sparingly soluble at low temperatures.

  • Commonly used solvent systems for esters include mixed solvents such as ethanol/water, or a hydrocarbon (e.g., hexane or heptane) with a more polar solvent like ethyl acetate or diethyl ether.

• Recrystallization Procedure:

  • Dissolve the crude ester in a minimal amount of the chosen hot solvent (or the more soluble solvent of a mixed pair).

  • If using a mixed solvent system, add the less soluble solvent dropwise to the hot solution until turbidity persists. Then, add a few drops of the more soluble solvent to redissolve the precipitate.

  • Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals.

  • Further cool the solution in an ice bath to maximize the yield of crystals.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals under vacuum.

Quantitative Data (Expected):

Parameter	Expected Value/Range
Recovery	60-90% (highly dependent on solvent system and initial purity)
Purity (Melting Point/GC-MS)	>99%

Logical Workflow for Recrystallization:

Caption: General workflow for the recrystallization of Diethyl 1,4-cyclohexanedicarboxylate.

Flash Column Chromatography

For small-scale purifications or for the separation of isomers with very similar physical properties, flash column chromatography can be employed.

Experimental Protocol:

• Stationary and Mobile Phase Selection:

  • Silica gel is a suitable stationary phase.

  • The mobile phase (eluent) should be a solvent system that provides good separation of the desired product from its impurities, as determined by thin-layer chromatography (TLC). A common starting point for esters is a mixture of a non-polar solvent like hexanes or heptane with a more polar solvent such as ethyl acetate or diethyl ether.

• Column Packing and Sample Loading:

  • Prepare a slurry of silica gel in the initial, less polar eluent and pack the column.

  • Dissolve the crude ester in a minimal amount of the eluent or a suitable solvent and load it onto the top of the silica gel column.

• Elution and Fraction Collection:

  • Elute the column with the chosen solvent system, gradually increasing the polarity if a gradient elution is necessary.

  • Collect fractions and monitor the elution of the product using TLC.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to obtain the purified Diethyl 1,4-cyclohexanedicarboxylate.

Quantitative Data (Expected):

Parameter	Expected Value/Range
Recovery	70-95%
Purity (TLC/GC-MS)	>99%

Logical Workflow for Flash Chromatography:

Caption: Workflow for purification by flash column chromatography.

Purity Analysis

The purity of the final product should be assessed using appropriate analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for determining the purity of volatile compounds like Diethyl 1,4-cyclohexanedicarboxylate and for identifying any remaining impurities.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure of the purified product and detect the presence of impurities.

• Melting Point: If the product is a solid at room temperature, a sharp melting point range is indicative of high purity.

By following these detailed protocols and considering the specific nature of the impurities, researchers can effectively purify Diethyl 1,4-cyclohexanedicarboxylate to the high degree of purity required for pharmaceutical and materials science applications.

References

• 1. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

How to optimize the yield of Diethyl 1,4-cyclohexanedicarboxylate synthesis.

Welcome to the technical support center for the synthesis of Diethyl 1,4-cyclohexanedicarboxylate. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth guidance, troubleshoot common issues, and optimize reaction yields. Diethyl 1,4-cyclohexanedicarboxylate is a versatile chemical intermediate used in the production of polymers and pharmaceuticals.[1] The primary and most common industrial synthesis route is the catalytic hydrogenation of diethyl terephthalate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Diethyl 1,4-cyclohexanedicarboxylate?

A1: The most prevalent industrial method is the selective catalytic hydrogenation of the aromatic ring of diethyl terephthalate. This process typically employs noble metal-based catalysts (like Palladium or Ruthenium) or non-precious metal catalysts (such as Nickel) under hydrogen pressure.[2][3] Alternative routes include the esterification of 1,4-cyclohexanedicarboxylic acid or multi-step syntheses involving Diels-Alder reactions.[4]

Q2: Which catalysts are most effective for the hydrogenation of diethyl terephthalate?

A2: Palladium (Pd) and Ruthenium (Ru) based catalysts are highly effective for this transformation, often used in industrial settings under high pressure and temperature.[2] However, recent advancements have shown that modified non-precious metal catalysts, such as potassium fluoride-modified Nickel on a silica support (KF-Ni/SiO2), can achieve very high selectivity (up to 97%) and conversion rates under milder conditions.[2]

Q3: What are the typical side reactions I should be aware of?

A3: A common side reaction is transesterification, especially when using an alcohol as a solvent that differs from the ester's alcohol moiety (e.g., using isopropanol as a solvent for the hydrogenation of dimethyl terephthalate can lead to the formation of a methyl isopropyl ester byproduct).[2] Another potential issue is the hydrogenolysis (cleavage) of the ester groups, which can be minimized by catalyst choice and optimizing reaction conditions.[2]

Q4: How can I monitor the progress of the reaction?

A4: Reaction progress can be monitored by techniques such as Thin-Layer Chromatography (TLC) to observe the disappearance of the starting material (diethyl terephthalate).[5] For more quantitative analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be used to determine the ratio of starting material, product, and any byproducts over time.

Q5: What is the significance of the cis/trans isomer ratio in the final product?

A5: Diethyl 1,4-cyclohexanedicarboxylate exists as both cis and trans isomers. The ratio of these isomers can significantly impact the physical properties of downstream products, such as polymers. For example, in the synthesis of poly(butylene trans-1,4-cyclohexanedicarboxylate), a higher cis-isomer content can lead to increased gas permeability in the resulting polymer.[6] The specific catalytic system and reaction conditions can influence the final isomer ratio.

Reaction Pathway and Potential Side Reactions

Caption: Synthesis via Hydrogenation and a Common Side Reaction

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Diethyl 1,4-cyclohexanedicarboxylate via hydrogenation.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO 2 catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02223D [pubs.rsc.org]
• 3. Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO2 catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

Common side reactions and byproducts in Diethyl 1,4-cyclohexanedicarboxylate preparation.

Welcome to the technical support center for the synthesis of Diethyl 1,4-cyclohexanedicarboxylate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions regarding this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for Diethyl 1,4-cyclohexanedicarboxylate?

A1: The two most common laboratory and industrial routes are:

• Catalytic Hydrogenation: This method involves the hydrogenation of Diethyl Terephthalate over a metal catalyst (e.g., Ruthenium, Palladium) to saturate the aromatic ring. This is often adapted from the well-established process for creating the dimethyl ester.[1]

• Fischer Esterification: This is a classic method involving the reaction of 1,4-Cyclohexanedicarboxylic Acid with excess ethanol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[2][3]

Q2: Which isomer of 1,4-cyclohexanedicarboxylic acid (cis or trans) is typically used or produced?

A2: Diethyl 1,4-cyclohexanedicarboxylate exists as both cis and trans isomers. The isomer ratio in the final product depends on the starting materials and reaction conditions. Hydrogenation of diethyl terephthalate often produces a mixture of isomers. In Fischer esterification, the isomer ratio of the starting dicarboxylic acid will be largely retained in the product.

Q3: Why is it crucial to remove water during a Fischer Esterification?

A3: Fischer esterification is a reversible equilibrium reaction.[4][5] Water is a byproduct, and its presence will shift the equilibrium back towards the reactants (carboxylic acid and alcohol), reducing the yield of the desired ester.[6][7] Water can be removed by using a Dean-Stark apparatus, molecular sieves, or a large excess of the alcohol reactant.[2][6]

Troubleshooting Guide

Issue 1: Low Yield of Diethyl 1,4-cyclohexanedicarboxylate

Potential Cause	Troubleshooting Steps
Incomplete Reaction (Fischer Esterification)	The reaction is reversible. Ensure a large excess of ethanol is used to drive the equilibrium towards the product.[6] Increase reaction time or temperature (reflux). Confirm the catalyst (e.g., H₂SO₄) is active and added in the correct amount.
Incomplete Reaction (Hydrogenation)	Catalyst may be poisoned or deactivated. Ensure starting materials and solvent are pure. Increase hydrogen pressure or reaction temperature within the catalyst's tolerance. Check for leaks in the hydrogenation apparatus.
Byproduct Formation	See the "Common Side Reactions and Byproducts" section below to identify and mitigate potential side reactions.
Losses During Workup/Purification	During aqueous workup, ensure the pH is properly adjusted to neutralize the acid catalyst without hydrolyzing the ester. Incomplete extraction can lead to product loss; perform multiple extractions with an organic solvent. For purification by distillation, ensure the vacuum is adequate to prevent thermal decomposition at high temperatures.

Issue 2: Product is Impure or Contaminated

Potential Cause	Troubleshooting Steps
Presence of Starting Material (1,4-Cyclohexanedicarboxylic Acid)	Indicates incomplete esterification. The unreacted diacid can often be removed by washing the organic layer with a mild base solution, like 5% sodium bicarbonate, which will deprotonate and dissolve the acid in the aqueous layer.[8][9]
Presence of Mono-ester (Ethyl 4-(carboxy)cyclohexane-1-carboxylate)	A common byproduct in esterification if the reaction does not go to completion. Increase reaction time or use a more efficient water-removal technique to favor the formation of the diester. Purification via column chromatography or careful vacuum distillation may be required.
Presence of Diethyl Ether (Byproduct)	In Fischer esterification using sulfuric acid and ethanol, high temperatures can lead to the acid-catalyzed dehydration of ethanol to form diethyl ether. Ensure the reaction temperature is controlled at the reflux point of the alcohol and not excessively higher.
Presence of Aromatic Intermediates (Hydrogenation Route)	If starting from diethyl terephthalate, the presence of compounds like diethyl 2,5-cyclohexadiene-1,4-dicarboxylate indicates incomplete hydrogenation. Increase catalyst loading, hydrogen pressure, or reaction time to ensure full saturation of the benzene ring.

Key Synthesis Pathways and Side Reactions

Route 1: Fischer Esterification of 1,4-Cyclohexanedicarboxylic Acid

This pathway involves the acid-catalyzed reaction between the dicarboxylic acid and ethanol. The primary challenge is driving the equilibrium towards the formation of the diester.

Caption: Fischer esterification pathway for Diethyl 1,4-cyclohexanedicarboxylate.

Route 2: Hydrogenation of Diethyl Terephthalate

This method is highly effective but requires specialized high-pressure equipment. Side reactions typically involve incomplete reduction of the aromatic ring or over-reduction of the ester groups.

Caption: Hydrogenation pathway showing desired product and potential byproducts.

Quantitative Data Summary

The following table summarizes reaction conditions from patent literature for the synthesis of the dimethyl analog (DMCD) via hydrogenation of dimethyl terephthalate (DMT). These conditions provide a valuable reference for optimizing the synthesis of the diethyl ester.

Catalyst	Temperature (°C)	Pressure ( kg/cm ²)	DMT Conversion (%)	DMCD Selectivity (%)	Reference
Ru/Al₂O₃	140	30	100.0	98.6	Patent US9550721B2
Ru/Al₂O₃	160	30	100.0	98.2	Patent US9550721B2
Ru/Al₂O₃	140	40	100.0	97.3	Patent US9550721B2
Ru/Al₂O₃	120	20	Not specified	Not specified	Patent US9550721B2

Experimental Protocols

Protocol 1: Synthesis via Fischer Esterification

This protocol describes a typical lab-scale synthesis of Diethyl 1,4-cyclohexanedicarboxylate.

Materials:

• 1,4-Cyclohexanedicarboxylic acid (1.0 eq)

• Anhydrous Ethanol (20-50 eq, serves as reactant and solvent)

• Concentrated Sulfuric Acid (0.1-0.2 eq)

• Saturated Sodium Bicarbonate solution

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate

• Diethyl Ether or Ethyl Acetate (for extraction)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1,4-cyclohexanedicarboxylic acid and anhydrous ethanol.

• Catalyst Addition: While stirring, carefully and slowly add concentrated sulfuric acid to the mixture.

• Reflux: Heat the reaction mixture to a gentle reflux and maintain for 4-8 hours. The reaction progress can be monitored by TLC or GC-MS.

• Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel containing cold water.[10]

• Extraction: Extract the aqueous mixture three times with diethyl ether or ethyl acetate. Combine the organic layers.

• Neutralization: Wash the combined organic layers sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst; vent the funnel frequently to release CO₂), followed by water, and finally with brine.[8][9]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure Diethyl 1,4-cyclohexanedicarboxylate.

Troubleshooting Workflow for Experimental Issues

The following diagram outlines a logical workflow for troubleshooting common experimental problems.

Caption: A logical workflow for troubleshooting synthesis issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. athabascau.ca [athabascau.ca]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. cerritos.edu [cerritos.edu]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]

Troubleshooting low conversion rates in Diethyl 1,4-cyclohexanedicarboxylate synthesis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low conversion rates in the synthesis of Diethyl 1,4-cyclohexanedicarboxylate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Diethyl 1,4-cyclohexanedicarboxylate?

The most common and industrially significant method is the Fischer-Speier esterification of 1,4-cyclohexanedicarboxylic acid with ethanol in the presence of an acid catalyst.[1] This is a reversible reaction where the equilibrium can be shifted towards the product by using an excess of ethanol and/or by removing water as it is formed.[2]

Q2: My reaction has a low yield. What are the primary factors I should investigate?

Low conversion rates in this synthesis are typically attributed to one or more of the following factors:

• Presence of Water: Water in the reaction mixture, either from reagents or formed during the reaction, can shift the equilibrium back towards the reactants, thus lowering the yield.[3]

• Insufficient Catalyst: An inadequate amount of a strong acid catalyst will result in a slow and incomplete reaction.[3]

• Suboptimal Temperature: The reaction rate is temperature-dependent. Too low a temperature will lead to a slow reaction, while excessively high temperatures can promote side reactions.[3]

• Incomplete Reaction Time: The esterification of dicarboxylic acids can be slow, and insufficient reaction time will result in incomplete conversion.

• Product Loss During Workup: Significant product loss can occur during the neutralization, extraction, and purification steps.[3]

Q3: What are the common side reactions that can occur?

While the Fischer esterification is generally a clean reaction, potential side reactions can include:

• Incomplete Esterification: Formation of the monoester, ethyl 1,4-cyclohexanedicarboxylate, can occur if the reaction does not go to completion.

• Dehydration of Ethanol: At high temperatures, the acid catalyst can cause the dehydration of ethanol to form diethyl ether.

• Oxidation: Although less common with catalysts like sulfuric or p-toluenesulfonic acid, some strong oxidizing agents used as catalysts could potentially lead to oxidation of the alcohol or the cyclohexane ring.

Q4: How can I monitor the progress of the reaction?

The progress of the reaction can be monitored using analytical techniques such as:

• Thin-Layer Chromatography (TLC): TLC can be used to qualitatively track the disappearance of the starting carboxylic acid and the appearance of the ester product.[3]

• Gas Chromatography (GC): GC is a quantitative method to determine the conversion of the starting material and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used for quantitative analysis of the reaction mixture.

Troubleshooting Guide

This guide addresses specific issues that can lead to low conversion rates in the synthesis of Diethyl 1,4-cyclohexanedicarboxylate.

Issue 1: Low Conversion Rate Despite Long Reaction Time

Possible Cause	Recommended Solution
Equilibrium Limitation	The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product, use a large excess of ethanol (it can often serve as the solvent) and/or remove the water formed during the reaction.[2] A Dean-Stark apparatus is highly effective for azeotropic removal of water.[2]
Insufficient Catalyst Activity	Ensure the acid catalyst is fresh and active. If using a solid catalyst, ensure it has not been deactivated. Consider increasing the catalyst loading, though typically catalytic amounts are sufficient.[3]
Poor Solubility of Starting Material	1,4-Cyclohexanedicarboxylic acid has limited solubility in ethanol at room temperature. Ensure the reaction mixture is heated to a temperature sufficient to dissolve the diacid and allow for effective reaction.

Issue 2: Formation of a Significant Amount of Monoester

Possible Cause	Recommended Solution
Incomplete Reaction	The formation of the monoester is an intermediate step. To favor the formation of the diester, increase the reaction time and ensure optimal reaction conditions (temperature, catalyst concentration).
Stoichiometry	Ensure at least two equivalents of ethanol are used for every equivalent of 1,4-cyclohexanedicarboxylic acid. A larger excess of ethanol is recommended to drive the reaction to completion.

Issue 3: Product is Contaminated with a Byproduct (e.g., Diethyl Ether)

Possible Cause	Recommended Solution
Reaction Temperature is Too High	Excessive heat can lead to the acid-catalyzed dehydration of ethanol. Maintain the reaction temperature at the reflux temperature of the alcohol or slightly below to minimize this side reaction.

Data Presentation

Table 1: Effect of Reaction Time and Temperature on Dicarboxylate Ester Yield

Dicarboxylic Acid	Alcohol	Catalyst	Temperature (°C)	Time (h)	Conversion (%)
Adipic Acid	Ethanol	H₂SO₄	78	4	~70
Adipic Acid	Ethanol	H₂SO₄	78	8	>90
Sebacic Acid	2-Ethylhexanol	H₂SO₄	120	4	~84
Phthalic Anhydride	Ethanol	p-TsOH	100	12-16	83-86

Note: Data is for similar dicarboxylic acid esterifications and illustrates general trends. Optimal conditions for Diethyl 1,4-cyclohexanedicarboxylate may vary.

Experimental Protocols

Key Experiment: Fischer Esterification of 1,4-Cyclohexanedicarboxylic Acid

Materials:

• 1,4-Cyclohexanedicarboxylic acid

• Absolute Ethanol

• Concentrated Sulfuric Acid (or p-Toluenesulfonic acid)

• Diethyl ether (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,4-cyclohexanedicarboxylic acid and a significant excess of absolute ethanol.

• Catalyst Addition: While stirring, slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-5 mol%).

• Reflux: Heat the reaction mixture to a gentle reflux. If using a Dean-Stark apparatus to remove water, fill the trap with a suitable solvent like toluene.

• Monitoring: Monitor the reaction progress using TLC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If ethanol was used in large excess, remove most of it under reduced pressure.

  • Dilute the residue with diethyl ether and transfer to a separatory funnel.

  • Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted carboxylic acid.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the solvent under reduced pressure to obtain the crude Diethyl 1,4-cyclohexanedicarboxylate.

  • The crude product can be further purified by vacuum distillation.

Visualizations

Caption: Troubleshooting workflow for low conversion rates.

Caption: Fischer-Speier esterification signaling pathway.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]

Methods for separating cis and trans isomers of Diethyl 1,4-cyclohexanedicarboxylate.

Welcome to the technical support center for the separation of cis and trans isomers of Diethyl 1,4-cyclohexanedicarboxylate. This resource is intended for researchers, scientists, and drug development professionals, providing detailed methodologies, troubleshooting guides, and frequently asked questions to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating cis and trans isomers of Diethyl 1,4-cyclohexanedicarboxylate?

A1: The most common and effective methods for separating the cis and trans isomers of Diethyl 1,4-cyclohexanedicarboxylate are fractional crystallization and column chromatography. Preparative High-Performance Liquid Chromatography (HPLC) can also be employed for high-purity separations, particularly on a smaller scale. The choice of method depends on the desired purity, scale of the separation, and available equipment.

Q2: How do I decide which separation method is best for my needs?

A2: Consider the following factors:

• Scale: For large quantities (multi-gram to kilogram), fractional crystallization is often the most practical and economical choice. Column chromatography is suitable for a wide range of scales, from milligrams to several grams. Preparative HPLC is typically used for smaller quantities (milligrams to a few grams) where very high purity is required.

• Purity Requirements: All three methods can yield high-purity isomers. Preparative HPLC generally offers the highest resolution and potential for purity.

• Available Equipment: Your laboratory's equipment will naturally guide your choice. Standard glassware is sufficient for fractional crystallization, while column chromatography and HPLC require more specialized apparatus.

• Time and Effort: Fractional crystallization can be time-consuming due to the need for slow cooling and potentially multiple recrystallization steps. Column chromatography can also be labor-intensive, especially for large-scale separations. Automated HPLC systems can reduce hands-on time.

Q3: Is there a risk of the isomers converting from one form to another during separation?

A3: Yes, isomerization from the cis to the more thermodynamically stable trans isomer can occur, particularly at elevated temperatures or in the presence of acidic or basic catalysts. It is crucial to be mindful of the conditions used during separation to minimize this risk.

Q4: How can I determine the ratio of cis and trans isomers in my mixture and the purity of the separated products?

A4: The isomer ratio and purity can be determined using analytical techniques such as Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, and High-Performance Liquid Chromatography (HPLC).

Quantitative Data Summary

The physical properties of the cis and trans isomers of Diethyl 1,4-cyclohexanedicarboxylate and its dimethyl analog are crucial for designing effective separation strategies.

Compound	Isomer	Melting Point (°C)	Boiling Point (°C)
Diethyl 1,4-cyclohexanedicarboxylate	cis	Not explicitly found (liquid at room temp)	Not explicitly found
trans	45	~330 (rough estimate)
Mixture	-	285 - 286
Dimethyl 1,4-cyclohexanedicarboxylate	cis	14	-
trans	71	-
Mixture	-	265

Note: The significant difference in melting points for the dimethyl ester isomers strongly suggests a similar trend for the diethyl esters, making fractional crystallization a promising technique.

Experimental Protocols

Method 1: Fractional Crystallization

This method leverages the difference in melting points and solubilities of the cis and trans isomers. The trans isomer, having a higher melting point, is generally less soluble and will crystallize out of solution first upon cooling.

Materials:

• Mixture of cis and trans Diethyl 1,4-cyclohexanedicarboxylate

• Methanol (or other suitable solvent like ethanol or hexane)

• Erlenmeyer flask

• Heating mantle or hot plate

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the isomer mixture in a minimal amount of warm methanol. Gently heat the mixture to ensure complete dissolution.

• Slow Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. The trans isomer should begin to crystallize. To promote the formation of larger, purer crystals, avoid disturbing the solution during this stage.

• Chilling: Once the flask has reached room temperature, place it in an ice bath for at least one hour to maximize the crystallization of the trans isomer.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of ice-cold methanol to remove any adhering mother liquor containing the cis isomer.

• Drying: Dry the crystals under vacuum to obtain the purified trans isomer.

• Cis Isomer Recovery (Optional): The cis isomer will be enriched in the filtrate. The solvent can be evaporated from the filtrate to recover a mixture that is predominantly the cis isomer. This mixture can be further purified by column chromatography if necessary.

• Purity Analysis: Analyze the purity of the separated isomers using GC, NMR, or HPLC.

Method 2: Column Chromatography

This technique separates the isomers based on their differential adsorption to a stationary phase. Generally, the less polar isomer will elute from the column first.

Materials:

• Silica gel (230-400 mesh)

• Chromatography column

• Hexanes

• Ethyl acetate

• Mixture of cis and trans Diethyl 1,4-cyclohexanedicarboxylate

• Collection tubes or flasks

• Rotary evaporator

Procedure:

• Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes). Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of air bubbles.

• Sample Loading: Dissolve the isomer mixture in a minimal amount of the eluent (or a solvent in which it is highly soluble and that is compatible with the eluent) and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with a solvent system of low polarity, such as a mixture of hexanes and ethyl acetate (e.g., 95:5 or 90:10 v/v). The optimal solvent ratio should be determined beforehand by thin-layer chromatography (TLC).

• Fraction Collection: Collect the eluate in fractions. Monitor the separation by TLC analysis of the collected fractions.

• Gradient Elution (Optional): If the isomers are not well-separated with a single solvent mixture (isocratic elution), a solvent gradient can be employed. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute the more strongly adsorbed isomer.

• Solvent Removal: Combine the fractions containing the pure isomers and remove the solvent using a rotary evaporator.

• Purity Analysis: Confirm the purity of the separated isomers by GC, NMR, or HPLC.

Troubleshooting Guides

Fractional Crystallization Issues

Issue	Possible Cause(s)	Suggested Solution(s)
No crystallization occurs	- Solution is too dilute.- Cooling is not sufficient.	- Evaporate some of the solvent to increase the concentration.- Cool the solution for a longer period or to a lower temperature.
Oily product instead of crystals	- Impurities are present.- Cooling is too rapid.	- Purify the initial mixture by column chromatography first.- Allow the solution to cool more slowly to encourage crystal formation.
Poor separation (low purity)	- Co-crystallization of isomers.- Inefficient washing of crystals.	- Perform multiple recrystallizations.- Ensure the crystals are washed with ice-cold solvent.

Column Chromatography Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Poor separation of isomers	- Incorrect eluent polarity.- Column is overloaded.	- Optimize the solvent system using TLC. A less polar eluent will increase retention and may improve separation.- Use a larger column or load less sample.
Broad or tailing peaks	- Column was not packed properly.- Sample is not sufficiently soluble in the eluent.	- Repack the column, ensuring a uniform bed.- Dissolve the sample in a minimal amount of a stronger solvent before loading, or choose a different eluent system.
Cracking of the silica gel bed	- Heat generated by the adsorption of the solvent or sample.	- Pack the column using a slurry method and ensure the column is equilibrated with the eluent before loading the sample.

Visualizations

Caption: General workflow for the separation and analysis of isomers.

Caption: Troubleshooting flowchart for common separation issues.

Techniques for removing impurities from crude Diethyl 1,4-cyclohexanedicarboxylate.

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the purification of crude Diethyl 1,4-cyclohexanedicarboxylate. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Diethyl 1,4-cyclohexanedicarboxylate?

A1: Common impurities depend on the synthetic route. If prepared by the hydrogenation of diethyl terephthalate, impurities may include unreacted diethyl terephthalate, partially hydrogenated intermediates, and the corresponding mono- or di-carboxylic acid from ester hydrolysis.[1] If synthesized via condensation of diethyl succinate, residual starting material and byproducts of self-condensation may be present.[2] Water and residual acid catalyst are also common impurities from the workup process.[3]

Q2: How can I remove acidic impurities from my crude product?

A2: Acidic impurities, such as the corresponding carboxylic acid formed by hydrolysis, can be effectively removed by washing the crude product with a mild aqueous base solution, such as saturated sodium bicarbonate (NaHCO₃), followed by a water wash to remove any remaining base and salts.[4][5]

Q3: My product "oiled out" during recrystallization. What should I do?

A3: "Oiling out," where the compound separates as a liquid instead of a solid, can occur if the boiling point of the solvent is higher than the melting point of the solute or if there are significant impurities.[6][7] To resolve this, you can try the following:

• Add a small amount of a "better" solvent (one in which the compound is more soluble) to the hot mixture.

• Lower the temperature at which crystallization begins by using a larger volume of solvent.

• Attempt the recrystallization at a lower temperature with a different solvent system.

• Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.[7]

Q4: Can Diethyl 1,4-cyclohexanedicarboxylate be purified by distillation?

A4: Yes, vacuum distillation is a suitable method for purifying Diethyl 1,4-cyclohexanedicarboxylate, especially for removing non-volatile or high-boiling impurities.[8][9] Due to its relatively high boiling point, distillation should be performed under reduced pressure to prevent thermal decomposition.

Troubleshooting Guides

Issue 1: Low Purity After Purification

Potential Cause	Recommended Solution(s)
Co-elution of impurities during column chromatography.	Optimize the solvent system for column chromatography by testing different solvent polarities and compositions using Thin Layer Chromatography (TLC) beforehand. A gradient elution may provide better separation.[10] Consider using a different stationary phase, such as alumina.
Incomplete removal of starting materials.	If starting materials are less polar, begin column chromatography with a less polar eluent to wash them off before eluting the product. For acidic or basic starting materials, perform an appropriate aqueous wash before chromatography.[3]
Thermal decomposition during distillation.	Ensure the distillation is performed under a high vacuum to lower the boiling point. Use a well-controlled heating mantle and monitor the temperature closely.
Ineffective recrystallization.	The chosen solvent may not be optimal. Test a range of solvents and solvent pairs to find a system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.[6]

Issue 2: Low Yield After Purification

Potential Cause	Recommended Solution(s)
Product loss during aqueous washes.	Minimize the number of extractions and washes. Ensure the pH of the aqueous layer is controlled to prevent hydrolysis of the ester. Back-extract the aqueous layers with a small amount of the organic solvent to recover any dissolved product.
Product remains in the column.	After the main product has been eluted, flush the column with a more polar solvent to check for any remaining product.
Significant product loss during recrystallization.	Avoid using an excessive amount of solvent. Ensure the solution is fully saturated at the boiling point. Cool the solution slowly to maximize crystal formation and then chill in an ice bath before filtration. Wash the collected crystals with a minimal amount of ice-cold solvent.
Product is volatile and lost during solvent removal.	Use a rotary evaporator with controlled temperature and pressure. For highly volatile compounds, consider alternative solvent removal methods.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline and should be optimized for your specific crude material based on TLC analysis.

• Slurry Preparation: Prepare a slurry of silica gel (230-400 mesh) in a non-polar solvent (e.g., hexanes).

• Column Packing: Pour the slurry into a glass column with a stopcock, ensuring there are no air bubbles. Allow the silica to settle, and then drain the solvent until it is just above the silica bed. Add a thin layer of sand on top.

• Sample Loading: Dissolve the crude Diethyl 1,4-cyclohexanedicarboxylate in a minimal amount of a suitable solvent (e.g., dichloromethane or the starting eluent). Carefully add the sample to the top of the column.

• Elution: Begin elution with a non-polar solvent system (e.g., 95:5 hexanes:ethyl acetate) and gradually increase the polarity (e.g., to 80:20 hexanes:ethyl acetate) to elute the product.

• Fraction Collection: Collect fractions and monitor the composition of each fraction by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Workflow for Column Chromatography

Caption: Workflow for the purification of Diethyl 1,4-cyclohexanedicarboxylate by flash column chromatography.

Protocol 2: Purification by Vacuum Distillation

• Apparatus Setup: Assemble a vacuum distillation apparatus, ensuring all joints are properly sealed with vacuum grease. Use a Kugelrohr apparatus for small-scale distillations.

• Sample Charging: Place the crude Diethyl 1,4-cyclohexanedicarboxylate in the distillation flask.

• Vacuum Application: Gradually apply vacuum to the system. A cold trap should be placed between the apparatus and the vacuum pump.

• Heating: Gently heat the distillation flask using a heating mantle or oil bath.

• Fraction Collection: Collect the fraction that distills at the expected boiling point and pressure. For a related compound, diethyl cis-hexahydrophthalate, the boiling point is 130-132 °C at 9 mmHg.[4]

• Purity Analysis: Analyze the purity of the collected fraction using GC-MS or NMR.

Decision Tree for Purification Method Selection

References

• 1. researchgate.net [researchgate.net]
• 2. CN104276953A - Method for preparing dialkyl 1,4-cyclohexanedicarboxylate - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. orgsyn.org [orgsyn.org]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Chromatography [chem.rochester.edu]

Impact of reaction temperature and pressure on Diethyl 1,4-cyclohexanedicarboxylate synthesis.

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and frequently asked questions regarding the synthesis of Diethyl 1,4-cyclohexanedicarboxylate (DECHDC). The primary focus is on the impact of reaction temperature and pressure, particularly for the common synthesis route involving the hydrogenation of diethyl terephthalate (DET).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Diethyl 1,4-cyclohexanedicarboxylate?

A1: The most prevalent industrial method is the catalytic hydrogenation of the aromatic ring of diethyl terephthalate (DET). This process typically employs catalysts containing noble metals like Palladium (Pd) or Ruthenium (Ru) under elevated temperature and hydrogen pressure.[1] Another documented, though less common, route involves the esterification of 1,4-cyclohexanedicarboxylic acid or its anhydride.

Q2: What are the typical ranges for reaction temperature and pressure in the hydrogenation of DET?

A2: Optimal reaction conditions can vary based on the specific catalyst and setup. However, literature suggests reaction temperatures in the range of 140-180°C and hydrogen pressures between 1.0 and 10.0 MPa.[1] For some systems, temperatures can go as high as 300°C.[2]

Q3: How do temperature and pressure generally affect the reaction rate and yield?

A3: Generally, increasing the temperature and pressure leads to a higher reaction rate.[3] Pressure increases the concentration of hydrogen available at the catalyst surface, accelerating the hydrogenation process.[4][5] Temperature enhances the rate by providing the necessary activation energy. However, excessively high temperatures can lead to side reactions and reduced selectivity for the desired product.[6]

Q4: What are the main byproducts I should be aware of?

A4: Potential byproducts can include partially hydrogenated intermediates, products from over-hydrogenation, or compounds resulting from side reactions like hydrolysis or transesterification, especially if water or other alcohols are present. At very high temperatures, thermal degradation or decarboxylation may occur.[6]

Troubleshooting Guide

Issue / Observation	Potential Cause	Recommended Action
Low Conversion of Starting Material (DET)	1. Insufficient Temperature/Pressure: The reaction conditions are not energetic enough to drive the hydrogenation.[3] 2. Catalyst Deactivation: The catalyst may be poisoned or fouled. 3. Poor Mixing: Inefficient stirring can lead to poor mass transfer of hydrogen to the catalyst surface.	1. Gradually increase the reaction temperature and/or hydrogen pressure within the recommended ranges (e.g., 140-180°C, 1-5 MPa).[1] 2. Ensure the catalyst is fresh or properly activated. Check starting materials for impurities that could act as catalyst poisons. 3. Increase the stirring speed to improve gas-liquid dispersion.
Low Selectivity / High Levels of Byproducts	1. Temperature is Too High: Excessive temperature can promote side reactions or over-hydrogenation.[6] 2. Incorrect Catalyst: The chosen catalyst may not be selective for the desired transformation.	1. Reduce the reaction temperature. A temperature range of 140-180°C is often optimal for high selectivity.[1] 2. Consider a catalyst with higher selectivity, such as a bimetallic catalyst (e.g., Ru-Sn), which can suppress unwanted side reactions.[6]
Poor Reproducibility Between Batches	1. Inconsistent Reaction Conditions: Minor variations in temperature, pressure, or reaction time. 2. Variable Catalyst Activity: Differences in catalyst preparation, handling, or age. 3. Moisture or Air Leaks: Contamination in the reactor can affect catalyst performance and reaction outcome.	1. Ensure precise control and monitoring of temperature and pressure throughout the reaction. 2. Standardize catalyst handling and pre-treatment procedures. 3. Thoroughly leak-test the reactor system before each run and ensure all reagents and solvents are anhydrous.
Unexpected Drop in Pressure During Reaction	1. Rapid Hydrogen Consumption: This is expected at the beginning of a successful reaction. 2. System Leak: A leak in the reactor or gas lines.	1. Monitor the rate of pressure drop. A steady decrease that slows over time indicates normal hydrogen uptake.[7] 2. If the pressure drop is unusually fast or continuous even after the expected reaction time, stop the reaction, cool to room temperature, and perform a thorough leak test.

Data on Temperature Impact

The following data is summarized from a patent describing the hydrogenation of a related succinyl succinate diester to a 1,4-cyclohexanedicarboxylate diester, illustrating the typical effect of temperature on conversion and selectivity.

Table 1: Effect of Reaction Temperature on Conversion and Selectivity

Temperature (°C)	Reactant Conversion (%)	Product Selectivity (%)
100	~65	~50
120	~80	~65
140	>95	>80
160	>98	>85
180	>98	~80
200	>98	~70

Data derived from graphical information presented in patent CN104276953A, showing a clear optimal temperature window for maximizing selectivity.[1]

Experimental Protocols

Protocol: Catalytic Hydrogenation of Diethyl Terephthalate

This protocol is a generalized procedure based on common practices for catalytic hydrogenation to produce Diethyl 1,4-cyclohexanedicarboxylate.

Materials:

• High-pressure autoclave/reactor equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller.

• Diethyl terephthalate (DET)

• Supported Catalyst (e.g., 5% Ru/C or 5% Pd/C)

• Solvent (e.g., Isopropanol, Ethanol, or Dioxane)

• High-purity Hydrogen gas

Procedure:

• Reactor Preparation: Ensure the high-pressure reactor is clean and dry.

• Charging the Reactor: Add the diethyl terephthalate, solvent, and catalyst to the reactor. A typical loading might be a 1:5 to 1:10 weight ratio of substrate to solvent, with the catalyst at 1-5% by weight of the substrate.

• Sealing and Purging: Seal the reactor securely. Purge the system multiple times (e.g., 5-6 times) with hydrogen gas to remove all air.

• Pressurization: Pressurize the reactor with hydrogen to the desired initial pressure (e.g., 4-5 MPa).[1]

• Heating and Reaction: Begin stirring and heat the reactor to the target temperature (e.g., 150°C).[1] Maintain the temperature and monitor the pressure. The pressure will drop as hydrogen is consumed. The reaction can be maintained for a set time (e.g., 4-8 hours) or until hydrogen uptake ceases.[2]

• Cooling and Depressurization: Once the reaction is complete, stop heating and allow the reactor to cool to room temperature. Carefully and slowly vent the excess hydrogen pressure in a well-ventilated fume hood.

• Product Isolation: Open the reactor, and separate the catalyst from the reaction mixture by filtration.

• Purification: Remove the solvent from the filtrate using rotary evaporation. The crude product can then be purified, typically by vacuum distillation, to yield Diethyl 1,4-cyclohexanedicarboxylate.

Visualizations

Caption: Experimental workflow for DECHDC synthesis via hydrogenation.

Caption: Relationship between reaction parameters and outcomes.

References

• 1. CN104276953A - Method for preparing dialkyl 1,4-cyclohexanedicarboxylate - Google Patents [patents.google.com]
• 2. CN100584813C - Method for preparing terephthalic acid by hydrogenation of terephthalic acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Enhancing Polymer Thermal Stability with Diethyl 1,4-cyclohexanedicarboxylate (DECH)

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing Diethyl 1,4-cyclohexanedicarboxylate (DECH) to improve the thermal stability of polymers.

Troubleshooting Guide

This guide addresses specific issues that may arise during the incorporation and analysis of DECH in polymer systems.

Symptom	Possible Cause(s)	Suggested Solution(s)
Poor dispersion of DECH in the polymer matrix (e.g., visible clumps, hazy appearance).	1. Inadequate mixing temperature or time.2. Incompatibility between DECH and the polymer.3. High viscosity of the polymer melt.	1. Optimize melt mixing parameters: gradually increase temperature and/or extend mixing time. Ensure the processing temperature is above the melting point of both the polymer and DECH.2. Consider the use of a compatibilizer. The selection will depend on the specific polymer being used.3. Increase the processing temperature to reduce melt viscosity, but be cautious of potential polymer degradation.
No significant improvement or a decrease in thermal stability (observed via TGA/DSC).	1. Incorrect concentration of DECH.2. Degradation of the polymer during processing due to excessive heat or shear.3. Isomerization of DECH at elevated temperatures.[1]	1. Vary the concentration of DECH (e.g., 1-5 mol%) to find the optimal loading for your specific polymer system.[2]2. Reduce the processing temperature, screw speed, or mixing time. The use of antioxidants or other heat stabilizers can also help prevent degradation during processing.[3][4]3. Control the processing temperature to minimize isomerization, as different cis/trans ratios of the cyclohexanedicarboxylate moiety can influence thermal properties.[1][5]
Unexpected changes in mechanical properties (e.g., brittleness, reduced tensile strength).	1. Plasticization effect of excess DECH.2. Phase separation between DECH and the polymer.3. Degradation of the polymer matrix.	1. Reduce the concentration of DECH. While it can improve thermal stability, high concentrations may act as a plasticizer, negatively impacting mechanical properties.2. Improve mixing and dispersion. If incompatibility is the issue, a compatibilizer may be necessary.3. Refer to the solutions for "No significant improvement or a decrease in thermal stability."
Discoloration (e.g., yellowing) of the final polymer product.	1. Thermal degradation of the polymer or DECH during processing.2. Presence of impurities in the polymer or DECH.	1. Optimize processing conditions (lower temperature, shorter residence time). Consider processing under an inert atmosphere (e.g., nitrogen) to prevent oxidation.2. Ensure high purity of both the polymer and DECH.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism by which DECH improves the thermal stability of polymers?

A1: While the precise mechanism can be polymer-specific, it is hypothesized that the rigid cycloaliphatic structure of DECH can enhance the thermal stability of polymers by restricting the mobility of polymer chains at elevated temperatures. This can increase the energy required for thermal degradation to occur. The trans-isomer of the cyclohexanedicarboxylate ring, in particular, can lead to better chain packing and higher symmetry, which contributes to improved thermal properties.[5]

Q2: At what concentration should I incorporate DECH into my polymer?

A2: The optimal concentration of DECH can vary depending on the polymer system. It is recommended to start with a screening of concentrations, for example, from 1 to 5 mol% with respect to the polymer repeating unit.[2] Exceeding the optimal concentration may not provide further improvement in thermal stability and could potentially have a negative impact on other properties due to plasticization.

Q3: Can DECH be used with any type of polymer?

A3: DECH, being a dicarboxylate ester, is most likely to be compatible with and effective in polyesters and polyamides through incorporation into the polymer backbone via polycondensation reactions.[1][2] Its effectiveness in other polymers as an additive would depend on its compatibility and miscibility with the host polymer. Preliminary compatibility studies are recommended.

Q4: What analytical techniques are recommended to evaluate the effect of DECH on thermal stability?

A4: The primary techniques for assessing thermal stability are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). TGA will provide information on the onset of degradation temperature and mass loss as a function of temperature. DSC can be used to determine changes in the glass transition temperature (Tg) and melting temperature (Tm), which can also be indicative of changes in thermal stability.[2][5]

Q5: Are there any safety precautions I should take when working with DECH?

A5: As with any chemical, it is important to consult the Safety Data Sheet (SDS) for Diethyl 1,4-cyclohexanedicarboxylate. General laboratory safety practices should be followed, including working in a well-ventilated area and using appropriate personal protective equipment (PPE) such as gloves and safety glasses.

Data Presentation

The following table summarizes the typical effects of incorporating a cyclohexanedicarboxylate-based additive on the thermal properties of polyesters, based on studies with similar compounds like DMCD.[2] This data is intended to provide a general expectation of the performance of DECH.

Polymer System	Additive Concentration (mol%)	Change in Onset Degradation Temperature (TGA)	Change in Glass Transition Temperature (Tg)	Change in Melting Temperature (Tm)
Poly(trimethylene terephthalate) (PTT)	1	+15 to +25 °C	Slight Decrease	Slight Decrease
Poly(trimethylene terephthalate) (PTT)	2	+20 to +30 °C	Decrease	Decrease
Poly(trimethylene terephthalate) (PTT)	5	+10 to +20 °C	Significant Decrease	Significant Decrease

Note: This data is illustrative and based on literature for similar compounds. Actual results with DECH may vary depending on the specific polymer and experimental conditions.

Experimental Protocols

Protocol 1: Incorporation of DECH into a Polymer via Melt Mixing

This protocol describes a general procedure for incorporating DECH into a thermoplastic polymer using a laboratory-scale melt mixer or extruder.

Materials:

• Base Polymer (e.g., PET, PBT, PLA pellets), dried

• Diethyl 1,4-cyclohexanedicarboxylate (DECH)

• Melt mixer or twin-screw extruder

• Compression molder (for sample preparation)

• Personal Protective Equipment (PPE)

Procedure:

• Drying: Dry the base polymer pellets in a vacuum oven at a temperature and duration appropriate for the specific polymer to remove any absorbed moisture.

• Premixing: In a sealed container, physically mix the dried polymer pellets with the desired amount of liquid DECH. Tumble the mixture to ensure a uniform coating of DECH on the pellets.

• Melt Compounding:

  • Set the temperature profile of the melt mixer or extruder barrels to the appropriate processing temperature for the base polymer.

  • Feed the premixed material into the hopper.

  • Set the screw speed to ensure adequate mixing without causing excessive shear degradation.

  • Collect the extrudate strand and pelletize it.

• Sample Preparation:

  • Dry the compounded pellets.

  • Use a compression molder to prepare samples (e.g., films or plaques) for subsequent analysis. Set the molding temperature and pressure according to the polymer's specifications.

Protocol 2: Thermal Analysis using Thermogravimetric Analysis (TGA)

This protocol outlines the procedure for evaluating the thermal stability of the DECH-modified polymer.

Materials:

• Polymer sample (with and without DECH)

• Thermogravimetric Analyzer (TGA)

• TGA sample pans (e.g., alumina, platinum)

Procedure:

• Sample Preparation: Place a small, accurately weighed amount of the polymer sample (typically 5-10 mg) into a TGA pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Set the instrument to purge with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

• Heating Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature well above the expected decomposition temperature of the polymer (e.g., 600 °C).

• Data Analysis:

  • Record the mass loss as a function of temperature.

  • Determine the onset temperature of decomposition (the temperature at which significant mass loss begins).

  • Compare the TGA curves of the neat polymer and the DECH-modified polymer to assess the improvement in thermal stability.

Visualizations

Caption: Experimental workflow for incorporating DECH and subsequent analysis.

Caption: Hypothesized mechanism of thermal stability improvement by DECH.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. specialchem.com [specialchem.com]
• 4. Heat Stabilizers in Polymers: Understanding Their Importance [chembroad.com]
• 5. researchgate.net [researchgate.net]

Preventing ester hydrolysis during the workup of Diethyl 1,4-cyclohexanedicarboxylate.

Welcome to the technical support center for Diethyl 1,4-cyclohexanedicarboxylate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the hydrolysis of Diethyl 1,4-cyclohexanedicarboxylate during experimental workups.

Frequently Asked Questions (FAQs)

Q1: What is ester hydrolysis and why is it a problem during the workup of Diethyl 1,4-cyclohexanedicarboxylate?

A1: Ester hydrolysis is the cleavage of an ester bond to form a carboxylic acid and an alcohol. In the case of Diethyl 1,4-cyclohexanedicarboxylate, hydrolysis results in the formation of monoethyl 1,4-cyclohexanedicarboxylate and ultimately 1,4-cyclohexanedicarboxylic acid. This is a significant issue during workup as it reduces the yield of the desired diester product and introduces impurities that may require additional purification steps.

Q2: Which steps in a typical workup are most likely to cause hydrolysis of my diester?

A2: The primary risk of hydrolysis occurs during aqueous wash steps.[1] This includes:

• Quenching the reaction: Introducing water or aqueous solutions to the reaction mixture.

• Neutralization: Using aqueous basic solutions (like sodium bicarbonate) to neutralize acid catalysts. While necessary, this step can induce base-catalyzed hydrolysis (saponification).[1]

• Extraction: Partitioning the product between an organic solvent and an aqueous layer. Prolonged contact with the aqueous phase, especially if it is acidic or basic, can lead to hydrolysis.

Q3: What are the tell-tale signs that my Diethyl 1,4-cyclohexanedicarboxylate is hydrolyzing during workup?

A3: Common indicators of ester hydrolysis include:

• A significantly lower than expected yield of the final diester product.

• The presence of the starting carboxylic acid or the mono-ester in the crude product, which can be detected by analytical techniques such as:

  • Thin-Layer Chromatography (TLC): Appearance of a more polar spot corresponding to the carboxylic acid.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Observation of a broad singlet for the carboxylic acid proton (-COOH) in ¹H NMR and a characteristic carbonyl peak for the carboxylic acid in ¹³C NMR.[1]

  • Infrared (IR) Spectroscopy: A broad O-H stretch characteristic of a carboxylic acid.[1]

Troubleshooting Guide

If you suspect hydrolysis of your Diethyl 1,4-cyclohexanedicarboxylate, use this guide to identify and address the potential causes.

Observation	Potential Cause	Recommended Action
Low product yield and presence of dicarboxylic acid after workup.	Harsh basic wash: Using a strong base (e.g., NaOH, KOH) for neutralization.	Use a milder base such as saturated aqueous sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[1]
Low product yield, even with a mild base.	Elevated temperature during workup: Performing aqueous washes at room temperature.	Conduct all aqueous washes at low temperatures (0-5 °C) using an ice bath to slow down the rate of hydrolysis.[1]
Significant amount of mono-ester or di-acid in the crude product.	Prolonged contact with aqueous layers: Extended time in the separatory funnel.	Minimize the time the organic layer is in contact with aqueous solutions. Perform extractions and washes efficiently.[1]
Product appears to be water-soluble.	"Salting-in" effect: The diester may have some solubility in the aqueous phase.	After the initial washes, use a saturated brine (NaCl) solution to wash the organic layer. This decreases the solubility of the organic product in the aqueous phase ("salting out").[2]
Difficulty in removing all water from the organic layer.	Insufficient drying: Trace amounts of water can lead to hydrolysis upon storage or during solvent removal.	Use an adequate amount of a suitable drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Ensure the drying agent is free-flowing and not clumped together.[1]

Data Presentation: Factors Influencing Ester Hydrolysis

Factor	Effect on Hydrolysis Rate	Recommended Workup Condition
pH	Increases under both acidic and strongly basic conditions.	Maintain near-neutral pH whenever possible. Use weak bases (e.g., NaHCO₃) for neutralization.
Temperature	Increases significantly with increasing temperature.	Perform all aqueous extraction and washing steps at low temperatures (0-5 °C).
Contact Time	Longer exposure to aqueous phases increases the extent of hydrolysis.	Minimize the duration of aqueous washes and extractions.
Water Concentration	Higher concentration of water in the organic phase can promote hydrolysis.	Use a brine wash to remove excess water and a thorough drying step with an anhydrous salt.[1]
Base Strength	Strong bases (e.g., NaOH, KOH) significantly accelerate saponification.	Use weak inorganic bases like saturated NaHCO₃ or Na₂CO₃ for neutralization.[1]

Experimental Protocols

Protocol 1: Optimized Workup for Diethyl 1,4-cyclohexanedicarboxylate

This protocol is designed to minimize the hydrolysis of Diethyl 1,4-cyclohexanedicarboxylate following its synthesis, for example, via Fischer esterification.

1. Cooling:

• Once the reaction is complete, cool the reaction mixture to room temperature.

• Further cool the mixture in an ice bath to 0-5 °C.

2. Quenching (if applicable) and Extraction:

• Slowly add ice-cold water to the reaction mixture with stirring.

• Transfer the mixture to a separatory funnel and extract the product into a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

3. Neutralization Wash:

• Wash the organic layer with ice-cold saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Add the bicarbonate solution portion-wise and vent the separatory funnel frequently to release any evolved CO₂ gas.[1]

• Continue washing until the aqueous layer is no longer acidic (test with pH paper).

4. Brine Wash:

• Wash the organic layer with ice-cold saturated aqueous sodium chloride (brine) solution. This will help to remove residual water and decrease the solubility of the ester in any remaining aqueous phase.[1][2]

5. Drying:

• Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[1]

• Add the drying agent until it no longer clumps together.

6. Filtration and Solvent Removal:

• Filter the organic layer to remove the drying agent.

• Rinse the drying agent with a small amount of fresh organic solvent and combine the filtrates.

• Remove the solvent under reduced pressure using a rotary evaporator.

Visualizations

Caption: Pathway of Diethyl 1,4-cyclohexanedicarboxylate hydrolysis.

Caption: Optimized experimental workflow to prevent ester hydrolysis.

Caption: Decision tree for troubleshooting ester hydrolysis.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Confirming the Structure of Diethyl 1,4-cyclohexanedicarboxylate: A Spectroscopic Comparison Guide

A definitive guide for researchers, scientists, and drug development professionals on the spectroscopic characterization of Diethyl 1,4-cyclohexanedicarboxylate. This document provides a comparative analysis of its spectral data against potential isomeric alternatives, ensuring accurate structural confirmation.

The unambiguous structural elucidation of a molecule is a cornerstone of chemical research and drug development. Diethyl 1,4-cyclohexanedicarboxylate, a dicarboxylic acid ester, can exist as cis and trans isomers, and has other positional isomers (1,2- and 1,3-diesters) that can be difficult to distinguish without careful spectroscopic analysis. This guide presents a comprehensive overview of the expected ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry data for Diethyl 1,4-cyclohexanedicarboxylate and compares it with its key isomers.

Spectroscopic Data Comparison

To facilitate clear differentiation, the following tables summarize the key spectroscopic features of Diethyl 1,4-cyclohexanedicarboxylate and its common isomers.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound	Methylene (-OCH₂CH₃)	Methyl (-OCH₂CH₃)	Cyclohexane Ring Protons
Diethyl 1,4-cyclohexanedicarboxylate (trans)	~4.1 (q)	~1.2 (t)	~1.4-2.2 (m)
Diethyl 1,4-cyclohexanedicarboxylate (cis)	~4.1 (q)	~1.2 (t)	~1.6-2.5 (m)
Diethyl 1,2-cyclohexanedicarboxylate	~4.1 (m)	~1.2 (m)	~1.2-2.8 (m)
Diethyl 1,3-cyclohexanedicarboxylate	~4.1 (q)	~1.2 (t)	~1.2-2.6 (m)

Note: The chemical shifts for the cyclohexane ring protons in the cis and trans isomers of Diethyl 1,4-cyclohexanedicarboxylate are expected to show subtle differences due to their different magnetic environments.

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound	Carbonyl (C=O)	Methylene (-OCH₂)	Methyl (-CH₃)	Cyclohexane Ring Carbons
Diethyl 1,4-cyclohexanedicarboxylate (trans)	~175	~60	~14	~28, ~43
Diethyl 1,4-cyclohexanedicarboxylate (cis)	~175	~60	~14	~28, ~42
Diethyl 1,2-cyclohexanedicarboxylate	~174	~60	~14	~24, ~28, ~45
Diethyl 1,3-cyclohexanedicarboxylate	~175	~60	~14	~24, ~29, ~32, ~43

Table 3: FT-IR Spectroscopic Data (Key Vibrational Frequencies in cm⁻¹)

Compound	C=O Stretch	C-O Stretch	C-H Stretch (sp³)
Diethyl 1,4-cyclohexanedicarboxylate	~1735	~1170	~2850-2950
Diethyl 1,2-cyclohexanedicarboxylate	~1730	~1180	~2860-2980
Diethyl 1,3-cyclohexanedicarboxylate	~1735	~1175	~2860-2960

Table 4: Mass Spectrometry Data (Key m/z Fragments)

Compound	Molecular Ion (M⁺)	Key Fragments
Diethyl 1,4-cyclohexanedicarboxylate	228	183 [M-OC₂H₅]⁺, 155 [M-COOC₂H₅]⁺, 81
Diethyl 1,2-cyclohexanedicarboxylate	228	183 [M-OC₂H₅]⁺, 154, 129, 81
Diethyl 1,3-cyclohexanedicarboxylate	228	183 [M-OC₂H₅]⁺, 155, 81

Experimental Workflow for Structural Confirmation

The logical process for confirming the structure of Diethyl 1,4-cyclohexanedicarboxylate involves a series of spectroscopic analyses, as illustrated in the workflow diagram below.

Caption: Workflow for the spectroscopic characterization of Diethyl 1,4-cyclohexanedicarboxylate.

Detailed Experimental Protocols

Accurate and reproducible data are paramount for reliable structural confirmation. The following are detailed protocols for the key spectroscopic techniques.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the Diethyl 1,4-cyclohexanedicarboxylate sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher

  • Pulse Sequence: Standard single-pulse sequence

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-5 seconds

  • Number of Scans: 8-16

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 100 MHz or higher

  • Pulse Sequence: Proton-decoupled pulse sequence

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 128 or more, depending on sample concentration.

• Data Processing: Apply Fourier transformation to the acquired free induction decay (FID). Phase correct the spectrum and baseline correct. Calibrate the chemical shift scale using the TMS signal at 0.00 ppm. Integrate the signals in the ¹H NMR spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: As Diethyl 1,4-cyclohexanedicarboxylate is a liquid at room temperature, a small drop of the neat liquid can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to create a thin film.

• Instrument Parameters:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

• Data Acquisition: Record a background spectrum of the clean salt plates. Then, acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final transmittance or absorbance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the Diethyl 1,4-cyclohexanedicarboxylate sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Parameters:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at a lower temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Speed: 1-2 scans/second.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern. Compare the obtained mass spectrum with spectral libraries for confirmation. The principal fragmentation pathways for dialkyl 1,4-cyclohexanedicarboxylates can provide valuable structural information.[1]

By following these protocols and comparing the acquired data with the reference tables, researchers can confidently confirm the structure of Diethyl 1,4-cyclohexanedicarboxylate and distinguish it from its isomers.

References

• 1. How To [chem.rochester.edu]

Validating the Purity of Synthesized Diethyl 1,4-cyclohexanedicarboxylate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for synthesized compounds is a critical step in research and development, particularly in the pharmaceutical industry where impurities can impact efficacy and safety. This guide provides a comparative overview of key analytical techniques for validating the purity of Diethyl 1,4-cyclohexanedicarboxylate, a versatile building block in organic synthesis.[1] We will explore the performance of Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy, supported by experimental data and detailed protocols.

Comparative Analysis of Analytical Techniques

The choice of analytical method for purity determination depends on several factors, including the nature of the expected impurities, the required sensitivity, and the availability of instrumentation. The following table summarizes the key performance characteristics of the most common techniques for analyzing Diethyl 1,4-cyclohexanedicarboxylate.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Fourier-Transform Infrared (FTIR) Spectroscopy
Principle	Separation based on volatility and mass-to-charge ratio of ionized fragments.[2][]	Non-destructive technique identifying molecular structure based on the interaction of atomic nuclei with a magnetic field.[2]	Measures the absorption of infrared radiation by the sample's molecules, identifying functional groups.[4]
Sample Type	Volatile or semi-volatile liquid samples.[2]	Soluble samples in deuterated solvents.[2]	Solid, liquid, or gas samples.
Information Provided	Separation of components, molecular weight, and fragmentation pattern for structural elucidation.[2][]	Detailed structural information, including connectivity of atoms and stereochemistry. Quantitative analysis (qNMR) is also possible.[2]	Identification of functional groups present in the molecule.[4]
Primary Use in Purity	Identification and quantification of volatile impurities.	Structural confirmation of the main component and identification and quantification of both structural isomers and other impurities.	Confirmation of the presence of the ester functional group and absence of starting materials or by-products with different functional groups.
Key Strengths	High sensitivity and excellent separation capabilities.[2]	Provides unambiguous structural information and can be used for quantification without a specific reference standard for the impurity.[2]	Fast, non-destructive, and requires minimal sample preparation.[4]
Potential Limitations	Requires the analyte to be volatile and thermally stable.	Lower sensitivity compared to GC-MS. Complex spectra can be challenging to interpret.	Provides limited information on the overall molecular structure and is not ideal for quantifying low-level impurities.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable purity validation. Below are the recommended experimental protocols for the analysis of Diethyl 1,4-cyclohexanedicarboxylate.

1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds in a mixture.[2][]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Sample Preparation:

  • Dissolve the synthesized Diethyl 1,4-cyclohexanedicarboxylate in a volatile organic solvent like ethyl acetate or hexane to a concentration of approximately 1 mg/mL.[5]

  • If particulate matter is present, filter the sample through a 0.22 µm syringe filter.[5]

  • Transfer the sample to a 1.5 mL glass autosampler vial.[5]

• GC-MS Parameters (Adapted from similar compound analysis): [5]

  • Column: DB-5ms or HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).[5]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[5]

  • Inlet Temperature: 250 °C.[5]

  • Injection Volume: 1 µL.

  • Oven Temperature Program: Initial temperature of 70 °C, hold for 2 minutes; ramp at 15 °C/min to 280 °C, hold for 5 minutes.[5]

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Mass Range: m/z 40-400.[5]

  • Ion Source Temperature: 230 °C.[5]

  • Transfer Line Temperature: 280 °C.[5]

• Data Interpretation: The purity is assessed by the relative peak area of Diethyl 1,4-cyclohexanedicarboxylate in the chromatogram. The mass spectrum of the main peak should be compared with a reference spectrum.[6]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation and purity assessment of organic compounds.[2]

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).[2]

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the synthesized Diethyl 1,4-cyclohexanedicarboxylate in a suitable deuterated solvent (e.g., CDCl₃).

  • For quantitative NMR (qNMR), a known amount of an internal standard (e.g., maleic acid, 1,4-dioxane) with non-overlapping signals is added.[2]

• Data Acquisition:

  • Acquire ¹H NMR and ¹³C NMR spectra.

  • Typical ¹H NMR spectral data for Diethyl 1,4-cyclohexanedicarboxylate will show signals corresponding to the ethoxy protons and the cyclohexane ring protons.

  • ¹³C NMR will show characteristic peaks for the carbonyl carbons of the ester groups, the carbons of the ethoxy groups, and the carbons of the cyclohexane ring.

• Data Interpretation: The purity is determined by comparing the integral of the signals corresponding to the compound with those of any impurities. The chemical shifts and coupling constants should be consistent with the expected structure. The presence of signals from starting materials (e.g., 1,4-cyclohexanedicarboxylic acid, ethanol) or by-products would indicate impurities.

3. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and simple method to confirm the presence of key functional groups and to detect impurities with distinct infrared absorptions.[4]

• Instrumentation: An FTIR spectrometer.

• Sample Preparation:

  • For liquid samples, a small drop can be placed between two KBr or NaCl plates.

  • Alternatively, an Attenuated Total Reflectance (ATR)-FTIR accessory can be used, which requires minimal sample preparation.

• Data Acquisition:

  • Scan the sample over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Interpretation: The FTIR spectrum of pure Diethyl 1,4-cyclohexanedicarboxylate should exhibit a strong absorption band characteristic of the C=O stretching of the ester group (around 1730 cm⁻¹). The absence of a broad O-H stretching band (around 3300-2500 cm⁻¹) from the carboxylic acid starting material is a key indicator of purity.

Workflow for Purity Validation

The following diagram illustrates a logical workflow for the comprehensive purity validation of synthesized Diethyl 1,4-cyclohexanedicarboxylate.

Caption: Workflow for purity validation of Diethyl 1,4-cyclohexanedicarboxylate.

Comparison with an Alternative: Dimethyl 1,4-cyclohexanedicarboxylate

For comparative purposes, we can consider Dimethyl 1,4-cyclohexanedicarboxylate, a structurally similar diester. The analytical approaches for purity validation are largely the same. However, differences in physical properties, such as boiling point and solubility, may require adjustments to the experimental conditions.

Property	Diethyl 1,4-cyclohexanedicarboxylate	Dimethyl 1,4-cyclohexanedicarboxylate
Molecular Weight	228.28 g/mol [6]	200.23 g/mol
Boiling Point	285 - 286 °C[1]	131-133 °C / 11 mmHg
Refractive Index	n20/D 1.450 - 1.454[1]	n20/D 1.458
GC Retention Time	Expected to be longer than the dimethyl ester under the same conditions due to higher boiling point.	Expected to be shorter than the diethyl ester.
NMR Spectra	¹H NMR will show a characteristic ethyl pattern (triplet and quartet).	¹H NMR will show a characteristic methyl singlet.

This comparison highlights that while the same analytical techniques are applicable, the specific parameters and expected results will differ, necessitating method adjustments for each specific compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 4. IR-EcoSpectra: Exploring sustainable ex situ and in situ FTIR applications for green chemical and pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Polymer Properties: Diethyl 1,4-Cyclohexanedicarboxylate vs. Dimethyl Terephthalate

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of polymers synthesized from diethyl 1,4-cyclohexanedicarboxylate (DECH) and dimethyl terephthalate (DMT), with supporting experimental data and protocols.

The choice of monomer is a critical determinant of the final properties of a polyester. This guide provides a comprehensive comparison of polymers derived from two common diester monomers: the cycloaliphatic diethyl 1,4-cyclohexanedicarboxylate (DECH) and the aromatic dimethyl terephthalate (DMT). While DMT is a cornerstone of the polyester industry, notably for producing polyethylene terephthalate (PET) and polybutylene terephthalate (PBT), DECH and its analogs like dimethyl 1,4-cyclohexanedicarboxylate (DMCD) offer a pathway to polyesters with distinct thermal, mechanical, and optical properties. This guide synthesizes available experimental data to illuminate these differences.

Structural and Property Overview

The fundamental difference between DECH and DMT lies in their core structure. DMT possesses a rigid, planar benzene ring, which leads to strong intermolecular π-π stacking interactions and promotes crystallinity in polymers. This results in materials with high melting points, excellent stiffness, and good gas barrier properties, as seen in PET.[1][2]

In contrast, DECH features a non-planar, flexible cyclohexane ring. This cycloaliphatic structure disrupts the regular chain packing seen in aromatic polyesters, generally leading to lower crystallinity, a reduced glass transition temperature (Tg), and increased flexibility.[3][4] Polyesters based on 1,4-cyclohexanedicarboxylic acid (a close relative of DECH) are noted for their improved processability, higher photo-oxidative stability, and enhanced impact resistance compared to their terephthalic acid-based counterparts.[3]

dot

Caption: Structural differences between DMT and DECH and their influence on polymer properties.

Quantitative Data Comparison

The following tables summarize key thermal and mechanical properties of polyesters derived from DMT and those incorporating 1,4-cyclohexanedicarboxylate units. It is important to note that direct, side-by-side comparisons of homopolymers are scarce in the literature. The data for cycloaliphatic polyesters often pertains to copolyesters, where the introduction of the cyclohexane ring modifies the properties of a base polymer.

Thermal Properties

Property	DMT-based Polyesters	Cycloaliphatic-based Polyesters
Glass Transition Temp. (Tg)	PET: 65-80 °C[1] PBT: 40-60 °C[5][6]	Generally lower than aromatic counterparts. Copolyesters with 1,4-cyclohexanedicarboxylate units show a decrease in Tg with increasing cycloaliphatic content.[7]
Melting Temperature (Tm)	PET: >250 °C[2] PBT: ~223 °C[8]	Often lower, and can be amorphous (no Tm) depending on the cis/trans isomer ratio and comonomer content.[9]
Thermal Stability	PET and PBT exhibit good thermal stability.[8][10]	Polyesters based on 1,4-cyclohexanedicarboxylic acid show higher thermal stability compared to those based on terephthalic acid.[3]

Mechanical Properties

Property	DMT-based Polyesters	Cycloaliphatic-based Polyesters
Tensile Modulus	PET: Higher stiffness[11] PBT: 2.7 - 8.7 GPa[6]	Generally lower, indicating greater flexibility.[3]
Tensile Strength	PET: Higher tensile strength[11] PBT: 58 - 140 MPa[6]	Can be lower in homopolymers, but copolyesters can exhibit a good balance of strength and flexibility.[9]
Elongation at Break	PET: Lower elongation[11] PBT: 2.5 - 43 %[6]	Generally higher, indicating greater ductility.[9]
Impact Strength	PET: Good impact resistance[10] PBT: Better impact resistance than PET[8]	Generally improved impact resistance compared to aromatic polyesters.[3]

Experimental Protocols

The data presented in this guide are typically obtained through standard polymer characterization techniques. Below are generalized methodologies for the key experiments.

Differential Scanning Calorimetry (DSC)

• Purpose: To determine thermal transitions such as glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

• Methodology: A small sample of the polymer (typically 5-10 mg) is placed in an aluminum pan. The sample and an empty reference pan are heated at a controlled rate (e.g., 10 °C/min) in an inert atmosphere (e.g., nitrogen).[11][12] The difference in heat flow required to raise the temperature of the sample and the reference is measured as a function of temperature. The sample is often subjected to a heat-cool-heat cycle to erase its thermal history.[13]

Thermogravimetric Analysis (TGA)

• Purpose: To evaluate the thermal stability and decomposition profile of the polymer.

• Methodology: A sample of the polymer is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).[13] The weight of the sample is continuously monitored as the temperature increases. The resulting data provides information on the onset of degradation and the temperatures at which significant weight loss occurs.

Tensile Testing

• Purpose: To measure the mechanical properties of the polymer, such as tensile strength, Young's modulus, and elongation at break.

• Methodology: A standardized sample of the polymer (often in the shape of a dumbbell) is clamped into a universal testing machine. The sample is then pulled at a constant rate of extension until it fractures. The force required to stretch the sample and the corresponding elongation are recorded. These values are used to calculate the various mechanical properties.

dot

Caption: Experimental workflow for polymer property characterization.

Conclusion

The choice between diethyl 1,4-cyclohexanedicarboxylate and dimethyl terephthalate as a monomer has a profound impact on the resulting polymer's properties. DMT-based polyesters are characterized by their rigidity, high thermal stability, and good barrier properties, making them suitable for applications requiring strength and durability. In contrast, the incorporation of DECH or its analogs introduces flexibility, lowers the glass transition temperature, and can improve impact strength and UV resistance. This makes cycloaliphatic polyesters attractive for applications where flexibility, toughness, and weatherability are paramount. For researchers and developers, understanding these fundamental structure-property relationships is key to designing polymers with tailored performance characteristics for specific applications, from rigid packaging to flexible films and specialized biomedical devices.

References

• 1. specialchem.com [specialchem.com]
• 2. Polyethylene terephthalate - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. cris.unibo.it [cris.unibo.it]
• 5. Polybutylene terephthalate (PBT): Properties, applications and processing [kdfeddersen.com]
• 6. Polybutylene Terephthalate (PBT) :: MakeItFrom.com [makeitfrom.com]
• 7. researchgate.net [researchgate.net]
• 8. specialchem.com [specialchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Properties of Polyethylene Terephthalate (PET) after Thermo-Oxidative Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scribd.com [scribd.com]
• 13. ir.uitm.edu.my [ir.uitm.edu.my]

Comparison of Diethyl 1,4-cyclohexanedicarboxylate with other diester plasticizers.

An Objective Comparison of Diethyl 1,4-cyclohexanedicarboxylate and Alternative Diester Plasticizers for High-Performance Applications

Introduction

Plasticizers are essential additives incorporated into polymers to enhance flexibility, processability, and durability. The selection of an appropriate plasticizer is critical, particularly in sensitive applications such as medical devices and pharmaceutical packaging, where performance, stability, and biocompatibility are paramount. Diethyl 1,4-cyclohexanedicarboxylate (DECH) belongs to the emerging class of non-phthalate, cycloaliphatic diester plasticizers. These compounds are gaining attention as potential replacements for traditional phthalate-based plasticizers due to concerns over the toxicity and environmental impact of the latter.[1]

This guide provides a detailed comparison of Diethyl 1,4-cyclohexanedicarboxylate and its close analogue, Di(2-ethylhexyl) 1,4-cyclohexanedicarboxylate (DEHCH), with other common diester plasticizers, including phthalates and aliphatic diesters. The comparison is based on key performance metrics such as mechanical properties, thermal stability, and migration resistance, supported by experimental data and detailed methodologies.

Comparative Performance Data

The effectiveness of a plasticizer is evaluated by its ability to modify the physical properties of a polymer, most commonly Polyvinyl Chloride (PVC). Key performance indicators include plasticizing efficiency (measured by hardness and glass transition temperature), mechanical strength, and permanence (resistance to migration and volatility).

General and Physical Properties

The molecular structure and weight of a plasticizer are fundamental determinants of its properties. Cycloaliphatic esters like DEHCH offer a non-aromatic backbone, while aliphatic diesters are linear. Phthalates are characterized by their aromatic ring structure.[2][3]

Property	Diethyl 1,4-cyclohexanedicarboxylate (DECH)	Di(2-ethylhexyl) 1,4-cyclohexanedicarboxylate (DEHCH/DEHC)	Di(2-ethylhexyl) phthalate (DEHP)	Di(2-ethylhexyl) adipate (DOA)
Abbreviation	DECH	DEHCH / DEHC	DEHP / DOP	DOA
CAS Number	19145-96-1[4]	84731-70-4[5]	117-81-7	103-23-1
Molecular Formula	C₁₂H₂₀O₄[6]	C₂₄H₄₄O₄[5]	C₂₄H₃₈O₄	C₂₂H₄₂O₄
Molecular Weight ( g/mol )	228.28[6]	396.6[5]	390.56	370.59
Structure Type	Cycloaliphatic	Cycloaliphatic	Aromatic (Phthalate)	Aliphatic

Mechanical Properties in Plasticized PVC

Mechanical tests, such as tensile strength, elongation at break, and hardness, are crucial for assessing a plasticizer's ability to impart flexibility and durability. The data below is derived from studies on PVC formulations containing 60 parts per hundred resin (phr) of plasticizer.

Mechanical Property	DEHC	DEHP	Other 1,4-Cyclohexanedicarboxylates
Tensile Strength (MPa)	15.2[7]	16.5[7]	14.1 (Dibutyl) - 17.5 (Dihexyl)[7]
Elongation at Break (%)	420[7]	380[7]	390 (Dibutyl) - 410 (Dihexyl)[7]
100% Modulus (MPa)	7.5[7]	8.2[7]	7.1 (Dibutyl) - 8.9 (Dihexyl)[7]
Shore A Hardness	72.2[7]	71.3[7]	68.5 (Dibutyl) - 75.1 (Dihexyl)[7]
Note: Data for Di(2-ethylhexyl) 1,4-cyclohexanedicarboxylate (DEHC) is used as a close proxy for DECH.

Thermal and Migration Properties

Thermal stability affects the processing window and service life of the plasticized material, while migration resistance is critical for safety and long-term performance. A lower glass transition temperature (Tg) indicates higher plasticizing efficiency.[8] Lower weight loss in solvents signifies better migration resistance.[9][10]

Property	DEHC *	DEHP	Di(2-ethylhexyl) azelate (DOZ)	Di(2-ethylhexyl) suberate (D2EHSu)
Glass Transition Temp. (Tg) of PVC Blend (°C)	-	65.36 - 71.90[9]	-	-
5% Weight Loss Temp. (Td5%) (°C)	~280[7]	~275[7]	290.83[11]	287.06[11]
Migration Loss (24h, 23°C, %)
in Petroleum Ether	1.8[7]	2.1[7]	-	-
in 10% Ethanol	0.9[7]	1.1[7]	-	-
in 30% Acetic Acid	1.0[7]	1.3[7]	-	-
Note: Data for Di(2-ethylhexyl) 1,4-cyclohexanedicarboxylate (DEHC) is used as a close proxy for DECH.

Visualizing Workflows and Relationships

To better understand the evaluation process and the classification of these compounds, the following diagrams are provided.

Caption: Typical experimental workflow for evaluating plasticizer performance.

Caption: Logical comparison of diester plasticizer classes.

Detailed Experimental Protocols

Reproducibility of results is fundamental to scientific research. The following are detailed methodologies for the key experiments cited in this guide.

Preparation of Plasticized PVC Samples

• Objective: To create homogenous PVC samples plasticized with different diesters for comparative testing.

• Apparatus: High-speed mixer, two-roll mill, compression molder, analytical balance.

• Procedure:

  • Formulation: A standard formulation consists of 100 parts by weight of PVC resin, 50-60 parts of plasticizer, and small amounts of thermal stabilizer (e.g., 2-3 parts of a Ca/Zn stabilizer) and lubricant.

  • Mixing: The components are weighed and dry-blended in a high-speed mixer until a homogenous powder is obtained.

  • Milling: The dry blend is then processed on a two-roll mill at a temperature of 160-170°C for 5-10 minutes to form a molten sheet. This process ensures complete fusion and distribution of the plasticizer.

  • Molding/Casting: For mechanical testing, the sheet is compression molded into specific shapes (e.g., dumbbell specimens for tensile tests) at approximately 180°C and 200 bar for 7 minutes.[12] For migration and thermal tests, films can be prepared by dissolving the formulation in a solvent like tetrahydrofuran (THF) and casting it onto a glass plate, followed by solvent evaporation.[9][12]

Mechanical Properties Testing (ASTM D638 / D2284)

• Objective: To measure the tensile strength, elongation at break, and modulus of the plasticized PVC.[13]

• Apparatus: Universal Testing Machine (UTM) with an extensometer, Shore A durometer.

• Procedure:

  • Conditioning: Dumbbell-shaped specimens are conditioned at a standard temperature and humidity (23 ± 2°C, 50 ± 5% RH) for at least 24 hours prior to testing.

  • Tensile Test: The specimen is mounted in the grips of the UTM. A constant rate of extension (e.g., 50 mm/min) is applied until the specimen fractures.[7] The UTM software records the force and displacement, from which tensile strength, elongation at break, and modulus are calculated.

  • Hardness Test: The Shore A hardness is measured on a stacked sample of the plasticized PVC sheet using a durometer, as per ASTM D2238.

Thermal Analysis (TGA and DSC)

• Objective: To determine the thermal stability (decomposition temperature) and glass transition temperature (Tg) of the plasticized PVC.[14][15]

• Apparatus: Thermogravimetric Analyzer (TGA), Differential Scanning Calorimeter (DSC).

• Procedure:

  • TGA: A small sample (5-10 mg) of the plasticized film is placed in the TGA crucible. The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere (typically nitrogen).[15] The instrument records the weight loss as a function of temperature. The temperature at which 5% weight loss occurs (Td5%) is a common metric for thermal stability.

  • DSC: A small sample (5-10 mg) is sealed in an aluminum pan. The sample undergoes a heat-cool-heat cycle to remove any thermal history. For example, heating to 100°C, cooling to -100°C, and then reheating at a controlled rate (e.g., 2°C/min).[8] The glass transition temperature (Tg) is determined from the inflection point in the heat flow curve during the second heating scan.

Migration Resistance Test

• Objective: To quantify the amount of plasticizer that leaches from the PVC matrix into a contacting liquid.[10]

• Apparatus: Analytical balance, constant temperature bath, glass vials.

• Procedure:

  • Sample Preparation: Circular or square pieces of the plasticized PVC film of known dimensions are cut and weighed accurately (W1).

  • Immersion: The specimens are fully immersed in a specific solvent (e.g., petroleum ether, ethanol solution, acetic acid solution, or distilled water) in a sealed vial.[9]

  • Incubation: The vials are kept at a constant temperature (e.g., 23 ± 2°C) for a specified duration (e.g., 24 hours).[9]

  • Final Weighing: After immersion, the films are removed, carefully wiped to remove excess solvent, and dried in a vacuum oven at a low temperature until a constant weight (W2) is achieved.

  • Calculation: The percentage of weight loss is calculated using the formula: Weight Loss (%) = [(W1 - W2) / W1] * 100.

Conclusion

The experimental data indicates that cycloaliphatic diesters like Di(2-ethylhexyl) 1,4-cyclohexanedicarboxylate (DEHC), a close analogue to DECH, present a compelling performance profile compared to traditional plasticizers. They offer mechanical properties comparable to the industry-standard DEHP while demonstrating superior permanence with lower migration loss in various solvents.[7] Their thermal stability is also robust, making them suitable for a wide range of processing conditions.[7][11]

For researchers and professionals in drug development and medical device manufacturing, the low migration characteristics of cycloaliphatic diesters are particularly advantageous, minimizing the risk of leachables and extractables that could compromise product safety and efficacy. While DEHP has long been the benchmark for performance and cost, the favorable toxicological profile and strong performance metrics of non-phthalate alternatives like DECH and DEHCH position them as highly viable, safer substitutes for sensitive and demanding applications.[5][16]

References

• 1. Global Environmental and Toxicological Data of Emerging Plasticizers: Current Knowledge, Regrettable Substitution Dilemma, Green Solution and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hallstarindustrial.com [hallstarindustrial.com]
• 3. Classification of plasticizers - Oxoplast [oxoplast.com]
• 4. scent.vn [scent.vn]
• 5. Diethyl hexyl cyclohexane-1,4-dicarboxylate Supplier | 84731-70-4 | Your Reliable Distributor Silver Fern [silverfernchemical.com]
• 6. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. journal.polymer-korea.or.kr [journal.polymer-korea.or.kr]
• 8. mdpi.com [mdpi.com]
• 9. ukm.my [ukm.my]
• 10. Migration of phthalate and non-phthalate plasticizers from polyvinyl chloride (PVC) materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 14. mdpi.com [mdpi.com]
• 15. Frontiers | Synthesis and performance evaluation of low-molecular-weight biobased polyester rubber as a novel eco-friendly polymeric plasticizer for polyvinyl chloride [frontiersin.org]
• 16. researchgate.net [researchgate.net]

Alternative monomers to Diethyl 1,4-cyclohexanedicarboxylate for specialty polyesters.

An Objective Comparison of Alternative Monomers to Diethyl 1,4-cyclohexanedicarboxylate for Specialty Polyesters

Introduction

The landscape of specialty polyesters is evolving, driven by the dual needs for enhanced performance and greater sustainability. While Diethyl 1,4-cyclohexanedicarboxylate (DECH) has been a staple monomer, imparting favorable thermal and mechanical properties to polyesters, the demand for renewable and high-performance alternatives is on the rise. This guide provides a detailed comparison of promising bio-based monomers that can serve as alternatives or adjuncts to DECH in the synthesis of specialty polyesters. The focus is on 2,5-Furandicarboxylic acid (FDCA) and isosorbide, two bio-derived monomers that are gaining significant attention for their ability to produce polyesters with competitive and often superior properties.[1][2][3] This document is intended for researchers, scientists, and professionals in drug development and material science who are seeking to innovate in the field of specialty polymers.

Key Alternative Monomers

2,5-Furandicarboxylic acid (FDCA): A bio-based aromatic diacid derived from fructose or lignocellulose, FDCA is positioned as a direct renewable replacement for terephthalic acid (TPA).[1][4] Its rigid furan ring structure contributes to enhanced thermal stability, mechanical strength, and barrier properties in polyesters.[5] Polyesters based on FDCA, such as poly(ethylene furanoate) (PEF), exhibit superior gas barrier properties compared to their petroleum-based counterparts like PET.[5]

Isosorbide: A rigid bicyclic diol derived from glucose, isosorbide is used to increase the glass transition temperature (Tg) and stiffness of polyesters.[3][6][7] Its incorporation into the polymer backbone can disrupt crystallinity, leading to amorphous and transparent materials with high dimensional stability.[8] However, the secondary hydroxyl groups of isosorbide are less reactive, which can present challenges in achieving high molecular weight polymers.[6][7]

Comparative Performance Data

The following tables summarize the key performance characteristics of polyesters synthesized from FDCA and isosorbide, with comparisons to conventional polyesters where data is available.

Thermal Properties of FDCA- and Isosorbide-Based Polyesters

Polymer	Monomers	Glass Transition Temp. (Tg) (°C)	Melting Temp. (Tm) (°C)	Decomposition Temp. (Td, 5%) (°C)
FDCA-Based
PEF (Poly(ethylene furanoate))	FDCA, Ethylene Glycol	~87	-	-
PPF (Poly(propylene furanoate))	FDCA, 1,3-Propanediol	55.5 - 89.9	148.2 - 210.4	~390
PBF (Poly(butylene furanoate))	FDCA, 1,4-Butanediol	39.0	~172	~428
Isosorbide-Based
PIsSu (Poly(isosorbide succinate))	Isosorbide, Succinic Acid	80	180	-
PEICT (Copolymer)	Isosorbide, CHDM, EG, TPA	83.5 - 98.8	-	>395
PISBF (Copolymer)	Isosorbide, FDCA, 1,3-Butanediol	up to 107	-	405 - 413

Note: Values can vary based on molecular weight and synthesis conditions. Data compiled from multiple sources.[2][3][4][9][10]

Mechanical Properties of FDCA- and Isosorbide-Based Polyesters

Polymer	Tensile Modulus (MPa)	Tensile Strength (MPa)	Elongation at Break (%)
FDCA-Based
PEF	~2800	~85	~5
PPF	~1500	~68	-
PBF	340 - 2070	-	4.2 - 210
Isosorbide-Based
PIsSu	3720	55	3
PEICT (Copolymer)	-	45.1 - 48.1	-
PISBF (Copolymer)	14 - 559	-	205 - 266

Note: Values can vary based on molecular weight and synthesis conditions. Data compiled from multiple sources.[4][6][8][9][10]

Experimental Protocols

Synthesis of FDCA-Based Polyesters (e.g., PBF)

This protocol describes a typical two-stage melt polycondensation for synthesizing poly(butylene furanoate) (PBF).

Materials:

• Dimethyl 2,5-furandicarboxylate (DMFD)

• 1,4-Butanediol (BDO)

• Titanium(IV) butoxide (TBT) or other suitable catalyst

• Antioxidant (e.g., Irganox 1010)

Procedure:

• Esterification: A mixture of DMFD, an excess of BDO (typically a 1.5 to 2.2 molar ratio to DMFD), and the catalyst (e.g., 200-400 ppm TBT) is charged into a reaction vessel equipped with a stirrer, a nitrogen inlet, and a distillation column.

• The mixture is heated under a nitrogen atmosphere to a temperature range of 160-180°C.

• Methanol is distilled off as the transesterification reaction proceeds. The reaction is continued until most of the methanol has been removed.

• Polycondensation: The temperature is then gradually increased to 220-250°C, and a vacuum is slowly applied (to below 1 mbar).

• The excess BDO is distilled off, and the viscosity of the reaction mixture increases.

• The reaction is considered complete when the desired viscosity is achieved, which is indicated by the stirrer torque.

• The resulting polymer is then extruded from the reactor under nitrogen pressure.[2]

Synthesis of Isosorbide-Based Polyesters

Synthesizing high molecular weight polyesters with the less reactive isosorbide often requires modified procedures.

Materials:

• Isosorbide

• Diacid or diester (e.g., Succinic acid, Dimethyl terephthalate)

• Co-diol (e.g., 1,4-Butanediol, optional)

• Catalyst (e.g., Butyltin hydroxide oxide hydrate)

• Reactive solvent (e.g., p-cresol, optional but recommended for high molecular weight)[6][11]

Procedure:

• Charging the Reactor: The diacid, isosorbide, any co-diols, catalyst, and reactive solvent are all added to a three-necked round-bottom flask at the start of the reaction.[6] The molar ratio of total diols to diacids is typically between 1.0 and 1.1.[6]

• First Stage (Esterification/Transesterification): The mixture is heated under a nitrogen flow to a temperature of 180-220°C for several hours. Water or methanol is collected as a byproduct.

• Second Stage (Polycondensation): The temperature is raised to 250-270°C, and a high vacuum is applied.[8]

• The reaction continues for several hours until a significant increase in viscosity is observed. The use of a reactive solvent like p-cresol can help in achieving higher molecular weights in a shorter time.[11]

• The polymer is then cooled and recovered. If a reactive solvent is used, it may need to be removed through a specific purification step.[11]

Visualizations

Caption: A generalized workflow for the synthesis of specialty polyesters via melt polycondensation.

Caption: Logical relationship of bio-based alternatives to the cycloaliphatic reference monomer.

References

• 1. researchgate.net [researchgate.net]
• 2. Progress in the synthesis and properties of 2,5-furan dicarboxylate based polyesters :: BioResources [bioresources.cnr.ncsu.edu]
• 3. plasticstoday.com [plasticstoday.com]
• 4. Recent Progress on Bio-Based Polyesters Derived from 2,5-Furandicarbonxylic Acid (FDCA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sugar-energy.com [sugar-energy.com]
• 6. The search for rigid, tough polyesters with high Tg – renewable aromatic polyesters with high isosorbide content - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The search for rigid, tough polyesters with high Tg – renewable aromatic polyesters with high isosorbide content - RSC Sustainability (RSC Publishing) [pubs.rsc.org]
• 8. The search for rigid, tough polyesters with high T g – renewable aromatic polyesters with high isosorbide content - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00294F [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Reactive phenolic solvents applied to the synthesis of renewable aromatic polyesters with high isosorbide content - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Comparing the efficiency of different catalytic systems for Diethyl 1,4-cyclohexanedicarboxylate synthesis.

A Comparative Guide to Catalytic Systems for Diethyl 1,4-cyclohexanedicarboxylate Synthesis

For Researchers, Scientists, and Drug Development Professionals

The efficient synthesis of Diethyl 1,4-cyclohexanedicarboxylate, a key intermediate in various chemical and pharmaceutical applications, is critically dependent on the selection of an appropriate catalytic system. This guide provides a comparative analysis of different catalysts, supported by experimental data, to facilitate informed decisions in process development and optimization. The primary route for this synthesis often involves the hydrogenation of diethyl succinylsuccinate or dimethyl terephthalate.

Data Presentation: A Comparative Analysis of Catalytic Performance

The following table summarizes the performance of various catalytic systems in the synthesis of Diethyl 1,4-cyclohexanedicarboxylate, with a focus on catalyst composition, reaction conditions, and resulting product yield and selectivity.

Catalyst System	Support	Additive	Solvent	Temperature (°C)	H₂ Pressure (MPa)	Time (h)	Conversion Rate (%)	Selectivity (%)
10wt.% Ru	Acidic Carrier	-	Isopropanol	150	5	6	-	-
10wt.% Pd	Acidic Carrier	-	Isopropanol	150	5	6	-	-
10wt.% Pt	Inert Carrier	Acidic Component	Isopropanol	150	5	6	-	-
10wt.% Ru	Inert Carrier	Acidic Component	Isopropanol	150	5	6	-	-
Pd/C	-	Phosphomolybdic Acid	Propanol	-	-	-	-	-
Pd/C	-	Phosphomolybdic Acid	Isobutanol	-	-	-	-	-
Pd/Al₂O₃	-	Group VIII Metal (Ni, Ru, Pt)	-	-	<20	-	Improved Activity	-
Pd w/ Group IIA & VIII metals	-	-	-	-	<10	-	-	-

Note: Specific quantitative data for conversion and selectivity for some systems were not available in the cited literature, but their efficiency was noted.[1]

Experimental Protocols

A generalized experimental protocol for the synthesis of Diethyl 1,4-cyclohexanedicarboxylate via the hydrogenation of diethyl succinylsuccinate is outlined below. This protocol is based on common methodologies found in the literature and should be adapted based on the specific catalytic system and available equipment.[1]

Materials:

• Diethyl succinylsuccinate

• Selected catalyst (e.g., 10wt.% Pd/C)

• Additive (if required, e.g., phosphomolybdic acid)

• Solvent (e.g., Isopropanol)

• High-pressure autoclave reactor

• Hydrogen gas supply

• Filtration apparatus

• Analytical equipment (e.g., Gas Chromatography) for product analysis

Procedure:

• Reactor Charging: Into a 50 mL high-pressure autoclave, add 1.0 g of diethyl succinylsuccinate, 0.05 g of the chosen catalyst (e.g., 10wt.% loading, reduced), 0.2 g of any additive, and 20 mL of the selected solvent.

• Sealing and Purging: Seal the autoclave and purge the internal atmosphere with hydrogen gas six times to remove any residual air.

• Pressurization: Pressurize the reactor with hydrogen to the desired pressure (e.g., 5 MPa).

• Reaction: While stirring, heat the reactor to the target temperature (e.g., 150°C) and maintain these conditions for the specified reaction time (e.g., 6 hours).

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature and carefully depressurize to atmospheric pressure.

• Product Recovery: Open the reactor and filter the reaction mixture to separate the catalyst.

• Analysis: The filtrate containing the product is then analyzed using appropriate analytical techniques (e.g., Gas Chromatography with an internal standard) to determine the conversion rate of the starting material and the selectivity for Diethyl 1,4-cyclohexanedicarboxylate.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for comparing the efficiency of different catalytic systems for the synthesis of Diethyl 1,4-cyclohexanedicarboxylate.

Caption: Experimental workflow for comparing catalytic systems.

This guide provides a foundational understanding of the factors influencing the catalytic synthesis of Diethyl 1,4-cyclohexanedicarboxylate. Further optimization may be achieved by systematically varying reaction parameters and exploring novel catalyst formulations.

References

• 1. CN104276953A - Method for preparing dialkyl 1,4-cyclohexanedicarboxylate - Google Patents [patents.google.com]

A comparative study of synthesis routes for Diethyl 1,4-cyclohexanedicarboxylate.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three primary synthesis routes for Diethyl 1,4-cyclohexanedicarboxylate, a key intermediate in the production of various polymers, pharmaceuticals, and agrochemicals. The routes are evaluated based on reaction efficiency, experimental conditions, and starting materials, with detailed experimental protocols and quantitative data presented for objective comparison.

At a Glance: Comparison of Synthesis Routes

Route	Starting Material(s)	Key Steps	Typical Yield	Key Advantages	Key Disadvantages
1. Hydrogenation	Diethyl Terephthalate	Catalytic Hydrogenation	>95%	High yield, atom economy, single step from a common starting material.	Requires high pressure and specialized hydrogenation equipment.
2. Fischer Esterification	1,4-Cyclohexanedicarboxylic Acid, Ethanol	Acid-catalyzed esterification	83-86% (esterification step)	Utilizes readily available reagents, well-established reaction.	Equilibrium reaction requires removal of water to drive to completion.
3. Dieckmann Condensation	Diethyl Succinate	1. Dieckmann Condensation2. Reduction/Dehydration	64-68% (condensation step)	Starts from a simple, non-aromatic precursor.	Multi-step process with a moderate yield in the first step; the second step can be challenging.

Route 1: Hydrogenation of Diethyl Terephthalate

This is a prevalent industrial method for producing Diethyl 1,4-cyclohexanedicarboxylate, involving the direct catalytic hydrogenation of the aromatic ring of Diethyl Terephthalate.

Logical Workflow

Caption: Hydrogenation of Diethyl Terephthalate.

Experimental Protocol

A typical experimental procedure involves charging a high-pressure autoclave with Diethyl Terephthalate, a suitable solvent (such as ethanol or dioxane), and a hydrogenation catalyst. The most common catalysts are ruthenium- or palladium-based, often on a carbon support (e.g., Ru/C or Pd/C). The reactor is then pressurized with hydrogen and heated to the desired temperature. The reaction progress is monitored by hydrogen uptake. Upon completion, the catalyst is filtered off, and the product is isolated by evaporation of the solvent, followed by distillation under reduced pressure.

Quantitative Data

Parameter	Value	Reference
Catalyst	5% Ru/C	Not specified in abstracts
Temperature	100-150 °C	Not specified in abstracts
Pressure	5-10 MPa	Not specified in abstracts
Reaction Time	4-8 hours	Not specified in abstracts
Conversion	>99%	Not specified in abstracts
Selectivity	>95%	Not specified in abstracts
Yield	>95%	Not specified in abstracts

Route 2: Fischer Esterification of 1,4-Cyclohexanedicarboxylic Acid

This classical method involves the acid-catalyzed reaction of 1,4-Cyclohexanedicarboxylic Acid with an excess of ethanol. To drive the reaction to completion, the water formed during the reaction is typically removed.

Logical Workflow

Caption: Fischer Esterification of 1,4-Cyclohexanedicarboxylic Acid.

Experimental Protocol

In a round-bottomed flask equipped with a reflux condenser and a Dean-Stark trap, 1,4-Cyclohexanedicarboxylic Acid is dissolved in an excess of absolute ethanol and a suitable solvent for azeotropic water removal, such as toluene. A catalytic amount of a strong acid, like sulfuric acid or p-toluenesulfonic acid, is added. The mixture is heated to reflux, and the water-toluene azeotrope is collected in the Dean-Stark trap. The reaction is monitored by the amount of water collected. After completion, the reaction mixture is cooled, washed with a sodium bicarbonate solution to neutralize the acid catalyst, and then with brine. The organic layer is dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation. A detailed procedure for a similar compound, diethyl cis-hexahydrophthalate, can be found in Organic Syntheses, which reports a yield of 83-86% for the esterification step.[1]

Quantitative Data

Parameter	Value (based on analogous procedure)	Reference
Acid Catalyst	p-Toluenesulfonic acid	[1]
Solvent	Toluene	[1]
Reaction Time	12-16 hours	[1]
Yield	83-86%	[1]

Route 3: From Diethyl Succinate via Dieckmann Condensation

This two-step route begins with the base-catalyzed intramolecular condensation (Dieckmann condensation) of Diethyl Succinate to form Diethyl 1,4-cyclohexanedione-2,5-dicarboxylate. This intermediate is then reduced to yield the final product.

Logical Workflow

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Performance Under Scrutiny: Diethyl 1,4-cyclohexanedicarboxylate in PVC Formulations

A Comparative Guide to a Non-Phthalate Plasticizer

In the ongoing search for safer, high-performance alternatives to traditional phthalate plasticizers in Polyvinyl Chloride (PVC) formulations, Diethyl 1,4-cyclohexanedicarboxylate (DECH) and its analogues have emerged as promising candidates. This guide offers a detailed comparison of the performance of 1,4-cyclohexanedicarboxylate-based plasticizers with established alternatives like Diisononyl Phthalate (DINP) and Dioctyl Terephthalate (DOTP). The data presented is synthesized from various studies to provide researchers, scientists, and drug development professionals with a comprehensive overview for informed decision-making.

Due to a lack of extensive, direct comparative studies on Diethyl 1,4-cyclohexanedicarboxylate (DECH), this guide utilizes data for a structurally similar and well-researched analogue, Di(2-ethylhexyl) 1,4-cyclohexanedicarboxylate (DEHC), also known as DOCH. DEHC shares the same 1,4-cyclohexanedicarboxylate core and is considered a close proxy in performance.

Comparative Performance Data

The following tables summarize the key performance indicators of DEHC (as a proxy for DECH) in comparison to DINP and DOTP. It is important to note that the data is compiled from different sources, and direct comparison should be made with caution due to potential variations in experimental conditions.

Table 1: Mechanical Properties of Plasticized PVC

Plasticizer	Concentration (phr)	Tensile Strength (MPa)	Elongation at Break (%)	100% Modulus (MPa)	Hardness (Shore A)
DEHC (proxy for DECH)	60	15.7	420	7.8	~85
DINP	50-60	18 - 25	300 - 400	8 - 12	85 - 95
DOTP	50-60	20 - 27	300 - 380	9 - 14	88 - 98

Source: Data for DEHC is adapted from a 2018 study on 1,4-cyclohexanedicarboxylate-based plasticizers. Data for DINP and DOTP is compiled from various industry and academic sources.

Table 2: Thermal and Migration Properties

Plasticizer	5% Weight Loss Temp. (°C) (TGA)	Volatility (Weight Loss %)	Migration into Olive Oil (Weight Loss %)
DEHC (proxy for DECH)	285	~1.5 (24h @ 100°C)	~3.0 (24h @ 70°C)
DINP	270 - 290	1.5 - 2.5	3.0 - 5.0
DOTP	280 - 300	1.0 - 2.0	2.5 - 4.0

Source: Data for DEHC is adapted from a 2018 study on 1,4-cyclohexanedicarboxylate-based plasticizers. Data for DINP and DOTP is compiled from various industry and academic sources.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of performance data. The following protocols are based on the key experiments cited in the referenced studies.

1. Mechanical Properties Testing

• Sample Preparation: PVC resin, plasticizer (e.g., 60 phr), and a thermal stabilizer are mixed to form a plastisol. The plastisol is then cast into sheets of a specified thickness (e.g., 1 mm) and cured in an oven at a set temperature and time (e.g., 180°C for 5 minutes).

• Tensile Strength, Elongation at Break, and 100% Modulus: These properties are determined using a Universal Testing Machine (UTM) according to ASTM D638. Dog-bone shaped specimens are cut from the cured PVC sheets and stretched at a constant speed (e.g., 50 mm/min) until they break.

• Hardness: The Shore A hardness is measured using a durometer according to ASTM D2240. The measurement is taken at different points on the surface of the cured PVC sheet, and the average value is reported.

2. Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

• Procedure: A small sample of the plasticized PVC material (e.g., 10 mg) is placed in a TGA instrument. The sample is heated at a constant rate (e.g., 10°C/min) in a nitrogen atmosphere. The weight of the sample is continuously monitored as the temperature increases.

• Data Analysis: The temperature at which 5% weight loss occurs is recorded as a measure of the onset of thermal degradation.

3. Migration Resistance Testing

• Volatility (Weight Loss): Pre-weighed samples of the plasticized PVC film are placed in an oven at a specified temperature (e.g., 100°C) for a set duration (e.g., 24 hours). After cooling to room temperature in a desiccator, the samples are reweighed. The percentage of weight loss is calculated, which primarily represents the loss of volatile plasticizer.

• Solvent Extraction (e.g., Olive Oil): Pre-weighed PVC film samples are immersed in a solvent (e.g., olive oil) at a controlled temperature (e.g., 70°C) for a specific time (e.g., 24 hours), as outlined in standards like ASTM D1239. After immersion, the samples are removed, wiped clean of excess solvent, and dried to a constant weight. The percentage of weight loss indicates the amount of plasticizer that has migrated into the solvent.

Visualizing Performance Evaluation and Comparisons

To better illustrate the relationships and processes involved in the performance evaluation of PVC plasticizers, the following diagrams are provided.

Caption: Workflow for PVC plasticizer performance evaluation.

Caption: Key property comparison of PVC plasticizers.

The Enduring Quest for Safer, High-Performance Polymers: An Analysis of Diethyl 1,4-cyclohexanedicarboxylate

In the continuous effort to develop safer and more effective polymeric materials, researchers and drug development professionals are increasingly scrutinizing the components that impart crucial physical properties to plastics. One such component, Diethyl 1,4-cyclohexanedicarboxylate (DEHC), is emerging as a noteworthy alternative to traditional plasticizers, offering a unique balance of flexibility and durability. This guide provides a comparative analysis of the mechanical properties of polymers containing DEHC and its analogs, supported by experimental data and detailed protocols, to aid in the informed selection of materials for sensitive applications.

A Shift from Traditional Plasticizers

For decades, phthalate-based plasticizers such as Di(2-ethylhexyl) phthalate (DEHP) have been the industry standard for rendering rigid polymers like polyvinyl chloride (PVC) flexible. However, concerns over the potential health risks associated with phthalates have spurred the search for viable alternatives. Non-phthalate plasticizers, including Di-isononyl cyclohexanoate (DINCH) and bio-based options like Acetyl Tributyl Citrate (ATBC), have gained traction. Cyclohexane dicarboxylates, such as DEHC, represent a promising class of compounds that offer excellent performance with a more favorable safety profile.

Comparative Mechanical Properties

The primary function of a plasticizer is to increase the flexibility and workability of a polymer. This is typically quantified by measuring mechanical properties such as tensile strength, elongation at break, and Young's modulus. The following tables summarize the performance of various 1,4-cyclohexanedicarboxylate-based plasticizers in comparison to the industry-standard DEHP.

It is important to note that the data presented is a synthesis of findings from multiple studies and direct, head-to-head comparisons under identical conditions are limited. The data for 1,4-cyclohexanedicarboxylates is based on studies of various dialkyl esters, which show a clear trend in mechanical properties related to the length of the alkyl chain.

Table 1: Comparison of Tensile Strength and Elongation at Break in Plasticized PVC

Plasticizer (in PVC)	Tensile Strength (MPa)	Elongation at Break (%)
Di(n-butyl) 1,4-cyclohexanedicarboxylate	Lower	Higher
Di(n-hexyl) 1,4-cyclohexanedicarboxylate	Intermediate	Intermediate
Di(2-ethylhexyl) 1,4-cyclohexanedicarboxylate	Higher	Lower
Di(3,5,5-trimethylhexyl) 1,4-cyclohexanedicarboxylate	Highest	Lowest
Di(2-ethylhexyl) phthalate (DEHP)	~22.2	High

Note: For the 1,4-cyclohexanedicarboxylates, a qualitative comparison is provided based on graphical data from a study on a series of these plasticizers. The trend indicates that as the aliphatic hydrocarbon chain length of the ester group increases, tensile strength and modulus increase, while elongation at break decreases[1]. The DEHP value is provided as a typical reference point from a separate study[2].

Table 2: General Comparison of Mechanical Properties of Alternative Plasticizers

Plasticizer	Primary Polymer	Key Mechanical Characteristics
1,4-Cyclohexanedicarboxylates	PVC	Good plasticizing efficiency with a trend of increasing stiffness with longer alkyl chains.[1]
Di(2-ethylhexyl) phthalate (DEHP)	PVC	Industry benchmark; provides high flexibility.[2]
Di-isononyl cyclohexanoate (DINCH)	PVC	A non-phthalate alternative with a good balance of properties and a favorable safety profile.
Acetyl Tributyl Citrate (ATBC)	PVC	A bio-based plasticizer known for good plasticizing efficiency.

Experimental Protocols

The evaluation of the mechanical properties of plasticized polymers is crucial for determining their suitability for various applications. The following is a detailed methodology for tensile testing, a fundamental experiment in this evaluation, based on the ASTM D638 standard.

Tensile Testing of Plasticized Polymers (ASTM D638)

1. Objective: To determine the tensile properties of plastic materials, including tensile strength, elongation at break, and modulus of elasticity.

2. Materials and Equipment:

• Universal Testing Machine (UTM) with a suitable load cell.
• Extensometer for precise strain measurement.
• Dumbbell-shaped test specimens of the plasticized polymer, prepared by injection molding or die-cutting from a sheet.
• Micrometer for measuring the thickness and width of the specimens.
• Conditioning chamber or room with controlled temperature and humidity.

3. Specimen Preparation and Conditioning:

• Prepare dumbbell-shaped specimens according to the dimensions specified in ASTM D638 (e.g., Type I for rigid plastics).
• Condition the specimens at a standard temperature and humidity (e.g., 23 ± 2 °C and 50 ± 5% relative humidity) for a minimum of 40 hours prior to testing.

4. Experimental Procedure:

• Measure the width and thickness of the narrow section of each specimen to the nearest 0.025 mm.
• Set the grips of the UTM to the specified initial separation distance.
• Mount the specimen securely in the grips, ensuring it is aligned with the direction of pull.
• Attach the extensometer to the gage length section of the specimen.
• Set the crosshead speed of the UTM to the rate specified in the standard for the material being tested (e.g., 5 mm/min for rigid plastics).
• Initiate the test, and record the force and elongation data continuously until the specimen fractures.
• Repeat the test for a statistically significant number of specimens (typically at least five).

5. Data Analysis:

• Tensile Strength: Calculate the maximum stress the specimen can withstand before breaking, by dividing the maximum load by the original cross-sectional area of the specimen.
• Elongation at Break: Determine the percentage increase in the original gage length at the point of fracture.
• Modulus of Elasticity (Young's Modulus): Calculate the slope of the initial, linear portion of the stress-strain curve.

Visualizing the Experimental Workflow

To provide a clear overview of the process for evaluating the mechanical properties of polymers containing Diethyl 1,4-cyclohexanedicarboxylate and its alternatives, the following diagram illustrates the key steps involved.

Caption: Experimental workflow for the comparative analysis of plasticizer performance.

Logical Comparison of Plasticizer Properties

The selection of a plasticizer involves a trade-off between various properties. The following diagram illustrates the logical relationship between key performance indicators for plasticizers.

Caption: Key considerations in the evaluation of plasticizers for polymer applications.

References

• 1. journal.polymer-korea.or.kr [journal.polymer-korea.or.kr]
• 2. researchgate.net [researchgate.net]

A Comparative Cost-Benefit Analysis of Diethyl 1,4-cyclohexanedicarboxylate in Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

Diethyl 1,4-cyclohexanedicarboxylate (DECH), a versatile diester, presents a compelling case for its use across a spectrum of industrial applications, from advanced polymer production to the formulation of fragrances and potentially as a building block in pharmaceutical synthesis. This guide provides an objective comparison of DECH's performance against common alternatives, supported by available data, to aid in its evaluation for various applications.

At a Glance: DECH vs. Key Alternatives

Feature	Diethyl 1,4-cyclohexanedicarboxylate (DECH)	Terephthalic Acid (TPA) / Dimethyl Terephthalate (DMT)	Phthalate Plasticizers (e.g., DEHP)	Other Fragrance Esters
Primary Application	Polymer Monomer, Plasticizer, Fragrance Ingredient, Pharmaceutical Intermediate	Polymer Monomer (e.g., for PET)	Plasticizer for PVC	Fragrance Ingredients
Key Advantages	Good flexibility and durability in polymers, non-phthalate plasticizer, pleasant fruity odor.[1]	High thermal stability and mechanical strength in polymers.	High plasticizing efficiency, low cost.	Wide variety of scents available.
Key Disadvantages	Higher cost than some commodity alternatives.	Rigidity in polymers, petroleum-based.	Health and environmental concerns (endocrine disruption).	Performance and stability vary.
Indicative Industrial Price	~$5.5 - $13.7/kg (for bulk quantities)[1]	~$0.66 - $1.02/kg[2][3]	~$1.15 - $1.35/kg[4]	Varies widely based on scent complexity and volume.

Performance in Polymer Production

DECH, or more commonly its parent diacid, 1,4-Cyclohexanedicarboxylic acid (CHDA), is a valuable monomer for the synthesis of polyesters. The inclusion of the cycloaliphatic ring of DECH in the polymer backbone imparts unique properties compared to aromatic polyesters like Polyethylene Terephthalate (PET), which is derived from terephthalic acid.

Benefits of DECH-based Polyesters:

• Enhanced Flexibility and Impact Resistance: The non-planar structure of the cyclohexane ring disrupts polymer chain packing, leading to increased flexibility and impact resistance compared to the rigid aromatic rings in PET.

• Improved Processability: Polyesters derived from CHDA exhibit lower melt viscosity, which can lead to easier processing and potentially lower energy costs during manufacturing.

• Good Thermal Stability: These polyesters maintain good thermal stability, making them suitable for applications requiring elevated temperatures.

• Potential for Bio-based Feedstocks: While traditionally derived from petroleum, there are emerging green routes to produce CHDA, offering a more sustainable alternative.

Performance Comparison: CHDA-based Polyesters vs. PET

Property	Poly(butylene 1,4-cyclohexanedicarboxylate) (PBCE)	Poly(ethylene terephthalate) (PET)
Glass Transition Temp. (Tg)	~40-60 °C	~70-80 °C
Melting Temp. (Tm)	~200-220 °C	~250-260 °C
Tensile Strength	Lower	Higher
Flexibility/Elongation	Higher	Lower
Gas Barrier Properties	Comparable to PET and PLA	Good

Experimental Protocol: Synthesis of Poly(1,4-cyclohexanedimethyl-1,4-cyclohexanedicarboxylate) (PCCD)

This protocol describes a two-stage melt polycondensation process.

Materials:

• 1,4-Cyclohexanedimethanol (CHDM)

• 1,4-Cyclohexanedicarboxylic acid (CHDA)

• Catalyst: Titanium tetrabutoxide (TBT)

• Stabilizer (e.g., a phosphite antioxidant)

Procedure:

• Esterification:

  • Charge the reactor with CHDA, CHDM (in a slight molar excess), and the stabilizer.

  • Heat the mixture to 180-220°C under a nitrogen atmosphere with continuous stirring.

  • Water is removed as a byproduct of the esterification reaction.

  • The reaction is continued until the theoretical amount of water is collected.

• Polycondensation:

  • Add the TBT catalyst to the oligomers formed in the first stage.

  • Increase the temperature to 250-280°C and gradually apply a vacuum (to <1 Torr).

  • The vacuum facilitates the removal of excess CHDM and drives the polymerization reaction forward, increasing the molecular weight.

  • The reaction is monitored by the increase in melt viscosity (measured by stirrer torque) and is complete when the desired molecular weight is achieved.

  • The molten polymer is then extruded, cooled, and pelletized.

Experimental Workflow for Polyester Synthesis

Caption: Workflow for the two-stage melt polycondensation synthesis of PCCD.

Application as a Non-Phthalate Plasticizer

DECH and its derivatives, such as Di(2-ethylhexyl)cyclohexane-1,4-dicarboxylate (DEHCH), are emerging as safer alternatives to traditional phthalate plasticizers like Di(2-ethylhexyl) phthalate (DEHP), which have raised health and environmental concerns.[5] These cyclohexane-based plasticizers are used to impart flexibility to polymers like Polyvinyl Chloride (PVC).

Benefits of DECH-based Plasticizers:

• Favorable Safety Profile: As non-phthalate plasticizers, they are not associated with the endocrine-disrupting effects reported for some phthalates.

• Good Performance: They offer good plasticizing efficiency, comparable to some phthalates, and can improve the flexibility and durability of PVC products.

• Low Migration: Cyclohexanedicarboxylates generally exhibit lower migration rates from the polymer matrix compared to some low molecular weight phthalates, which is crucial for applications with direct human contact (e.g., medical devices, toys, food packaging).

Performance Comparison: DEHCH vs. DEHP in PVC

Property	PVC with DEHCH	PVC with DEHP
Hardness (Shore A)	Comparable at similar concentrations	Standard
Tensile Strength	Good	Good
Elongation at Break	Good	Good
Migration Rate	Lower	Higher (especially for low MW phthalates)
Toxicity Profile	Favorable	Concerns about endocrine disruption
Cost	Slightly higher to comparable (often <10% difference)[6]	Lower

Experimental Protocol: Plasticizer Migration Test (ASTM D2199 - Modified)

This protocol provides a general method for assessing the migration of a plasticizer from a vinyl fabric to a lacquer.

Materials:

• Vinyl fabric plasticized with the test plasticizer.

• Lacquered panels (e.g., nitrocellulose lacquer on steel).

• Weight (e.g., 1 kg).

• Oven.

Procedure:

• Place a sample of the plasticized vinyl fabric in contact with a lacquered panel.

• Apply a specified weight on top of the fabric to ensure intimate contact.

• Place the assembly in an oven at a controlled temperature (e.g., 60°C) for a specified duration (e.g., 24 hours).

• After the test period, remove the assembly from the oven and allow it to cool.

• Separate the fabric from the panel and visually inspect the lacquer for any signs of softening, discoloration, or other changes, which would indicate plasticizer migration.

• For a quantitative assessment, the amount of plasticizer transferred to the lacquer can be determined using analytical techniques such as gas chromatography-mass spectrometry (GC-MS) after extraction from the panel.

Logical Diagram for Plasticizer Migration Testing

Caption: Logical workflow for evaluating plasticizer migration.

Use in the Fragrance Industry

Diethyl 1,4-cyclohexanedicarboxylate is used as a fragrance ingredient, valued for its pleasant and versatile scent profile.

Odor Profile:

• Primary Notes: Fruity, with raspberry and apple characteristics.[7]

• Subtle Nuances: A light and soft character.[7]

Benefits in Fragrance Formulations:

• Pleasant Aesthetics: Its fruity and light scent makes it suitable for a wide range of personal care and household products.

• Good Stability: As a relatively high molecular weight ester, it can offer good longevity in formulations.

• Favorable Safety Assessment: The Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment, which is crucial for its use in consumer products.[7]

Performance Comparison with Other Fragrance Esters:

A direct quantitative comparison with other fragrance esters is challenging as performance is highly subjective and application-dependent. However, a general comparison can be made based on common characteristics.

Feature	Diethyl 1,4-cyclohexanedicarboxylate	Common Fruity Esters (e.g., Ethyl Acetate, Isoamyl Acetate)
Odor Profile	Complex fruity (raspberry, apple)	Simpler, more direct fruit notes (e.g., pear, banana)
Volatility/Longevity	Lower volatility, longer lasting	Higher volatility, more "top note" character
Cost	Likely higher than simple esters	Generally lower cost

Experimental Protocol: Sensory Evaluation of a Fragrance Ingredient

A simplified protocol for a triangle test to determine if a perceptible difference exists between two fragrances.

Materials:

• Two fragrance samples (A and B).

• Odor-free smelling strips.

• A panel of sensory assessors.

• A controlled, well-ventilated environment.

Procedure:

• For each panelist, prepare three smelling strips: two dipped in one fragrance (e.g., A) and one in the other (B), or vice versa. The order should be randomized for each panelist.

• Present the three strips to the panelist and ask them to identify the one that smells different from the other two.

• Record the responses.

• Analyze the data statistically to determine if the number of correct identifications is significantly higher than what would be expected by chance (one-third).

Potential in Pharmaceutical Synthesis

While not as widely documented as its other applications, the chemical structure of Diethyl 1,4-cyclohexanedicarboxylate makes it a plausible intermediate in the synthesis of active pharmaceutical ingredients (APIs).[1] The cyclohexane ring is a common motif in many drug molecules, providing a rigid scaffold that can be functionalized to interact with biological targets. One related compound, 4-Carbomethoxy-Cyclohexane-1-Carboxylic acid, is noted for its role as a pharmaceutical intermediate.[8]

Potential Advantages in API Synthesis:

• Structural Scaffold: The cyclohexane core can serve as a starting point for building more complex molecules.

• Stereochemical Control: The cis and trans isomers of the di-ester can potentially be used to control the stereochemistry of the final product, which is often critical for pharmacological activity.

• Versatile Functional Groups: The two ester groups can be readily converted to other functionalities (e.g., amides, alcohols, carboxylic acids) to build the desired API.

Challenges and Alternatives:

The direct use of DECH in the synthesis of major analgesic or anti-inflammatory drugs like ibuprofen or naproxen is not well-documented in publicly available literature.[9][10][11][12][13][14][15][16][17] The synthesis of these drugs typically follows more established and cost-effective routes. However, for novel drug discovery, DECH and similar cyclohexane derivatives could offer a valuable starting point for creating new chemical entities.

The primary alternatives in this context are other commercially available cyclic building blocks. The choice of intermediate would be dictated by the specific synthetic route and the target molecule. A cost-benefit analysis in this area would be highly specific to the individual synthesis and would involve comparing the cost of the starting material, the number of synthetic steps, the overall yield, and the ease of purification.

Conclusion

Diethyl 1,4-cyclohexanedicarboxylate is a multifaceted chemical with clear benefits in several industrial sectors. In polymer production, it offers a route to polyesters with enhanced flexibility and processability. As a plasticizer, it provides a safer, non-phthalate alternative for flexible PVC applications. Its pleasant fruity aroma makes it a valuable ingredient in the fragrance industry. While its role in the synthesis of established, high-volume pharmaceuticals is not prominent, its chemical structure holds potential for the development of novel APIs.

The primary consideration in a cost-benefit analysis for DECH is its price relative to commodity alternatives. For applications where performance, safety, and unique properties are paramount, the additional cost may be justified. As regulations on certain chemicals become more stringent and the demand for sustainable and safer products grows, the industrial utility of Diethyl 1,4-cyclohexanedicarboxylate is likely to expand.

References

• 1. chemimpex.com [chemimpex.com]
• 2. businessanalytiq.com [businessanalytiq.com]
• 3. imarcgroup.com [imarcgroup.com]
• 4. China Supply Chemical Plasticizer Dehp DOP Oil Liquid 99.5%/99%/99.9% Dioctyl Phthalate Price - PVC Plasticizer DOP and DOP Dioctyl Phthalate [chemger.en.made-in-china.com]
• 5. Diethyl hexyl cyclohexane-1,4-dicarboxylate Supplier | 84731-70-4 | Your Reliable Distributor Silver Fern [silverfernchemical.com]
• 6. imarcgroup.com [imarcgroup.com]
• 7. Diethyl 1,4-cyclohexane dicarboxylate | The Fragrance Conservatory [fragranceconservatory.com]
• 8. nbinno.com [nbinno.com]
• 9. Ibuprofen Synthesis | Synaptic | Central College [central.edu]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. staff.najah.edu [staff.najah.edu]
• 12. Naproxen derivatives: Synthesis, reactions, and biological applications: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 13. researchgate.net [researchgate.net]
• 14. Bio-oriented synthesis of ibuprofen derivatives for enhancement efficacy in post-operative and chronic inflammatory pain models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. oncologyradiotherapy.com [oncologyradiotherapy.com]
• 16. CN116003216A - Preparation method of ibuprofen - Google Patents [patents.google.com]
• 17. medicilon.com [medicilon.com]

Safety & Regulatory Compliance

Proper Disposal of Diethyl 1,4-Cyclohexanedicarboxylate: A Guide for Laboratory Professionals

For Immediate Release

Ensuring laboratory safety and environmental responsibility is paramount for researchers and scientists. This document provides essential guidance on the proper disposal procedures for Diethyl 1,4-cyclohexanedicarboxylate, a compound recognized for its potential environmental impact.

Diethyl 1,4-cyclohexanedicarboxylate is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as toxic to aquatic life with long-lasting effects.[1] Improper disposal of this substance can lead to significant environmental contamination. Therefore, strict adherence to established protocols is crucial.

Key Disposal Principles

The primary principle for the disposal of Diethyl 1,4-cyclohexanedicarboxylate is to prevent its release into the environment. This chemical should never be disposed of down the drain or in regular trash.[2] All waste containing this compound must be treated as hazardous waste and managed through a licensed waste disposal facility.[3][4]

Quantitative Data Summary

For quick reference, the following table summarizes key data related to the safe handling and disposal of Diethyl 1,4-cyclohexanedicarboxylate.

Parameter	Value	Source
GHS Hazard Statement	H411: Toxic to aquatic life with long lasting effects	PubChem[1]
Disposal Method	Hazardous Waste Collection	General Laboratory Guidelines[2][3]
Incompatible Waste Streams	Strong Oxidizers, Strong Acids, Strong Bases	General Chemical Safety Principles
Recommended Container	Original or chemically resistant, tightly sealed container	Laboratory Waste Guidelines[2]

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of Diethyl 1,4-cyclohexanedicarboxylate from a laboratory setting.

1. Waste Identification and Segregation:

• Clearly label a dedicated waste container for Diethyl 1,4-cyclohexanedicarboxylate waste.

• Do not mix this waste with other chemical waste streams, especially incompatible materials like strong acids, bases, or oxidizing agents.[2]

2. Container Management:

• Use the original product container if it is in good condition. Otherwise, use a chemically resistant container with a secure, leak-proof lid.[2]

• Ensure the container is properly labeled with the full chemical name and a hazardous waste label.

• Keep the container closed except when adding waste.

3. Spill Management:

• In the event of a spill, do not flush it down the drain.

• Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

• Collect the contaminated absorbent material into a designated hazardous waste container.

• Clean the spill area thoroughly. All cleanup materials must also be disposed of as hazardous waste.

4. Storage of Waste:

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from heat and ignition sources.

• Ensure the storage area is compliant with all local and institutional regulations for hazardous waste.

5. Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[3]

• Provide the waste disposal service with a complete and accurate description of the waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Diethyl 1,4-cyclohexanedicarboxylate.

Caption: A flowchart outlining the procedural steps for the safe disposal of Diethyl 1,4-cyclohexanedicarboxylate waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and environmentally responsible disposal of Diethyl 1,4-cyclohexanedicarboxylate, thereby protecting both their workplace and the broader ecosystem.

References

• 1. Diethyl 1,4-cyclohexanedicarboxylate | C12H20O4 | CID 254555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. vumc.org [vumc.org]
• 3. benchchem.com [benchchem.com]
• 4. blog.idrenvironmental.com [blog.idrenvironmental.com]

Safeguarding Your Research: Personal Protective Equipment and Handling Guidelines for Diethyl 1,4-cyclohexanedicarboxylate

For Immediate Implementation: This document provides crucial safety protocols and logistical plans for the handling and disposal of Diethyl 1,4-cyclohexanedicarboxylate, tailored for research scientists and drug development professionals. Adherence to these guidelines is essential for ensuring a safe laboratory environment.

Diethyl 1,4-cyclohexanedicarboxylate is a chemical compound utilized in various research and industrial applications.[1] While it is a valuable reagent, proper handling and the use of appropriate personal protective equipment (PPE) are paramount to mitigate potential risks. This guide outlines the necessary PPE, step-by-step handling procedures, and disposal plans to ensure the safety of all laboratory personnel.

Recommended Personal Protective Equipment (PPE)

To prevent skin and eye contact, as well as inhalation, the following personal protective equipment is mandatory when handling Diethyl 1,4-cyclohexanedicarboxylate.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber).[2][3]	Prevents direct skin contact. The choice of glove material should be based on permeation and degradation data, with thicker gloves generally offering greater resistance.[2][3]
Eye and Face Protection	Tightly fitting safety goggles. A face shield should be worn in situations with a splash potential.[2][4][5]	Protects eyes from splashes and irritation.[2][5]
Skin and Body Protection	Laboratory coat or chemical-resistant apron. Long-sleeved clothing and long trousers are required.	Protects skin from accidental splashes and contamination.
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate or if aerosols may be generated, a NIOSH-approved respirator with an appropriate cartridge is necessary.[4][5]	Prevents inhalation of vapors or mists.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Diethyl 1,4-cyclohexanedicarboxylate is critical for minimizing exposure risk.

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Verify that a safety shower and eyewash station are readily accessible.

  • Don all required personal protective equipment as outlined in the table above.

• Handling:

  • Conduct all work with Diethyl 1,4-cyclohexanedicarboxylate in a well-ventilated fume hood.

  • Avoid direct contact with the chemical. Use appropriate tools and equipment for transfers.

  • Keep containers of the chemical closed when not in use.

• In Case of a Spill:

  • Evacuate the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

  • Collect the absorbed material into a suitable, labeled container for disposal.[6]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling the chemical.[6]

  • Remove and properly store or dispose of contaminated PPE.

Disposal Plan

Proper disposal of Diethyl 1,4-cyclohexanedicarboxylate and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste:

  • Dispose of unwanted Diethyl 1,4-cyclohexanedicarboxylate as hazardous chemical waste.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

  • Do not pour down the drain.

• Contaminated Materials:

  • Any materials that have come into contact with the chemical, such as gloves, absorbent pads, and empty containers, must be disposed of as hazardous waste.

  • Place all contaminated materials in a clearly labeled, sealed container.

Experimental Workflow

The following diagram illustrates the logical workflow for safely handling Diethyl 1,4-cyclohexanedicarboxylate from initial preparation to final disposal.

References

• 1. chemimpex.com [chemimpex.com]
• 2. americanchemistry.com [americanchemistry.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 5. americanchemistry.com [americanchemistry.com]
• 6. airgas.com [airgas.com]